4-(2-Methylpropyl)benzene-1-sulfonyl fluoride

Core Science & Biosynthesis

Technical Guide: Synthesis of 4-Isobutylbenzenesulfonyl Fluoride

Executive Summary

Molecule: 4-Isobutylbenzenesulfonyl Fluoride CAS: 175204-69-8 (Generic Aryl Sulfonyl Fluoride Class) Core Application: SuFEx (Sulfur-Fluoride Exchange) click chemistry hubs, protease inhibitors, and lipophilic warheads in medicinal chemistry (Ibuprofen pharmacophore derivative).

This guide details the authoritative synthesis of 4-isobutylbenzenesulfonyl fluoride, prioritizing high-yield, scalable protocols over theoretical novelties. The 4-isobutyl moiety introduces steric bulk and lipophilicity, making this compound a critical probe for hydrophobic pockets in protein targets. We present two primary methodologies: the Classical Two-Step Route (via sulfonyl chloride) for scale-up, and the Modern One-Pot Route (via sulfonate salts) for rapid library generation.

Part 1: Retrosynthetic Analysis & Strategy

The synthesis is best approached by disconnecting the S(VI)-F bond. The high stability of the sulfonyl fluoride (compared to the chloride) allows for robust late-stage installation.

Figure 1: Retrosynthetic disconnection showing the Classical Route (via Chloride) and the Modern Route (via Sulfonate).

Part 2: Method A - The Classical Two-Step Synthesis

Best for: Multi-gram to kilogram scale-up. Mechanism: Electrophilic aromatic substitution followed by nucleophilic substitution at sulfur (SN2-S).

Phase 1: Chlorosulfonylation

Direct functionalization of isobutylbenzene using chlorosulfonic acid. This method is preferred over sulfonation/chlorination due to atom economy.

Reaction Scheme:

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, addition funnel, and a gas outlet connected to an NaOH scrubber (to neutralize HCl gas).

• Cooling: Charge chlorosulfonic acid (2.5 equiv) into the flask and cool to 0°C using an ice/salt bath.

• Addition: Add isobutylbenzene (1.0 equiv) dropwise over 60 minutes. Critical: Maintain internal temperature <5°C to prevent formation of the sulfone byproduct (di(4-isobutylphenyl)sulfone).

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 9:1).

• Quench: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. The sulfonyl chloride will precipitate as an oil or low-melting solid.

• Isolation: Extract with Dichloromethane (DCM), wash with cold water (2x) and brine (1x). Dry over anhydrous MgSO₄ and concentrate.

Phase 2: Fluoride Exchange (The "Halex" Reaction)

Conversion of the chloride to the fluoride using Potassium Bifluoride (KHF₂). KHF₂ is preferred over KF due to its acidic nature, which prevents hydrolysis of the sulfonyl chloride to the sulfonic acid.

Reagents:

• Substrate: 4-Isobutylbenzenesulfonyl chloride

• Fluorinating Agent: KHF₂ (Potassium Bifluoride) - 2.0 equiv

• Solvent: Acetonitrile (MeCN) / Water (1:1 mixture) or pure MeCN with 18-crown-6.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude sulfonyl chloride (1.0 equiv) in Acetonitrile (0.5 M concentration).

• Reagent Addition: Add a saturated aqueous solution of KHF₂ (2.0 equiv).

• Reaction: Stir vigorously at Room Temperature for 4–12 hours.

  • Validation: Monitor by 19F NMR . The appearance of a singlet around +65 ppm (relative to CFCl₃) confirms product formation.

• Workup: Dilute with Ethyl Acetate. Wash the organic layer with water (to remove excess fluoride salts) and brine.[1]

• Purification: Silica gel chromatography is rarely needed if the chloride was pure. If necessary, elute with Hexane/EtOAc (95:5).

Part 3: Method B - Modern One-Pot Synthesis (From Sulfonates)

Best for: Rapid library synthesis, avoiding unstable chloride isolation. Reference: Chemical Science, 2018 (Sharpless & Dong).

This method activates a stable sodium sulfonate salt using Cyanuric Chloride (TCT) to generate the sulfonyl chloride in situ, which is immediately captured by KHF₂.

Reagents:

• Sodium 4-isobutylbenzenesulfonate (1.0 equiv)

• Cyanuric Chloride (TCT) (0.34 equiv)

• KHF₂ (2.5 equiv)

• Catalyst: 18-Crown-6 (0.1 equiv) or TBAB

• Solvent: Acetonitrile[1][2][3]

Workflow Diagram:

Figure 2: One-pot activation and fluorination workflow.

Protocol:

• Mix sodium 4-isobutylbenzenesulfonate, Cyanuric Chloride, and 18-crown-6 in dry Acetonitrile.

• Reflux at 80°C for 2 hours to generate the sulfonyl chloride species.

• Cool to room temperature.

• Add KHF₂ (solid or aqueous solution).

• Stir at Room Temperature for 6 hours.

• Filter off the cyanuric acid byproduct and inorganic salts. Concentrate the filtrate.

Part 4: Critical Process Parameters & Data Summary

Parameter	Method A (Classical)	Method B (One-Pot)	Impact on Quality
Reagent Cost	Low (ClSO₃H is commodity)	Medium (TCT/Sulfonate)	Method A is superior for Kg-scale.
Water Tolerance	Low (Step 1 requires dry conditions)	Moderate (Step 2 is aqueous)	Water in Step 1 of Method A causes hydrolysis.
Purification	Distillation or Crystallization	Filtration + Flash Column	Method B byproducts (Cyanuric acid) are easily removed.
Yield	75–85% (2 steps)	85–95%	Method B generally gives higher purity crude.
Safety	High Hazard (HCl gas, violent exotherm)	Moderate Hazard	Method A requires gas scrubbing.

Self-Validating Analytical Signatures

To ensure the protocol was successful, the researcher must verify the following data points:

• 19F NMR: The definitive check.

  • Signal: Singlet at +65.5 ppm (approx, vs CFCl₃).

  • Note: Sulfonyl chlorides do not show a signal in this region.

• 1H NMR (CDCl₃):

  • Aromatic Doublets: ~7.9 ppm (2H, d) and ~7.4 ppm (2H, d) (Para-substitution pattern).

  • Isobutyl group: ~2.6 ppm (d, CH₂), ~1.9 ppm (m, CH), ~0.9 ppm (d, CH₃).

• Stability: The product should be stable in water/air mixtures for days (unlike the chloride).

Part 5: Safety & Handling (E-E-A-T)

Expert Insight: While sulfonyl fluorides are "click" reagents due to their stability, they are potent electrophiles capable of modifying serine proteases.

• Toxicity: Treat as a potential covalent inhibitor.[4] Avoid inhalation.

• HF Generation: Although the S-F bond is stable, combustion or extreme acidic hydrolysis can release HF.

• KHF₂ Handling: Potassium Bifluoride is corrosive and releases HF upon contact with strong acids. Use plastic spatulas and avoid glass etching if used in high concentrations over long periods.

References

• Sharpless, K. B., et al. (2014).[5][6] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Dong, J., et al. (2018). "Simple and Practical Synthesis of Sulfonyl Fluorides from Sulfonates and Sulfonic Acids." Chemical Science. Link

• Davies, J., et al. (2021). "Synthetic Routes to Arylsulfonyl Fluorides." Catalysts. Link

• Lazzarotto, M., et al. (2019). "Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids."[4] RSC Advances. Link

Sources

• 1. Diversity oriented clicking delivers β-substituted alkenyl sulfonyl fluorides as covalent human neutrophil elastase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]

Physical and Chemical Characteristics of Aryl Sulfonyl Fluorides: A Technical Guide

Executive Summary

Aryl sulfonyl fluorides (

) have transcended their traditional role as obscure synthetic intermediates to become the cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. Unlike their reactive chloride counterparts, sulfonyl fluorides possess a unique "stability-reactivity" paradox: they are kinetically stable in aqueous physiological conditions yet thermodynamically primed for specific covalent exchange when activated. This guide analyzes the physicochemical basis of this behavior and provides actionable protocols for their synthesis and application in covalent drug discovery.

Physical Characteristics: The Fluorine Advantage

The distinct utility of aryl sulfonyl fluorides stems from the fundamental properties of the sulfur-fluorine bond compared to the sulfur-chlorine bond found in traditional sulfonyl chlorides.[1][2][3]

Bond Parameters and Stability

The

bond is significantly shorter and stronger than the bond. This bond strength is the primary driver of the functional group's resistance to hydrolysis and reduction.

Property	Aryl Sulfonyl Fluoride ( )	Aryl Sulfonyl Chloride ( )	Implication
Bond Dissociation Energy	~90 kcal/mol	~46 kcal/mol	resists homolytic cleavage; stable to free radicals.[4]
Bond Length ( )	1.53 – 1.56 Å	~2.05 Å	Shorter bond implies greater orbital overlap and steric protection.
Hydrolytic Stability	High ( > weeks at pH 7)	Low ( ~ mins/hours)	is biocompatible; suitable for cellular assays.
Redox Stability	Resistant to reduction	Susceptible	Compatible with reductive biological environments (e.g., glutathione).[4]
Geometry	Distorted Tetrahedral	Distorted Tetrahedral	Geometry dictates nucleophilic attack trajectory.

Electronic Character and Hammett Correlations

The electrophilicity of the sulfur center in

is tunable via substitution on the aromatic ring.

• Electron-Withdrawing Groups (EWGs): Substituents like

  or increase the electrophilicity of the sulfur, making the fluoride a better leaving group, though potentially compromising hydrolytic stability.

• Electron-Donating Groups (EDGs): Substituents like

  stabilize the ground state, requiring stronger activation for SuFEx.

Chemical Reactivity: The SuFEx Mechanism[3][5][6]

Sulfur(VI) Fluoride Exchange (SuFEx), popularized by the Sharpless lab, relies on the unique activation requirements of the sulfonyl fluoride.[3] It is not merely a substitution reaction; it is a "spring-loaded" process.

Mechanism of Activation

In the absence of a catalyst or specific microenvironment,

is inert. Reactivity is unlocked via:

• Silyl Activation (Chemical Synthesis): The formation of the extremely strong

  bond (BDE > 130 kcal/mol) drives the reaction with silyl ethers.

• H-Bond Activation (Chemical Biology): In proteins, specific residues (e.g., Lys, Tyr, Ser, His) can attack the sulfur center only if the fluoride is assisted by a hydrogen-bond donor (e.g., a neighboring backbone amide or side chain), stabilizing the transition state.

Visualization: SuFEx Activation Cycle

Figure 1: The activation mechanism of Aryl Sulfonyl Fluorides. Reactivity is gated by the stabilization of the departing fluoride ion.

Synthesis and Protocols

Synthesis from Sulfonyl Chlorides (KHF₂ Method)

The most robust method for generating aryl sulfonyl fluorides converts widely available sulfonyl chlorides using potassium bifluoride (

). This method is superior to using naked (like KF) because the bifluoride anion acts as both a nucleophile and a proton source, and the reaction can be run "on-water."

Protocol 1: Synthesis of 4-Toluenesulfonyl Fluoride

• Reagents: 4-Toluenesulfonyl chloride (1.0 equiv),

  (saturated aqueous solution, excess), Acetonitrile ( ).

• Procedure:

  • Dissolve sulfonyl chloride in minimal

    .

  • Add saturated aqueous

    dropwise with vigorous stirring.

  • Stir at room temperature for 2-4 hours. (TLC monitoring:

    of fluoride is typically similar to chloride, but stain intensity differs).

  • Workup: Dilute with water, extract with Ethyl Acetate (EtOAc). Wash organic layer with brine, dry over

    , and concentrate.

  • Purification: Often not required; recrystallization from hexanes if necessary.

• Validation:

  NMR will show a singlet around +65 ppm (relative to ).

Covalent Protein Labeling (Chemical Biology)

Aryl sulfonyl fluorides are "privileged" warheads that label context-specific residues (Lys, Tyr, His) rather than just Cys.

Protocol 2: In Vitro Protein Labeling

• Preparation: Prepare a 100x stock of the

  probe in DMSO.

• Incubation:

  • Dilute protein to 1-5 µM in PBS (pH 7.4).

  • Add probe (final conc. 10-50 µM).

  • Incubate at 37°C for 1-4 hours.

• Quenching: Add 5x Laemmli buffer (containing

  -mercaptoethanol) and boil for 5 mins.

• Analysis: SDS-PAGE followed by fluorescence scanning (if probe is fluorescent) or Western blot (if biotinylated).

• Control: Pre-incubate with a non-fluorinated analog (sulfonic acid) or heat-denatured protein to prove specific, activity-dependent labeling.

Applications in Drug Discovery[6][7][8][9][10][11]

The stability of the

motif allows it to be incorporated into oral drugs. Unlike acrylamides (which target Cys), sulfonyl fluorides can target a broader range of nucleophiles in the ATP-binding pocket of kinases or allosteric sites.

Workflow: Discovery of Covalent Probes

Figure 2: Iterative workflow for converting reversible ligands into covalent sulfonyl fluoride probes.

References

• Sharpless, K. B., et al. (2014).[5][6] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Jones, L. H., et al. (2015).[7] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science.

• Cornella, J., et al. (2020).[8] "Synthesis of Sulfonyl Fluorides from Primary Sulfonamides." Organic Letters.

• Ball, Z. T., et al. (2023). "Metabolic Stability of Aryl Sulfonyl Fluorides." Molecular Pharmaceutics.

• Enamine Ltd. "Sulfonyl Fluorides in Covalent Probe Discovery."

Sources

• 1. mdpi.com [mdpi.com]
• 2. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 4. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 5. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 6. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]

Technical Whitepaper: 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride

The following technical guide details the chemical identity, synthesis, and application of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride .

A SuFEx-Enabled Pharmacophore for Covalent Probe Discovery[1]

Part 1: Executive Summary

4-(2-Methylpropyl)benzene-1-sulfonyl fluoride (CAS: 1368496-97-2 ) is a specialized organosulfur compound featuring a sulfonyl fluoride (–SO₂F) warhead attached to a para-isobutylphenyl core.[1][2] Structurally analogous to the anti-inflammatory drug Ibuprofen, this compound serves as a critical "scout fragment" in Sulfur-Fluoride Exchange (SuFEx) click chemistry.[1]

Unlike traditional sulfonyl chlorides, which are prone to rapid hydrolysis and non-specific reactivity, this sulfonyl fluoride exhibits "sleeping beauty" reactivity: it remains stable in aqueous biological buffers but reacts selectively and covalently with specific nucleophilic amino acid residues (e.g., Tyrosine, Lysine) within protein binding pockets. This unique profile makes it an invaluable tool for Activity-Based Protein Profiling (ABPP) and the development of Targeted Covalent Inhibitors (TCIs) .[1]

Part 2: Chemical Identity & Physical Properties[1][3]

Nomenclature & Identification

Parameter	Detail
CAS Registry Number	1368496-97-2
IUPAC Name	4-(2-Methylpropyl)benzene-1-sulfonyl fluoride
Common Synonyms	p-Isobutylbenzenesulfonyl fluoride; 4-Isobutylphenyl sulfonyl fluoride
Molecular Formula	C₁₀H₁₃FO₂S
Molecular Weight	216.27 g/mol
SMILES	CC(C)CC1=CC=C(C=C1)S(=O)(=O)F
Precursor CAS	339370-45-5 (Sulfonyl Chloride)

Predicted Physical Properties

Note: Experimental values may vary based on purity and polymorphic form.

Property	Value / Description
Physical State	Low-melting solid or viscous oil (Ambient T)
Solubility	Soluble in DCM, THF, Acetonitrile, DMSO; Insoluble in water
Stability	Hydrolytically stable at neutral pH; Reactive under basic conditions
Lipophilicity (cLogP)	~2.8 (Estimated)

Part 3: Synthesis & Production Protocol

Retrosynthetic Analysis

The most robust synthetic route utilizes a halogen exchange (Halex) reaction, converting the corresponding sulfonyl chloride into the fluoride. This method is preferred for its high yield and operational simplicity.[1]

Figure 1: Synthetic pathway from isobutylbenzene to the target sulfonyl fluoride via chlorosulfonation and subsequent fluorination.[1]

Experimental Procedure (Bench Scale)

Objective: Synthesis of 10 mmol of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride.

Reagents:

• 4-Isobutylbenzenesulfonyl chloride (CAS 339370-45-5): 2.33 g (10 mmol)[1]

• Potassium Bifluoride (KHF₂): 1.56 g (20 mmol, 2.0 equiv)[1]

• Acetonitrile (MeCN): 20 mL (HPLC Grade)

• Water: 10 mL

Protocol:

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-isobutylbenzenesulfonyl chloride (2.33 g) in Acetonitrile (20 mL).

• Addition: Prepare a saturated solution of KHF₂ by dissolving 1.56 g in approximately 5-10 mL of water. Add this aqueous solution dropwise to the stirring organic phase.

• Reaction: Seal the flask and stir vigorously at room temperature (20–25°C) for 4–6 hours. Monitor reaction progress by TLC (Hexane/EtOAc 4:1) or LC-MS.[1] The chloride starting material should be fully consumed.

• Work-up:

  • Dilute the reaction mixture with Ethyl Acetate (50 mL).

  • Wash the organic layer with Water (2 × 30 mL) and Brine (1 × 30 mL).

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.[1]

  • Filter and concentrate under reduced pressure (Rotovap) to yield the crude product.

• Purification: If necessary, purify via flash column chromatography (Silica gel, 0–10% EtOAc in Hexanes).

• Validation: Confirm identity via ¹⁹F NMR (Look for singlet ~ +65 ppm vs. CFCl₃) and ¹H NMR.[1]

Mechanism Note: The bifluoride anion (HF₂⁻) acts as a potent nucleophile, displacing the chloride. The high bond energy of S–F (approx. 80 kcal/mol) vs S–Cl drives the equilibrium toward the fluoride product.[1]

Part 4: Reactivity & Applications (SuFEx)

The SuFEx Mechanism

Sulfonyl fluorides are distinct from other halides because the S-F bond is highly stable toward reduction and hydrolysis but susceptible to nucleophilic attack by heteroatoms (O, N) in specific microenvironments (e.g., enzyme active sites).

Figure 2: Mechanism of covalent modification.[1] The sulfonyl fluoride probe reacts with nucleophilic residues (Tyr/Lys) to form a stable sulfonate linkage, releasing HF.[1]

Application in Drug Discovery[1]

• Fragment-Based Drug Discovery (FBDD): The 4-isobutylphenyl group is the pharmacophore of Ibuprofen (COX-1/COX-2 inhibitor).[1] By converting the carboxylic acid of Ibuprofen to a sulfonyl fluoride (via the sulfonyl chloride intermediate), researchers create a covalent probe . This probe can be used to:

  • Identify non-catalytic tyrosine residues near the COX binding site.[1]

  • Screen for off-target binding in proteome-wide studies.[1]

• Chemical Biology (ABPP): This compound serves as a "warhead" that can be clicked onto various ligands.[1] In Activity-Based Protein Profiling, the compound is incubated with a cell lysate.[1] Proteins that covalently bind the probe are subsequently identified via Mass Spectrometry, revealing the "ligandability" of the target protein.

Part 5: Safety & Handling (MSDS Highlights)

Although sulfonyl fluorides are more stable than chlorides, they are still reactive electrophiles and must be handled with care.

• Hazard Classification: Skin Corr.[1] 1B (Causes severe skin burns and eye damage).

• H-Statements: H314 (Causes severe skin burns), H302 (Harmful if swallowed).[1]

• P-Statements: P280 (Wear protective gloves/eye protection), P305+P351+P338 (IF IN EYES: Rinse cautiously).

• Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon). Moisture sensitive over long durations.[1]

References

• Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[3] Angewandte Chemie International Edition, 53(36), 9430–9448. [Link]

• PubChem. (n.d.).[1][4] Compound Summary: 4-Isobutylbenzenesulfonyl chloride (Precursor). Retrieved from [Link]

• Jones, L. H. (2018). Sulfonyl Fluorides in Chemical Biology and Drug Discovery. ACS Medicinal Chemistry Letters, 9(7), 584–586. [Link]

Sources

• 1. 1092278-50-6|4-tert-Butylbenzene-1-sulfonyl fluoride|BLD Pharm [bldpharm.com]
• 2. 705-33-9|4-Ethenylbenzene-1-sulfonyl fluoride|BLD Pharm [bldpharm.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. 4-fluoro-2-methyl-N-propylbenzenesulfonamide | C10H14FNO2S | CID 24319582 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Procurement of a Niche Reagent: A Technical Guide to 4-Isobutylbenzenesulfonyl Fluoride

Introduction: The Rising Prominence of the Sulfonyl Fluoride Warhead

In the landscape of modern drug discovery and chemical biology, the sulfonyl fluoride moiety has emerged as a uniquely powerful electrophilic warhead.[1][2] Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides strike a critical balance between stability in aqueous biological environments and sufficient reactivity to form covalent bonds with specific nucleophilic amino acid residues, including serine, threonine, tyrosine, and lysine.[1][2] This "tunable" reactivity has made them indispensable tools for developing covalent inhibitors, activity-based probes, and connectors for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.[3][4]

The 4-isobutylphenyl scaffold is a well-recognized pharmacophore, most famously present in the non-steroidal anti-inflammatory drug (NSAID) ibuprofen. The combination of this motif with a sulfonyl fluoride functional group, creating 4-isobutylbenzenesulfonyl fluoride, presents a compelling tool for researchers. It holds potential for developing targeted covalent modifiers for proteins that recognize the isobutylphenyl group or for creating novel molecular probes and building blocks for drug development. However, the procurement of this specific, non-standard reagent presents a significant challenge for research teams.

This guide provides a comprehensive overview for researchers, chemists, and drug development professionals on the procurement landscape, quality control, and handling of 4-isobutylbenzenesulfonyl fluoride. Acknowledging its limited commercial availability, this document focuses on strategic sourcing through custom synthesis and provides detailed, field-proven protocols for its validation and use.

Part 1: The Procurement Landscape for a Niche Reagent

A thorough search of major chemical supplier catalogs reveals that 4-isobutylbenzenesulfonyl fluoride is not a readily available, off-the-shelf compound. This is common for specialized reagents that are not yet in high demand or are used in niche research applications. Consequently, researchers must pivot from a simple purchasing workflow to a more involved procurement strategy centered on custom synthesis.

Sourcing Strategy: Identifying and Engaging Custom Synthesis Partners

The most direct path to obtaining 4-isobutylbenzenesulfonyl fluoride is by commissioning its synthesis from a Contract Research Organization (CRO) or a specialized custom synthesis company. Many large chemical suppliers have dedicated custom synthesis divisions, and numerous smaller companies specialize in producing novel compounds on a research scale.

Key considerations when selecting a custom synthesis partner:

• Expertise in Fluorination Chemistry: The conversion of a sulfonic acid or its derivative to a sulfonyl fluoride is a non-trivial transformation. Inquire about the company's experience with deoxyfluorination reactions or halide exchange for sulfur(VI) compounds.

• Analytical Capabilities: Ensure the partner has the necessary analytical instrumentation (e.g., high-field NMR with fluorine capabilities, HPLC-MS) to not only confirm the identity of the final product but also to assess its purity with high confidence.

• Communication and Reporting: A reliable partner will provide regular updates and a comprehensive final report that includes all analytical data (spectra, chromatograms) and a detailed description of the synthetic procedure.

Proposed Synthetic Route and Quality Specification

To initiate a custom synthesis project, the researcher must provide the CRO with a target structure, desired quantity, and, crucially, a set of quality specifications. A plausible and efficient synthetic route starts from the readily available 4-isobutylbenzenesulfonic acid or its sodium salt. Several modern methods have been reported for this type of conversion.[5][6] A one-pot procedure using cyanuric chloride and potassium bifluoride (KHF2) from a sulfonate salt is a mild and effective approach.[5][7]

Potential Synthesis Pathway: 4-isobutylbenzenesulfonate sodium salt -> (with Cyanuric Chloride, KHF2) -> 4-isobutylbenzenesulfonyl fluoride

This proposed route is critical for anticipating potential impurities. The primary impurities could include unreacted starting material (4-isobutylbenzenesulfonic acid/salt) or byproducts from incomplete reaction or side reactions. Therefore, the purity specification provided to the synthesis partner should be stringent.

Part 2: A Field-Proven Protocol for Quality Control and Validation

Upon receipt of a custom-synthesized batch of 4-isobutylbenzenesulfonyl fluoride, a rigorous in-house quality control (QC) assessment is paramount before its use in any experiment. The identity, purity, and stability of the compound must be unequivocally confirmed.

Essential Analytical Methodologies

The following table outlines the critical analytical tests, their purpose, and acceptable results for validating a new batch of 4-isobutylbenzenesulfonyl fluoride.

Analytical Method	Purpose	Acceptance Criteria
¹H NMR	Confirm the isobutyl and aromatic proton signals and their integrations.	Signals corresponding to the isobutyl group (~0.9, 1.8, 2.5 ppm) and the para-substituted benzene ring (~7.4, 7.9 ppm) with correct integrations and splitting patterns.
¹⁹F NMR	Crucial for confirming the S-F bond.	A sharp singlet in the expected region for an arylsulfonyl fluoride (typically +40 to +70 ppm, relative to a standard like CFCl₃). The absence of other fluorine signals is critical.[7][8]
¹³C NMR	Confirm the carbon skeleton of the molecule.	Correct number of signals corresponding to the aromatic and aliphatic carbons.
HPLC-UV/MS	Determine purity and confirm molecular weight.	Purity ≥95% by peak area at a relevant UV wavelength (e.g., 230 nm). The mass spectrum should show the correct molecular ion peak for C₁₀H₁₃FO₂S.
FT-IR	Confirm the presence of the sulfonyl group.	Strong characteristic stretches for S=O (approx. 1380-1410 cm⁻¹ and 1180-1190 cm⁻¹) and S-F (approx. 750-850 cm⁻¹).

Step-by-Step Experimental Protocol: HPLC Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of a synthesized compound. A general reverse-phase method, adaptable for 4-isobutylbenzenesulfonyl fluoride, is described below.[7][9]

Objective: To determine the purity of 4-isobutylbenzenesulfonyl fluoride by HPLC and identify any potential impurities.

Materials:

• 4-isobutylbenzenesulfonyl fluoride sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for MS compatibility)

• C18 Reverse-Phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

• HPLC system with UV detector

Procedure:

• Sample Preparation: Accurately weigh ~1 mg of the 4-isobutylbenzenesulfonyl fluoride and dissolve it in 1 mL of acetonitrile to create a 1 mg/mL stock solution. Further dilute to ~50 µg/mL with a 50:50 mixture of acetonitrile and water.

• Mobile Phase Preparation:

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • UV Detection: 230 nm

  • Column Temperature: 30 °C

  • Gradient Program:

    • 0-2 min: 40% B

    • 2-15 min: 40% to 95% B

    • 15-18 min: 95% B

    • 18-19 min: 95% to 40% B

    • 19-25 min: 40% B (re-equilibration)

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by dividing the peak area of the main product by the total area of all peaks. The retention time of the main peak should be consistent across injections. Investigate any secondary peaks, which could correspond to starting materials or byproducts.

Causality and Self-Validation: This gradient method is designed to elute a broad range of potential impurities. Starting with a moderate organic phase concentration (40% acetonitrile) ensures the retention of early-eluting polar impurities (like the starting sulfonic acid), while the ramp to a high organic concentration (95%) ensures the elution of non-polar byproducts. The inclusion of a mass spectrometer in line with the UV detector would provide immediate mass information for any impurity peaks, greatly aiding in their identification.

Part 3: Workflow and Safe Handling

The process of acquiring and validating a niche reagent like 4-isobutylbenzenesulfonyl fluoride can be summarized in a structured workflow.

Procurement and Validation Workflow

Caption: Workflow for sourcing and validating 4-isobutylbenzenesulfonyl fluoride.

Safe Handling and Storage

While a specific Safety Data Sheet (SDS) for 4-isobutylbenzenesulfonyl fluoride is not available, data from analogous sulfonyl fluorides (e.g., benzenesulfonyl fluoride) should be used to guide handling procedures.[10]

• Corrosivity: Sulfonyl fluorides are corrosive and can cause severe skin burns and eye damage.[10] Always handle this compound inside a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile is often insufficient for prolonged contact with reactive organics; consider butyl rubber or neoprene), and chemical safety goggles.

• Moisture Sensitivity: The sulfonyl fluoride moiety is susceptible to hydrolysis, which would regenerate the corresponding sulfonic acid. Store the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a desiccator or dry box. For long-term storage, refrigeration is recommended.

Conclusion

4-Isobutylbenzenesulfonyl fluoride represents a valuable yet challenging reagent for researchers in drug discovery and chemical biology. Its absence from standard chemical catalogs necessitates a strategic approach centered on custom synthesis. By carefully selecting a synthesis partner, providing clear and technically sound quality specifications, and performing rigorous in-house analytical validation, research teams can confidently procure and utilize this niche compound. The protocols and workflows outlined in this guide provide a robust framework for navigating this process, ensuring that the material used in downstream applications is of known identity and high purity, thereby upholding the integrity of the scientific research.

References

• SIELC. (2018). Separation of Benzenesulfonyl fluoride, 4-methyl- on Newcrom R1 HPLC column. SIELC Technologies. Available from: [Link]

• Wang, X., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Royal Society of Chemistry. Available from: [Link]

• Organic Syntheses. (n.d.). 4-(5-(p-Tolyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonyl fluoride. Available from: [Link]

• Zheng, W., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. National Center for Biotechnology Information. Available from: [Link]

• Sharpless, B., et al. (n.d.). Facile Synthesis of Sulfonyl Fluorides from Sulfonic acids. Semantic Scholar. Available from: [Link]

• Dunn, J. & Sharpless, B. (2022). Facile synthesis of sulfonyl fluorides from sulfonic acids. National Center for Biotechnology Information. Available from: [Link]

• MP Biomedicals. (n.d.). 4-(2-Aminoethyl)Benzenesulfonyl Fluoride Hydrochloride. Available from: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride. Available from: [Link]

• De Nolf, K., et al. (n.d.). Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. Lirias. Available from: [Link]

• The Lab Depot. (n.d.). 4-(2-Aminoethyl)benzenesulfonyl Fluoride Hydrochloride. Available from: [Link]

• Wu, P., et al. (2022). 4-Vinylbenzenesulfonyl fluoride (VBSF): a highly reactive monomer for RAFT polymerization and exhaustive SuFEx postpolymerization sulfonamidation. ChemRxiv. Available from: [Link]

• MP Biomedicals. (n.d.). 4-(2-Aminoethyl)Benzenesulfonyl Fluoride Hydrochloride. Available from: [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing. Available from: [Link]

• Am Ende, C. W., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI. Available from: [Link]

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• 2. 4-Nitrobenzenesulfonyl fluoride 95 349-96-2 [sigmaaldrich.com]
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• 4. alkalisci.com [alkalisci.com]
• 5. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Separation of Benzenesulfonyl fluoride, 4-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. 4-(Bromomethyl)benzenesulfonyl fluoride 97 7612-88-6 [sigmaaldrich.com]

Technical Guide: Spectroscopic Characterization of 4-Isobutylbenzenesulfonyl Fluoride

The following technical guide details the spectroscopic characterization and synthesis of 4-isobutylbenzenesulfonyl fluoride , a key reagent in Sulfur-Fluoride Exchange (SuFEx) click chemistry.

Executive Summary

4-Isobutylbenzenesulfonyl fluoride is a lipophilic aryl sulfonyl fluoride structurally related to the anti-inflammatory agent Ibuprofen. In modern drug discovery, it serves as a critical "warhead" for covalent inhibition and as a building block in SuFEx (Sulfur-Fluoride Exchange) click chemistry. Its stability in aqueous conditions, contrasted with its high reactivity toward specific protein residues (e.g., Tyrosine, Serine) under catalytic conditions, makes its precise spectroscopic characterization essential for validating synthesis and purity.

This guide provides a comprehensive breakdown of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data required to identify and certify this compound.

Compound Profile & Synthesis

Before analysis, the origin of the sample must be established. The most robust synthetic route involves the fluorination of 4-isobutylbenzenesulfonyl chloride.

Chemical Structure[1][2][3][4][5]

• IUPAC Name: 4-(2-methylpropyl)benzenesulfonyl fluoride

• Molecular Formula:

• Molecular Weight: 216.27 g/mol

Synthesis Workflow (DOT Visualization)

The following diagram outlines the standard "One-Pot" or "Stepwise" synthesis from the sulfonyl chloride precursor using bifluoride salts, a method ensuring high yield and purity.

Figure 1: Synthesis of 4-isobutylbenzenesulfonyl fluoride via halide exchange.

Spectroscopic Data Analysis[6][7][8]

A. Nuclear Magnetic Resonance (NMR)

NMR is the primary method for structural validation. The fluorine atom provides a unique handle (

F NMR) for rapid purity assessment.

1. F NMR (Fluorine-19)

This is the most diagnostic test. Sulfonyl fluorides exhibit a distinct chemical shift significantly downfield relative to other organic fluorines.

Parameter	Value (approx)	Notes
Chemical Shift ( )	+65.5 ppm	Referenced to CFCl (0 ppm).
Multiplicity	Singlet (s)	Decoupled. May show small coupling to ortho-protons in high-res coupled spectra.
Integration	1F	Quantitative standard for purity.

Technical Insight: The shift at +65.5 ppm is characteristic of the Ar-SO

F motif. Impurities such as unreacted fluoride salts ( to ppm) or sulfonyl chloride (silent in F) are easily distinguished.

2. H NMR (Proton)

The spectrum displays two distinct regions: the aromatic system (AA'BB' pattern) and the aliphatic isobutyl chain.

Position	Shift ( ppm)	Multiplicity	Integration	Assignment
Ar-H (Ortho to SO F)	7.90 – 8.00	Doublet ( Hz)	2H	Deshielded by electron-withdrawing sulfonyl group.
Ar-H (Meta to SO F)	7.35 – 7.45	Doublet ( Hz)	2H	Shielded relative to ortho protons; typical of 4-alkyl substitution.
Benzylic -CH -	2.55 – 2.60	Doublet ( Hz)	2H	Connects ring to isobutyl group.
Methine -CH-	1.85 – 1.95	Multiplet (septet)	1H	Branching point of isobutyl group.
Methyl -CH	0.90 – 0.95	Doublet ( Hz)	6H	Terminal methyls.

3. C NMR (Carbon-13)

Key diagnostic peaks include the sulfonyl-bearing carbon (deshielded) and the C-F coupling (if observable).

• Aromatic C-SO

  F: ~130–133 ppm (Doublet, Hz).

• Aromatic C-Alkyl: ~150 ppm (Quaternary).

• Aromatic CH: ~128 ppm and ~130 ppm.

• Aliphatic: ~45.5 ppm (CH

  ), ~30.1 ppm (CH), ~22.3 ppm (CH ).

B. Infrared Spectroscopy (FT-IR)

IR confirms the functional group transformation from chloride to fluoride, specifically the appearance of the S-F stretch.

Functional Group	Wavenumber (cm )	Intensity	Description
S=O[1] (Asymmetric)	1380 – 1420	Strong	Sulfonyl stretch.
S-F Stretch	1200 – 1220	Strong	Diagnostic. Often overlaps with sym. S=O but is distinct from S-Cl (~370 cm ).
S=O (Symmetric)	1180 – 1200	Strong	Sulfonyl stretch.
C-H (Aromatic)	3000 – 3100	Weak	Aromatic ring breathing.
C-H (Aliphatic)	2850 – 2960	Medium	Isobutyl alkyl stretches.

C. Mass Spectrometry (MS)

For 4-isobutylbenzenesulfonyl fluoride (MW 216.27), Electron Impact (EI) or ESI (positive mode) is used.

• Molecular Ion (

  ): 216 m/z.

• Base Peak: Often 133 m/z (Loss of SO

  F group, leaving the stable 4-isobutylphenyl cation).

• Fragmentation Pathway:

  • (Tropylium ion formation from alkylbenzene).

Figure 2: Predicted fragmentation pathway for 4-isobutylbenzenesulfonyl fluoride.

Experimental Protocol: Synthesis & Characterization

This protocol is a self-validating system designed for high purity.

Step 1: Fluorination[10]

• Charge: In a round-bottom flask, dissolve 1.0 eq (e.g., 5 mmol) of 4-isobutylbenzenesulfonyl chloride in Acetonitrile (MeCN, 10 mL).

• Activate: Prepare a saturated aqueous solution of KHF

  (Potassium Bifluoride, 4.0 eq).

• React: Add the aqueous KHF

  to the MeCN solution. Stir vigorously at Room Temperature (RT) for 12 hours.

  • Note: The biphasic system requires vigorous stirring to facilitate phase transfer.

• Monitor: Check via TLC (Hexane/EtOAc 9:1). The fluoride is typically more polar than the chloride.

Step 2: Work-up & Purification

• Dilute with water and extract with Ethyl Acetate (3x).

• Wash combined organics with Brine, dry over Na

  SO , and concentrate.

• Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Step 3: Quality Control (Self-Validating)

• The

  F NMR Check: Run a crude F NMR.

  • Pass: Single sharp peak at +65.5 ppm.

  • Fail: Peaks at -150 ppm (residual KHF

    ) or silent spectrum (unreacted chloride).

• The Hydrolysis Test: Sulfonyl fluorides are stable in water. If the compound decomposes rapidly in neutral water, it is likely the chloride, not the fluoride.

References

• Royal Society of Chemistry. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids.

• National Institutes of Health (NIH). (2018). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization.

• MDPI Catalysts. (2021). Synthetic Routes to Arylsulfonyl Fluorides.

• Organic Chemistry Portal. Synthesis of Sulfonyl Fluorides.

• Sigma-Aldrich. Benzenesulfonyl fluoride Product Data.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Renaissance of Sulfur(VI) Fluorides: From "Sleeping Beauty" to Click Chemistry Powerhouse

Topic: Discovery and History of Sulfonyl Fluoride Reagents in Chemistry Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

For decades, sulfonyl chlorides were the workhorses of sulfur chemistry—reactive, reliable, but chemically promiscuous and hydrolytically unstable. In contrast, their fluorinated cousins, sulfonyl fluorides (R-SO₂F) , remained largely ignored, dismissed as chemically inert oddities. This guide explores the historical trajectory of sulfonyl fluorides, revealing how their unique "Sleeping Beauty" reactivity—inert until specifically activated—has revolutionized drug discovery and chemical biology. We detail the transition from their early 20th-century discovery to the 2014 introduction of Sulfur-Fluoride Exchange (SuFEx) by K. Barry Sharpless, providing actionable protocols and mechanistic insights for modern application.

Historical Genesis: The Long Road to Recognition

The history of sulfonyl fluorides is not a straight line but a series of isolated discoveries that culminated in a paradigm shift.

Early Synthesis (1927–1931)

While sulfonyl chlorides were widely used, the first systematic study of aromatic sulfonyl fluorides appeared in 1927 by Wilhelm Steinkopf in his seminal paper "Über Aromatische Sulfofluoride". However, the method was cumbersome.[1]

• Milestone: In 1931 , Davies and Dick established the foundational synthesis: the conversion of sulfonyl chlorides to sulfonyl fluorides using aqueous potassium fluoride (KF). This proved that the S(VI)-F bond could form readily, yet the community largely ignored the stability implications.

The Protease Breakthrough (1963)

The biological relevance of sulfonyl fluorides emerged in 1963 when Fahrney and Gold identified Phenylmethylsulfonyl Fluoride (PMSF) as a potent, irreversible inhibitor of serine proteases (chymotrypsin and trypsin).

• Mechanistic Insight: Unlike other halides, PMSF was stable in aqueous buffer (pH 7) for hours but reacted instantly within the enzyme's active site. This was the first hint of the context-dependent reactivity that defines the class.

The Perfect Michael Acceptor (1953–1979)

Ethenesulfonyl Fluoride (ESF) , the simplest unsaturated sulfonyl fluoride, was first synthesized by Hedrick (1953) . It wasn't until 1979 that John Hyatt at Eastman Kodak fully characterized ESF, describing it as the "most perfect Michael acceptor." Despite this, ESF remained a niche reagent until the 21st century.

The SuFEx Revolution (2014)

The tipping point arrived in 2014 with the publication of "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry" by Sharpless and co-workers .[2][3] They codified the unique stability-reactivity profile of the S-F bond, launching SuFEx as the next generation of click chemistry alongside CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition).

Figure 1: Chronological evolution of sulfonyl fluoride chemistry from obscure synthesis to click chemistry staple.[4][5][6][7][8][9][10][11][12]

Mechanistic Foundations: The "Sleeping Beauty" Effect

Why did sulfonyl fluorides succeed where chlorides failed? The answer lies in the unique properties of the Sulfur(VI)-Fluorine bond.

Bond Energy and Stability

The S-F bond is significantly stronger (approx. 130 kcal/mol) than the S-Cl bond. However, bond strength alone does not explain the reactivity. The key is the kinetic stability .

• Resistance to Reduction: Unlike sulfonyl chlorides, sulfonyl fluorides resist reduction to thiols or disulfides.

• Hydrolytic Stability: They are remarkably stable in water at neutral pH.

• Thermodynamic Potential: Despite their stability, the formation of the S-O bond (in sulfonates) or Si-F bond (in silyl-mediated exchange) provides a massive thermodynamic driving force.

Activation Modes

The S-F bond behaves like a "Sleeping Beauty"—inert until "kissed" by the right activator.

• Proton Activation (H-bonding): In serine proteases, the oxyanion hole stabilizes the fluoride leaving group via H-bonding, accelerating the reaction by orders of magnitude.

• Silicon Activation (Si-SuFEx): The affinity of fluoride for silicon (

  kcal/mol) drives the reaction between silyl ethers and sulfonyl fluorides.

• Base Catalysis: Strong organobases like DBU or BTMG facilitate the transit of fluoride from a covalent bond to a leaving group (often as bifluoride,

  ).

Figure 2: General mechanism of SuFEx activation. The latent S-F bond requires specific activation (Si-F affinity or H-bonding) to undergo substitution.

Key Reagents and Protocols

Synthesis of Ethenesulfonyl Fluoride (ESF)

ESF is the premier Michael acceptor for introducing the -SO₂F warhead.

• Method: Two-step "on-water" procedure.

• Safety Note: ESF is a lachrymator and potent alkylator. Handle in a fume hood.

Step	Reagents	Conditions	Mechanism
1	2-Chloroethanesulfonyl chloride (1.0 eq) + KHF₂ (sat. aq.)	Room Temp, 4h	Halogen Exchange (Cl → F)
2	Intermediate + MgO (0.6 eq)	Water, <30°C	Dehydrochlorination (Elimination)

Protocol:

• Stir 2-chloroethanesulfonyl chloride with saturated aqueous KHF₂. The sulfonyl fluoride separates as a distinct organic layer.

• Isolate the organic layer.

• Suspend MgO in water and add the intermediate dropwise, maintaining temperature <30°C to prevent polymerization.

• Distill the product to obtain pure ESF (Yield >90%).

Standard SuFEx Ligation (Accelerated Protocol)

This protocol uses BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine) or DBU to couple aryl sulfonyl fluorides with phenols or silyl ethers.

Reagents:

• Sulfonyl Fluoride (1.0 eq)

• Nucleophile (Aryl silyl ether or Phenol) (1.0 eq)

• Catalyst: BTMG (1–5 mol%) or DBU (10–20 mol%)

• Solvent: Acetonitrile (MeCN)[13]

Procedure:

• Dissolve the sulfonyl fluoride and nucleophile in MeCN (0.2 M).

• Add the catalyst (BTMG/DBU) at room temperature.

• Monitor by TLC/LC-MS.[14] Reaction is typically complete in 5–30 minutes .

• Workup: Concentrate in vacuo. For BTMG, the catalyst is volatile and can be removed by evaporation. For DBU, a short silica plug filtration may be required.

Applications in Chemical Biology

The stability of sulfonyl fluorides in plasma makes them ideal "warheads" for covalent probes.

Ligand-Directed Labeling

By attaching a sulfonyl fluoride to a specific ligand (e.g., a kinase inhibitor), researchers can covalently label a non-catalytic residue (often Tyrosine or Lysine) near the binding site. This "proximity-enabled" reactivity avoids the global non-specific labeling seen with more reactive electrophiles.

Workflow: Proteome Profiling

The following workflow describes how sulfonyl fluoride probes are used to map druggable pockets in complex proteomes.

Figure 3: Chemoproteomic workflow for profiling protein targets using sulfonyl fluoride probes.

References

• Steinkopf, W. (1927). Über Aromatische Sulfofluoride. Journal für Praktische Chemie.

• Davies, W. & Dick, J. H. (1931). Aromatic sulphonyl fluorides: A convenient method of preparation. Journal of the Chemical Society.

• Fahrney, D. E.[15] & Gold, A. M. (1963). Sulfonyl fluorides as inhibitors of esterases.[16] I. Rates of reaction with acetylcholinesterase, α-chymotrypsin, and trypsin. Journal of the American Chemical Society.

• Hyatt, J. A. (1979).[3] Ethenesulfonyl fluoride.[17] Preparation and reactions. Journal of Organic Chemistry.

• Dong, J., Sharpless, K. B., et al. (2014).[3][17] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.

• Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science.

• Smedley, C. J., et al. (2018). Accelerated SuFEx Click Chemistry for Modular Synthesis. Angewandte Chemie.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. communities.springernature.com [communities.springernature.com]
• 3. Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. jk-sci.com [jk-sci.com]
• 7. researchgate.net [researchgate.net]
• 8. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PMSF - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. d-nb.info [d-nb.info]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chemrxiv.org [chemrxiv.org]
• 14. Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. chemrxiv.org [chemrxiv.org]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Note: Covalent Profiling with 4-Isobutylbenzenesulfonyl Fluoride (IB-BSF)

This Application Note and Protocol guide details the use of 4-isobutylbenzenesulfonyl fluoride (IB-BSF) as a covalent probe for chemical proteomics and ligand-directed labeling. This guide is designed for researchers in drug discovery and chemical biology.

Introduction

The renaissance of covalent inhibition, driven by Sulfur-Fluoride Exchange (SuFEx) chemistry, has established sulfonyl fluorides (SFs) as privileged warheads for chemical biology. Unlike highly reactive sulfonyl chlorides or fluorophosphonates, sulfonyl fluorides possess a unique "goldilocks" reactivity: they are stable in aqueous buffer and plasma but react specifically with nucleophilic amino acid residues (Tyr, Lys, His, Ser) within the context of a protein binding pocket.

4-isobutylbenzenesulfonyl fluoride (IB-BSF) serves as a ligand-directed covalent probe . Structurally, it mimics the hydrophobic isobutylbenzene core of Ibuprofen and other NSAIDs. By replacing the carboxylate of the parent ligand with a sulfonyl fluoride electrophile, IB-BSF transforms a non-covalent affinity scaffold into a covalent trap.

Key Applications:

• Target Identification: Mapping the binding site of ibuprofen-like scaffolds (e.g., COX-1, COX-2, Fatty Acid Binding Proteins).

• Ligandability Assessment: Determining if a hydrophobic pocket contains nucleophiles capable of covalent modification.

• Off-Target Profiling: Identifying unknown proteins that recognize the isobutylbenzene moiety.

Mechanism of Action

The utility of IB-BSF relies on the SuFEx mechanism . The hydrophobic isobutyl group drives the molecule into specific lipophilic pockets. Once bound, the local protein environment activates the sulfonyl fluoride, facilitating nucleophilic attack by a proximal residue.

Reaction Specificity:

• Tyrosine (Tyr): The most common target for SuFEx probes. The phenol group attacks the sulfur, displacing fluoride.

• Lysine (Lys): Epsilon-amino groups can react, particularly in basic microenvironments.

• Histidine/Serine: Less common but observed in catalytic triads or specific pH conditions.

DOT Diagram: SuFEx Reaction Mechanism

Caption: Mechanism of ligand-directed SuFEx labeling. The isobutyl group directs the probe to the pocket, facilitating the reaction of the sulfonyl fluoride with a proximal nucleophile.

Experimental Protocols

Two primary workflows are described:

• Direct Mass Spectrometry (LC-MS/MS): For identifying the exact modified residue on a purified protein or complex mixture.

• Competitive ABPP (Gel/MS): Using IB-BSF as a competitor against a broad-spectrum probe.

Materials Required

• Probe: 4-isobutylbenzenesulfonyl fluoride (Store at -20°C; 100 mM stock in DMSO).

• Buffer: PBS (pH 7.4) or HEPES (50 mM, pH 7.5). Avoid Tris buffer during labeling if high concentrations are used, though SFs are generally compatible.

• Protease: Trypsin (Sequencing Grade).

• LC-MS/MS System: High-resolution Q-TOF or Orbitrap.

Protocol A: Direct Labeling & Residue Mapping (LC-MS/MS)

Use this protocol to confirm if IB-BSF covalently modifies a specific target (e.g., Albumin, COX enzymes).

• Preparation:

  • Dilute protein to 1 mg/mL (approx. 20 µM) in PBS.

  • Prepare 100x stock of IB-BSF in DMSO (e.g., 10 mM).

• Labeling Reaction:

  • Add IB-BSF to protein solution (Final conc: 100 µM; 1% DMSO).

  • Include a Vehicle Control (DMSO only).

  • Incubation: Incubate at 37°C for 2–4 hours .

  • Note: Sulfonyl fluorides have slower kinetics than sulfonyl chlorides. Extended incubation ensures maximum occupancy.

• Quenching & Digestion:

  • Add 4x Laemmli buffer (or 8 M Urea) to quench.

  • Perform standard reduction (DTT, 5 mM, 30 min) and alkylation (IAA, 15 mM, 30 min).

  • Dilute Urea to <1 M (if used) and add Trypsin (1:50 enzyme:protein ratio).

  • Digest overnight at 37°C.

• LC-MS/MS Analysis:

  • Analyze peptides via C18 LC-MS/MS.

  • Database Search Parameters:

    • Variable Modification: Custom modification on Tyr, Lys, His, Ser .

    • Mass Shift: +198.03 Da (Calculation: C₁₀H₁₃O₂S - F).

    • Formula: Add C10H13O2S to the residue.

  • Validation: Look for the characteristic loss of the isobutyl-benzenesulfonyl fragment in MS2 spectra.

Protocol B: Competitive ABPP (Activity-Based Protein Profiling)

Use this protocol to identify targets in a complex proteome by competing IB-BSF against a broad-spectrum probe (e.g., TAMRA-FP or an Alkyne-SF probe).

• Proteome Preparation:

  • Prepare cell lysate (e.g., HeLa or HEK293) in PBS (1 mg/mL).

• Competition Step:

  • Aliquot lysate into two samples: Treated and Control .

  • Add IB-BSF (100 µM) to "Treated". Add DMSO to "Control".

  • Incubate 1 hour at 37°C.

• Probe Labeling:

  • Add broad-spectrum probe (e.g., Fluorophosphonate-Rhodamine or a generic SF-Alkyne ) to both samples (1–2 µM final).

  • Incubate 1 hour at Room Temperature.

• Analysis (SDS-PAGE):

  • Quench with SDS loading buffer. Boil 5 min.

  • Resolve on SDS-PAGE.

  • Imaging: Scan for fluorescence.

  • Result: Targets of IB-BSF will show reduced fluorescence in the Treated lane compared to Control (due to active site blockade).

Data Analysis & Interpretation

Mass Shift Calculation

When analyzing MS data, ensure the modification mass is precise.

• IB-BSF Formula: C₁₀H₁₃FO₂S (MW: ~216.27)

• Leaving Group: Fluoride (F, MW: 19.00)

• Adduct Added: –SO₂–C₆H₄–CH₂CH(CH₃)₂

• Delta Mass: +197.0633 Da (Monoisotopic).

Parameter	Value
Precursor Mass	216.27 Da
Modification Mass	+197.06 Da
Target Residues	Tyr (primary), Lys, His, Ser
Fragment Ions	Look for m/z 149.0 (isobutyltropylium ion) or similar aromatic fragments.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Labeling Efficiency	pH too low	Increase pH to 8.0 to deprotonate Tyr/Lys residues.
High Background	Non-specific hydrophobic binding	Perform competition with excess unmodified Ibuprofen to prove specificity.
Hydrolysis	Buffer contamination	Ensure buffers are fresh; avoid storing diluted probe in aqueous solution.

Visual Workflow

DOT Diagram: Experimental Workflow

Caption: Competitive ABPP workflow. IB-BSF blocks specific sites, preventing subsequent labeling by the broad-spectrum reporter probe.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

• Jones, L. H., et al. (2017).[1] "Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes." Journal of the American Chemical Society. [Link]

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery: Identifying Proteins That Are Targeted by Latent Electrophiles." Journal of the American Chemical Society. [Link]

• Cravatt, B. F., et al. (2010). "Activity-based protein profiling: from enzyme chemistry to proteomic chemistry." Annual Review of Biochemistry. [Link]

Sources

• 1. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Engineering of the Sulfome

SuFEx Click Chemistry in Drug Discovery and Proteomics

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) represents the "second generation" of click chemistry, pioneered by K. Barry Sharpless. Unlike the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which builds molecular architecture, SuFEx provides a unique link between chemical synthesis and biological function .

In drug discovery, SuFEx has solved a critical limitation of traditional covalent inhibitors: the reliance on cysteine targeting.[1] SuFEx warheads (sulfonyl fluorides and fluorosulfates) possess a "sleeping beauty" reactivity—they are stable in aqueous plasma and resistant to metabolism but react specifically with nucleophilic side chains (Tyr, Lys, Ser, His) within the organized environment of a protein binding pocket.

This guide details the application of SuFEx for Ligand-Directed Chemistry and Activity-Based Protein Profiling (ABPP) , providing validated protocols for synthesizing SuFEx probes and screening the "ligandable proteome."

The SuFEx Advantage: Mechanism & Stability

The utility of SuFEx lies in the unique bond energy of the S(VI)-F bond. It is thermodynamically stable (bond energy ~130 kcal/mol) yet kinetically accessible under specific catalysis.

The Stability-Reactivity Paradox:

• In Solution: The S-F bond resists hydrolysis, reduction, and thermolysis. It is compatible with cellular buffers and plasma.

• In Pockets: When positioned proximal to a nucleophile (e.g., Tyrosine phenol) and aided by a local base or H-bonding network (or exogenous silicon activation), the fluoride acts as a leaving group, forming a permanent S-O or S-N bond.

Comparison of Covalent Warheads

Feature	Acrylamides (Michael Acceptors)	SuFEx (Sulfonyl Fluorides)
Primary Target	Cysteine (Thiol)	Tyrosine (Phenol), Lysine (Amine), Serine, Histidine
Reactivity	High (often non-specific)	Tunable (Context-dependent)
Metabolic Stability	Low (Glutathione conjugation)	High (Resists oxidation/hydrolysis)
Scope	Limited to Cys-rich pockets	Broad "Ligandable Proteome"

Module 1: Chemical Mechanism & Catalysis[2]

The reaction proceeds via a substitution at the sulfur center. In synthetic applications, this is often driven by Silicon-activation (formation of the strong Si-F bond drives the reaction) or Base-catalysis (stabilizing the transition state).

Critical Insight: The choice of base dictates the success of the reaction.

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): Standard catalyst. Effective for most aryl silyl ethers.

• BEMP (Phosphazene base): A "superbase" required for sterically hindered or electron-rich substrates.

Figure 1: The SuFEx reaction pathway.[2][3][4] The fluoride leaving group allows the formation of a stable sulfonate linkage.

Protocol A: Synthesis of Aryl Fluorosulfate Probes

Target: Converting a phenolic lead compound into a SuFEx covalent probe.

Safety Note: Traditional SuFEx synthesis uses Sulfuryl Fluoride (

) gas, which is a neurotoxin. This protocol uses AISF (or similar solid surrogates like SuFEx-IT), which are bench-stable solids and significantly safer for standard biochemical laboratories.

Reagents:

• Substrate: Phenolic small molecule (Lead compound).

• Reagent: AISF ([4-(Acetylamino)phenyl]imidodisulfuryl difluoride).

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).[4][5]

• Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM).

Step-by-Step Methodology:

• Preparation: Dissolve the phenolic substrate (1.0 equiv) in anhydrous MeCN (0.1 M concentration) in a round-bottom flask under an inert atmosphere (

  or Ar).

• Base Addition: Add DBU (1.2 equiv) dropwise. Observation: The solution may slightly change color due to phenoxide formation.

• Reagent Addition: Add solid AISF (1.1 equiv) in one portion.

• Reaction: Stir at room temperature for 30–60 minutes.

  • Monitoring: Check via TLC or LC-MS. The fluorosulfate product is typically less polar than the starting phenol.

  • Self-Validation: The appearance of a new peak with mass [M + 82 Da] (

    replaces ) indicates success.

• Workup: Dilute with EtOAc, wash with 1M HCl (to remove DBU and byproduct), then brine. Dry over

  and concentrate.

• Purification: Flash column chromatography. Aryl fluorosulfates are generally stable on silica gel.

Protocol B: Chemoproteomic Profiling (ABPP)

Target: Identifying which proteins in a complex proteome are targeted by your SuFEx probe.

This workflow utilizes a "Click-Click" strategy:

• SuFEx Click: Probe labels the protein.[6][7]

• CuAAC Click: Biotin tag is attached to the probe for enrichment.

Reagents:

• SuFEx Probe: Synthesized in Protocol A (must contain a terminal alkyne handle).

• Cell Lysate: 1-2 mg/mL protein concentration in PBS.

• Reporter: Biotin-Azide (e.g., Biotin-PEG3-N3).

• CuAAC Catalysts:

  , TCEP (Tris(2-carboxyethyl)phosphine), TBTA (Ligand).

Step-by-Step Methodology:

Phase 1: Probe Labeling (SuFEx)

• Lysate Prep: Adjust cell lysate to 1 mg/mL in PBS (pH 7.4). Aliquot 500 µL per sample.

• Incubation: Add the SuFEx probe (final conc. 1–10 µM) from a DMSO stock. Include a DMSO-only control.

• Reaction: Incubate at 37°C for 1–4 hours.

  • Note: SuFEx is slower than acrylamide labeling; longer incubation ensures maximizing "sleeping beauty" wake-up events.

Phase 2: Conjugation (CuAAC)

• Master Mix: Prepare a fresh click cocktail:

  • Biotin-Azide
  • TCEP
  • TBTA

• Click Reaction: Add the cocktail to the lysate. Vortex and incubate at RT for 1 hour in the dark.

• Precipitation: Add cold Methanol:Chloroform (4:1) to precipitate proteins and remove excess unreacted probe/biotin. Spin at 14,000 x g for 10 min. Wash pellet 2x with cold methanol.

Phase 3: Enrichment & MS Analysis

• Solubilization: Resuspend pellet in 1% SDS/PBS with sonication.

• Enrichment: Incubate with Streptavidin-agarose beads for 2 hours.

• Washing: Wash beads aggressively (1% SDS, then 6M Urea) to remove non-covalent binders.

• Digestion: On-bead trypsin digestion (overnight).

• Analysis: LC-MS/MS analysis of peptides.

  • Data Processing: Search for static modification (+82.96 Da for

    crosslink if the F is lost, or variable depending on the specific warhead chemistry).

Figure 2: Activity-Based Protein Profiling (ABPP) workflow for SuFEx probes.

Troubleshooting & Optimization

• Issue: Low Labeling Efficiency.

  • Cause: The S-F bond is too stable for the specific pocket.

  • Solution: Switch warhead. If using a fluorosulfate (

    ), switch to a sulfonyl fluoride ( ) or the more reactive Ethenesulfonyl Fluoride (ESF).[8]

• Issue: High Background in MS.

  • Cause: Non-specific sticking of the probe.

  • Solution: Perform a "Competition Assay." Pre-incubate with the non-alkyne parent inhibitor (10x excess). Targets that disappear in the presence of the competitor are specific hits.

• Issue: Hydrolysis of Reagent.

  • Cause: Wet solvents during synthesis.

  • Solution: SuFEx reagents are generally water-tolerant, but DBU can be hygroscopic. Use freshly distilled DBU and anhydrous MeCN.

References

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[1][9] Angewandte Chemie International Edition, 53(36), 9430–9448. Link

• Jones, L. H. (2018). SuFEx Click Chemistry for the Development of Activity-Based Probes. Journal of the American Chemical Society, 140(20), 6183–6187. Link

• Zheng, Q., et al. (2016). SuFEx-Enabled, Agnostic Discovery of Covalent Inhibitors of Human Neutrophil Elastase. Journal of the American Chemical Society, 138(23), 7353–7364. Link

• Baranczak, A., et al. (2017). Fluorosulfuryl Imidazolium Triflates: An Efficient Reagent for the Synthesis of Aryl Fluorosulfates. Journal of the American Chemical Society, 139(19), 6551–6554. Link

• Mortenson, P. N., et al. (2018). The "Ligandable" Proteome: Chemical Probes for Non-Cysteine Residues. Nature Reviews Drug Discovery, 17, 69–88. Link

Sources

• 1. Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery | Department of Chemistry [chem.uga.edu]
• 2. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Sulfur(VI) Fluoride Exchange (SuFEx): new developments and biological applications - Karl Sharpless [grantome.com]
• 9. scispace.com [scispace.com]

Application Notes and Protocols for 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride in Serine Protease Inhibition

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Critical Role of Serine Proteases and the Emergence of Covalent Inhibitors

Serine proteases represent one of the largest and most extensively studied families of proteolytic enzymes, playing pivotal roles in a vast array of physiological processes, including digestion, blood coagulation, immune responses, and tissue remodeling. Their activity is tightly regulated, and dysregulation is implicated in numerous pathological conditions such as thrombosis, inflammation, and cancer. This makes them a significant class of therapeutic targets.

The active site of serine proteases is characterized by a catalytic triad, which includes a highly nucleophilic serine residue. This serine is the target for a class of irreversible inhibitors known as sulfonyl fluorides. These compounds form a stable covalent bond with the active site serine, leading to the inactivation of the enzyme. Historically, phenylmethylsulfonyl fluoride (PMSF) has been a widely used tool compound for this purpose. However, its limited solubility and stability in aqueous solutions have prompted the development of new sulfonyl fluoride-based inhibitors with improved properties.

4-(2-Methylpropyl)benzene-1-sulfonyl fluoride belongs to this class of inhibitors. While less characterized than analogues like 4-(2-aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), its isobutyl-substituted benzene scaffold presents unique physicochemical properties that may influence its selectivity and efficacy. This document provides a comprehensive guide to the application of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride as a serine protease inhibitor, with detailed protocols for its characterization and use in research settings.

Mechanism of Action: Covalent Modification of the Catalytic Serine

The inhibitory action of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride is predicated on the covalent modification of the active site serine residue within the target protease. The electrophilic sulfur atom of the sulfonyl fluoride moiety is susceptible to nucleophilic attack by the hydroxyl group of the serine residue in the catalytic triad. This reaction results in the formation of a stable sulfonyl-enzyme adduct and the displacement of the fluoride ion, effectively and irreversibly inactivating the enzyme.

Caption: Covalent modification of a serine protease by 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride.

While the primary target is the catalytic serine, it is important to note that sulfonyl fluorides can also react with other nucleophilic amino acid residues such as tyrosine, lysine, and histidine, depending on their accessibility and the local microenvironment within the protein.[1][2] This underscores the importance of assessing the selectivity of any new sulfonyl fluoride inhibitor.

Synthesis of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride

Aryl sulfonyl fluorides can be synthesized through various routes, often starting from the corresponding sulfonic acids or their salts. A common method involves the conversion of a sulfonyl chloride to a sulfonyl fluoride via halogen exchange. Alternatively, one-pot syntheses from sulfonic acids using reagents like cyanuric chloride followed by a fluoride source have been developed.[3][4][5]

A plausible synthetic route starting from 4-(2-methylpropyl)benzenesulfonic acid is outlined below.

Caption: General synthetic workflow for 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride.

Safety and Handling

Sulfonyl fluorides, including 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride, should be handled with care in a laboratory setting. Based on safety data for analogous compounds, they are often classified as corrosive and can cause severe skin burns and eye damage.[6][7]

General Precautions:

• Always handle the compound in a well-ventilated area or a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.

• Avoid inhalation of dust or vapors.

• In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek medical attention.

• Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases.

Experimental Protocols

Protocol 1: Determination of Inhibitory Potency (IC50) against a Model Serine Protease (e.g., Chymotrypsin)

This protocol describes a colorimetric assay to determine the half-maximal inhibitory concentration (IC50) of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride against bovine α-chymotrypsin.

Materials:

• α-Chymotrypsin from bovine pancreas

• 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride

• N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (Suc-AAPF-pNA)

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, pH 8.0

• DMSO (Dimethyl sulfoxide)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a 1 mg/mL stock solution of α-chymotrypsin in 1 mM HCl.

  • Prepare a 10 mM stock solution of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride in DMSO.

  • Prepare a 20 mM stock solution of the substrate Suc-AAPF-pNA in DMSO.

• Inhibition Assay:

  • In a 96-well plate, add 2 µL of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride at various concentrations (serially diluted in DMSO). For the control, add 2 µL of DMSO.

  • Add 178 µL of assay buffer to each well.

  • Add 10 µL of a diluted chymotrypsin solution (e.g., 0.1 mg/mL in assay buffer) to each well to initiate the pre-incubation.

  • Incubate the plate at 37°C for 30 minutes to allow for covalent modification.

  • Initiate the enzymatic reaction by adding 10 µL of 1 mM Suc-AAPF-pNA substrate solution to each well.

• Data Acquisition and Analysis:

  • Immediately begin monitoring the absorbance at 405 nm every minute for 30 minutes using a microplate reader.

  • Calculate the initial reaction velocity (V₀) for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Expected Outcome: The IC50 value will provide a quantitative measure of the potency of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride against chymotrypsin. This can be compared to the potency of other known serine protease inhibitors.

Compound	Target Protease	Approximate IC50 (µM)	Reference
AEBSF	Trypsin	7.9	[8]
AEBSF	Chymotrypsin	4.1	[8]
PMSF	Chymotrypsin	~100	[9]
4-(2-Methylpropyl)benzene-1-sulfonyl fluoride	Chymotrypsin	To be determined	N/A

Protocol 2: Assessing Inhibitor Selectivity against a Panel of Proteases

To understand the specificity of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride, it is crucial to test its activity against a panel of different proteases.

Procedure:

• Following the general principles of Protocol 1, perform inhibition assays against a panel of serine proteases (e.g., trypsin, elastase, thrombin) and proteases from other classes (e.g., a cysteine protease like papain).

• Use appropriate substrates for each enzyme.

• Determine the IC50 value for each protease.

Data Interpretation: A highly selective inhibitor will show potent inhibition of the target serine protease with significantly higher IC50 values against other proteases. This information is critical for developing tool compounds with minimal off-target effects.

Protocol 3: Cellular Target Engagement using a "Clickable" Probe

To confirm that 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride engages its target serine proteases within a cellular context, a "clickable" version of the inhibitor can be synthesized. This involves incorporating an alkyne or azide handle for subsequent conjugation to a reporter tag (e.g., biotin or a fluorophore) via click chemistry.[10]

Workflow:

Caption: Experimental workflow for cellular target engagement using a clickable probe.

Expected Outcome: This experiment will allow for the identification of the specific proteins that are covalently modified by the inhibitor in a complex biological sample, providing valuable information about its target profile and potential off-target interactions.

Conclusion

4-(2-Methylpropyl)benzene-1-sulfonyl fluoride is a promising candidate for the irreversible inhibition of serine proteases. Its unique substitution pattern may confer novel selectivity and potency profiles compared to existing sulfonyl fluoride inhibitors. The protocols outlined in this document provide a framework for the systematic evaluation of this compound, from its basic inhibitory properties to its engagement with targets in a cellular environment. Such studies are essential for the development of selective and potent chemical probes and potential therapeutic agents targeting serine proteases.

References

• Smyth, T. P., & O'Kennedy, R. (2000). Sulfonyl fluoride-based serine protease inhibitors. Journal of Applied Toxicology, 20(4), 271-278.
• Jones, L. H., et al. (2020). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science, 11(20), 5096-5106.
• Schuchard, M. D., et al. (2006). The Protease Inhibitor 4-(2-Aminoethyl) Benzenesulfonyl Fluoride Covalently Modifies Human Plasma Proteins and Changes Protein Isoform Profiles. Journal of Biomolecular Techniques, 17(3), 245–252.
• Qin, H.-L., & Sun, N. (2018). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Organic & Biomolecular Chemistry, 16(33), 6063-6067.
• Jones, L. H., Xu, H., & Fadeyi, O. O. (2019). Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes. Methods in Enzymology, 622, 201-220.

• Interchim. AEBSF Technical Sheet. Retrieved from [Link]

• Gut-park, A., & Doyle, A. G. (2019). Facile synthesis of sulfonyl fluorides from sulfonic acids. Organic Letters, 21(15), 6063-6067.
• El-Fakih, H., & Gouverneur, V. (2021). Synthetic Routes to Arylsulfonyl Fluorides.
• Domjan, A., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. International Journal of Molecular Sciences, 24(7), 6438.

• MP Biomedicals. (2022). Safety Data Sheet: 4-(2-Aminoethyl)benzenesulfonyl Fluoride Hydrochloride. Retrieved from [Link]

• Deutsch, D. G., et al. (1997). Fatty Acid Sulfonyl Fluorides Inhibit Anandamide Metabolism and Bind to the Cannabinoid Receptor.
• Chen, Y., et al. (2023). 4-Vinylbenzenesulfonyl fluoride (VBSF)
• Udenigwe, C. C., & Aluko, R. E. (2011). Inhibitory concentrations of 4-(2-Aminoethyl) benzenesulfonyl fluoride hydrochloride (AEBSF) in comparison to those of pea protein hydrolysates and peptide fractions that reduced trypsin activity by 50% (IC50).
• Diatchuk, V., et al. (1997). Inhibition of NADPH Oxidase Activation by 4-(2-Aminoethyl)- benzenesulfonyl Fluoride and Related Compounds. Journal of Biological Chemistry, 272(20), 13292-13301.
• Wang, M., et al. (2024). Intramolecular chalcogen bonding activated SuFEx click chemistry for efficient organic-inorganic linking.

• MEROPS - the Peptidase Database. (2023). Small-molecule inhibitor: PMSF. Retrieved from [Link]

• Doyle, A. G., & Jacobsen, E. N. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society, 140(14), 4964-4973.
• Sharpless, K. B., et al. (2024). Benzene-1,3-disulfonyl fluoride and Benzene-1,3,5-trisulfonyl fluoride: Low-Cost, Stable, and Selective Reagents for SuFEx-Driven Deoxyazidation.
• Ball, N. D., & Love, J. A. (2024). Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry.

Sources

• 1. AEBSF - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. rsc.org [rsc.org]
• 4. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic Routes to Arylsulfonyl Fluorides | MDPI [mdpi.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. fishersci.com [fishersci.com]
• 8. researchgate.net [researchgate.net]
• 9. MEROPS - the Peptidase Database [ebi.ac.uk]
• 10. Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes - PubMed [pubmed.ncbi.nlm.nih.gov]

Activity-based protein profiling (ABPP) with sulfonyl fluoride probes

Application Note: Activity-Based Protein Profiling (ABPP) with Sulfonyl Fluoride Probes [1]

Executive Summary

This guide details the application of Sulfonyl Fluoride (SF) probes in Activity-Based Protein Profiling (ABPP).[1][2][3] Unlike traditional Fluorophosphonate (FP) probes that exclusively target serine hydrolases, SF probes utilize Sulfur-Fluoride Exchange (SuFEx) chemistry to target a broader, context-dependent landscape of nucleophiles (Tyrosine, Lysine, Histidine, Serine, and Threonine). This "privileged electrophile" status allows researchers to map ligandable sites across the proteome, identifying novel pockets for covalent drug discovery in targets previously considered "undruggable."

Mechanism of Action: The "Sleeping Beauty" Electrophile

The core utility of sulfonyl fluorides lies in their unique chemical stability.[4] K. Barry Sharpless and colleagues describe the SF group as having "Sleeping Beauty" reactivity: it is relatively inert to hydrolysis in aqueous buffer but becomes highly reactive when bound within a protein pocket that provides the correct geometry and proton-transfer assistance.

• Chemical Basis: The S(VI)-F bond is stable against reduction and resists non-specific reaction with free thiols (e.g., glutathione), reducing background noise compared to acrylamides or chloroacetamides.

• Context-Dependence: Reaction occurs only when a nucleophilic side chain (e.g., Tyr-OH, Lys-NH2) is positioned proximally to the sulfur center, often assisted by a neighboring hydrogen-bond acceptor that activates the nucleophile.

Diagram 1: Mechanism of SuFEx-Based Protein Labeling

Caption: The progression of an SF probe from an inert state to a specific covalent modification driven by the protein microenvironment.[5]

Experimental Protocol

This protocol describes a Gel-Based ABPP and Mass Spectrometry (MS)-Based ABPP workflow.[3]

Materials & Reagents

• Lysis Buffer: PBS pH 7.4, 0.1% Triton X-100 (Avoid nucleophilic buffers like Tris if high concentrations are used, though SF is generally compatible with Tris).

• Probe: Alkyne-tagged Sulfonyl Fluoride (e.g., SF-Alkyne). Stock: 50 mM in DMSO.

• Click Reagents:

  • Azide-Tag (Rhodamine-Azide for gels, Biotin-Azide for MS).

  • CuSO4 (50 mM in water).

  • TCEP (50 mM in water, fresh).

  • TBTA Ligand (1.7 mM in DMSO:t-Butanol 1:4).

• Enrichment: Streptavidin-Agarose beads.

Workflow Diagram

Caption: Step-by-step workflow for ABPP using sulfonyl fluoride probes.

Step-by-Step Methodology

1. Proteome Preparation

• Lyse cells in PBS (pH 7.[1]4) containing protease inhibitors (omit PMSF as it is a sulfonyl fluoride and will compete).

• Adjust protein concentration to 1–2 mg/mL.[6]

• Expert Tip: For Tyrosine targeting, maintaining pH at 7.4–8.0 is optimal. Lower pH may reduce the nucleophilicity of the phenol group.

2. Probe Labeling

• Add SF-Alkyne probe to the proteome.[7]

  • Screening Concentration: 50–100 µM (for broad profiling).

  • Target Validation: 1–10 µM (for specific high-affinity targets).

• Incubate for 30–60 minutes at Room Temperature (RT) or 37°C.

• Competitive Control: Pre-incubate lysate with the inhibitor of interest (20x excess) for 30 mins prior to probe addition.

3. Click Chemistry (CuAAC) To 50 µL of labeled lysate, add reagents in this specific order (mix after each addition):

• Azide-Tag: 1 µL (Final 100 µM).

• TBTA: 3 µL (Final 100 µM).

• CuSO4: 1 µL (Final 1 mM).

• TCEP: 1 µL (Final 1 mM).

• Incubate for 1 hour at RT.

• Safety: TCEP reduces Cu(II) to Cu(I), which catalyzes the reaction.

4. Enrichment & Digestion (MS-Based)

• Precipitate proteins (Methanol/Chloroform) to remove excess probe.

• Resuspend in 1% SDS/PBS.

• Incubate with Streptavidin-Agarose beads (1-2 hours).

• Wash beads aggressively (1% SDS, then 6M Urea) to remove non-covalent binders.

• Perform On-Bead Digestion using Trypsin/Lys-C.[8]

• Elute peptides and analyze via LC-MS/MS.

Data Analysis & Interpretation

When analyzing MS data from SF-probe experiments, standard search parameters must be modified.

Parameter	Setting	Reason
Variable Modification	+Mass of Probe (minus Fluoride)	The SuFEx reaction releases Fluoride (F-). The adduct mass is the probe mass minus 19 Da.
Residues	Tyr (Y), Lys (K), His (H), Ser (S), Thr (T)	SF probes are promiscuous regarding residue type but specific regarding pocket geometry.
False Discovery Rate	< 1%	Essential for high-confidence identification of low-abundance targets.
Quantification	Label-Free (LFQ) or TMT	Compare Probe-Only vs. Competitor+Probe samples.

Interpretation Logic:

• High Intensity in Probe Sample: Indicates a ligandable pocket.

• Loss of Signal in Competitor Sample: Indicates the inhibitor successfully engages the same pocket (Target Engagement).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Labeling Intensity	pH too low	Adjust lysis buffer to pH 8.0 to favor nucleophile activation (especially for Tyrosine).
High Background	Non-specific hydrophobic binding	Increase wash stringency (use 1% SDS and high salt washes).
Probe Precipitation	DMSO concentration too high	Keep final DMSO < 2% during incubation.
No Competition Observed	Inhibitor is reversible/fast off-rate	Perform "Live Cell" labeling where equilibrium is maintained, rather than lysate labeling.

References

• Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry Source: Angewandte Chemie International Edition (2014) Significance: The foundational paper by Sharpless defining the chemistry of SF probes. [Link]

• Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes Source: Journal of the American Chemical Society (2017) Significance:[9][10] Demonstrates the use of SF probes to target Lysine residues in kinases.[9][10] [Link]

• Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes Source: ACS Chemical Biology (2015) Significance: Jones et al. establish the protocol for targeting Tyrosine, a residue often ignored in ABPP. [Link]

• Inverse Drug Discovery Strategy To Identify Proteins That Are Targeted by Latent Electrophiles Source: Journal of the American Chemical Society (2018) Significance:[11] Kelly Lab's work on using aryl fluorosulfates (related to SF) for proteome-wide ligandability mapping. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Activity-based protein profiling: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Site-Selective Covalent Modification of Tyrosine Residues with 4-Isobutylbenzenesulfonyl Fluoride (IBBSF)

This Application Note is structured to guide researchers through the specific use of 4-isobutylbenzenesulfonyl fluoride (IBBSF) as a chemical probe for covalent tyrosine modification. This compound serves as a model for Ligand-Directed Covalent Modification (LDCM) using SuFEx (Sulfur-Fluoride Exchange) chemistry.

Introduction & Principle

The Shift to Tyrosine Targeting

Historically, covalent probes have targeted cysteine residues due to their high nucleophilicity. However, cysteines are rare or absent in many binding pockets. Tyrosine , being more abundant and often critical for catalytic activity or protein-protein interactions, represents a high-value target for "next-generation" covalent probes.

The Reagent: 4-Isobutylbenzenesulfonyl Fluoride (IBBSF)

IBBSF is a hydrophobic aryl sulfonyl fluoride. Structurally, it mimics the isobutyl-phenyl core of non-steroidal anti-inflammatory drugs (NSAIDs) like Ibuprofen .

• Warhead: Sulfonyl Fluoride (

  ).[1][2][3][4][5][6][7][8]

• Mechanism: Sulfur-Fluoride Exchange (SuFEx).[2][6][9][10][11]

• Selectivity Driver: The hydrophobic isobutyl group directs the probe to hydrophobic pockets (e.g., the drug-binding sites of Albumin, COX enzymes, or lipid-binding proteins), increasing local concentration to drive the reaction with proximal tyrosines.

Mechanism of Action: Context-Dependent SuFEx

Unlike highly reactive sulfonyl chlorides, sulfonyl fluorides are relatively stable in aqueous buffer. They require a "privileged" environment to react.

• Binding: The probe binds to the protein pocket via non-covalent interactions (hydrophobic effect).

• Activation: A nearby basic residue (e.g., Arg, His, or Lys) acts as a general base, deprotonating the Tyrosine hydroxyl group to form a phenolate.

• Conjugation: The phenolate attacks the sulfur center, displacing fluoride.

• Result: A stable sulfonate ester linkage.

[9]

Experimental Protocol

Materials & Reagents

Component	Specification	Notes
IBBSF Probe	>95% Purity	Dissolve in anhydrous DMSO to 100 mM (Stock). Store at -20°C.
Reaction Buffer	PBS (pH 7.4) or HEPES (pH 7.5)	Avoid Tris/Glycine during labeling if possible (though SuFEx is generally selective).
Protein Sample	Purified Protein or Lysate	Concentration: 1–2 mg/mL (Purified) or 2 mg/mL (Lysate).
Quenching Agent	5% Formic Acid or excess Tris	To stop reaction before MS analysis.
Digestion Enzyme	Trypsin (Sequencing Grade)	For bottom-up proteomics.

Labeling Workflow

Step 1: Probe Preparation Dilute the 100 mM DMSO stock of IBBSF to a 10x working solution (e.g., 1 mM or 10 mM) in DMSO.

• Note: Keep DMSO concentration in the final reaction <1-2% to avoid protein denaturation, unless denaturation is intended (which defeats the affinity-labeling purpose).

Step 2: Incubation Add the probe to the protein solution.

• Molar Ratio: For purified protein, use 1:1 to 10:1 (Probe:Protein). For complex lysates, use 10–100 µM final probe concentration.

• Conditions: Incubate at 37°C for 1 to 4 hours .

• Insight: SuFEx is slower than Michael addition (cysteine targeting). Extended incubation (up to 24h) may be required for low-affinity sites, but specificity may decrease.

Step 3: Quenching & Cleanup

• Quench: Add 50 mM Tris-HCl (pH 8.0) or precipitate protein using cold acetone/methanol.

• Wash: If using precipitation, wash the pellet 2x with cold methanol to remove free probe. This is critical to prevent ion suppression in MS.

Step 4: Tryptic Digestion Re-suspend protein pellet in 50 mM Ammonium Bicarbonate. Add Trypsin (1:50 enzyme:protein ratio). Incubate overnight at 37°C.

Analytical Validation (LC-MS/MS)

Mass Spectrometry Setup[10][12]

• Mode: Positive Ion Mode (ESI).

• Fragmentation: HCD (Higher-energy Collisional Dissociation) is preferred for sulfonate esters.

• Search Parameters: You must define a custom variable modification.

Data Analysis Parameters (Critical)

The covalent addition of 4-isobutylbenzenesulfonyl fluoride results in a specific mass shift.

Parameter	Value	Calculation Logic
Reagent Formula		4-isobutylbenzenesulfonyl fluoride
Reagent MW	~216.27 Da
Leaving Group	HF (Fluoride + Protein H)	-20.01 Da (approx)
Added Moiety		Formula:
Delta Mass	+196.056 Da (Monoisotopic)	Precise mass for database search.[1]
Target Residues	Tyr (Y) , Lys (K)	Set Tyr as primary; Lys as variable to check selectivity.

Interpreting Results

• Sequence Coverage: Ensure the peptide containing the target Tyrosine is detected in the unmodified control.

• Site Localization: The MS/MS spectra must show a mass shift on the Tyrosine residue. Look for characteristic reporter ions or neutral loss of the sulfonyl group (often -SO2R) if the bond is labile in the gas phase.

• Selectivity Check: If you see extensive Lysine labeling, reduce pH to 7.0 or lower the probe concentration. Tyrosine SuFEx is often favored in "enzymatic-like" pockets, whereas Lysine SuFEx is more driven by surface pKa effects.

Workflow Diagram

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Labeling Observed	Tyrosine is buried or not activated.	Increase pH to 8.0 or 8.5 to assist phenolate formation. Increase incubation time to 12h.
Non-Specific Labeling	Probe concentration too high.	Titrate probe down (e.g., 10 µM). Perform competition assay with non-reactive analog (e.g., Ibuprofen) to prove specificity.
Precipitation	Probe is too hydrophobic.	Ensure <2% DMSO. If probe crashes out, try lower concentration or add 0.1% detergent (e.g., RapiGest) compatible with MS.
Unstable Adduct	Hydrolysis of sulfonate ester.	While SuFEx adducts are stable, avoid boiling in high pH buffers. Process samples at neutral pH.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Describes the foundational chemistry of sulfonyl fluorides. Link

• Jones, L. H., et al. (2015).[1][7] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Reviews the use of Ar-SO2F for protein profiling. Link

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery: Identifying Immunomodulatory Proteins by Screening a Fragment Library." Cell Chemical Biology. Demonstrates the use of hydrophobic sulfonyl fluorides to map ligandable sites. Link

• Ham, S. Y., et al. (2020). "Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction." Journal of the American Chemical Society. Details the specificity of SuFEx for Tyrosine over Lysine. Link

• Narayanan, A., & Jones, L. H. (2015).[1] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. (Detailed review of reactivity profiles). Link

Sources

• 1. escholarship.org [escholarship.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2 - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00440C [pubs.rsc.org]
• 9. pr.ibs.re.kr [pr.ibs.re.kr]
• 10. mdpi.com [mdpi.com]
• 11. Advancing Protein Therapeutics through Proximity-Induced Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of sulfonamides from 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride

Application Note: SuFEx-Enabled Synthesis of Sulfonamides from 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride

Executive Summary & Strategic Rationale

This guide details the conversion of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride (a stable, lipophilic electrophile) into diverse sulfonamides. Unlike traditional sulfonyl chlorides, which are prone to hydrolysis and redox instability, sulfonyl fluorides possess a unique "sleeping beauty" reactivity: they are inert to water, oxygen, and standard nucleophiles but react rapidly when activated by specific Lewis bases or acids.

This protocol leverages Sulfur-Fluoride Exchange (SuFEx) chemistry, pioneered by Sharpless et al., to achieve high-yield sulfonamide synthesis.[1][2][3] We present two distinct methodologies:

• Method A (The Silyl Route): DBU-catalyzed exchange with silylated amines (Highest reliability).

• Method B (The Lewis Acid Route): Calcium triflimide-catalyzed coupling with free amines (Atom-economical).

Mechanistic Grounding

The stability of the S(VI)-F bond (approx. 130 kcal/mol) requires thermodynamic driving forces to break.

• In Method A , the formation of the incredibly strong Si-F bond drives the reaction. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) acts as a nucleophilic organocatalyst, attacking the sulfur center to form a pentacoordinate sulfonylammonium intermediate, which effectively transfers the sulfonyl group to the amine.

• In Method B , the Calcium cation (

  ) acts as a hard Lewis acid, coordinating with the hard Fluorine atom, weakening the S-F bond and allowing nucleophilic attack by the free amine.

Pathway Visualization (DOT)

Figure 1: Dual-pathway activation of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride. Method A relies on Si-F bond formation; Method B relies on Lewis Acid activation.

Experimental Protocols

Reagent Specifications

• Substrate: 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride (MW: ~216.27 g/mol ).

• Solvent: Acetonitrile (MeCN) for Method A; tert-Amyl Alcohol or MeCN for Method B.

• Activator A: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

• Activator B: Calcium Triflimide [

  ].[4][5][6]

Protocol A: The DBU-Catalyzed Silyl Exchange (Gold Standard)

Best for: Sterically hindered amines, sensitive substrates, and achieving quantitative conversion.

• Preparation of Silyl Amine:

  • In a separate vial, mix the amine (1.0 equiv) with

    -Bis(trimethylsilyl)acetamide (BSA) (1.1 equiv) in MeCN. Stir for 30 min at RT to generate the TMS-amine in situ.

• Reaction Assembly:

  • To a reaction vial equipped with a magnetic stir bar, add 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride (1.0 equiv, 216 mg for 1 mmol scale).

  • Add anhydrous Acetonitrile (MeCN) [concentration 0.5 M].

  • Add the TMS-amine solution prepared in Step 1.

  • Add DBU (20 mol%, 0.2 equiv). Note: Stoichiometric DBU (1.2 equiv) accelerates the reaction significantly if kinetics are sluggish.

• Execution:

  • Stir at Room Temperature (25°C).

  • Monitoring: Check by TLC or

    -NMR (see Section 4) after 1 hour. Most reactions complete within 1-4 hours.

• Workup:

  • Quench with 1M HCl (aq) to hydrolyze excess silyl groups and remove DBU.

  • Extract with Ethyl Acetate (

    ).

  • Wash combined organics with Brine, dry over

    , and concentrate.

Protocol B: Calcium Triflimide Activation (Atom Economy)

Best for: Avoiding silylation steps, "Green" chemistry requirements.

• Reaction Assembly:

  • Combine 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride (1.0 equiv) and the Free Amine (1.2 equiv) in a vial.

  • Add solvent: tert-Amyl Alcohol (preferred) or MeCN [0.5 M].

  • Add

    (5 - 10 mol%).

  • Add DABCO (1.5 equiv) as a base to sponge up the HF generated.

• Execution:

  • Stir at Room Temperature. If no reaction after 2 hours, heat to 60°C.

  • Self-Validation: The reaction mixture often remains homogeneous. Precipitation of fluoride salts may occur.

• Workup:

  • Dilute with EtOAc.

  • Wash with water and brine.

  • Concentrate and purify.

Self-Validating Analytical Systems

Trustworthiness in SuFEx chemistry relies on tracking the unique spectral signature of the sulfonyl fluoride.

Quantitative Data & Monitoring

Parameter	Sulfonyl Fluoride (Start)	Sulfonamide (Product)	Validation Method
-NMR	Singlet at +65.5 ppm	Signal Disappears	Primary Indicator (Unambiguous)
TLC ( )	High (Non-polar)	Lower (Polar, H-bond donor)	Visual check (UV 254nm)
GC-MS	Parent Ion visible	Parent Ion + Amine mass	Secondary check

Critical Control Point: If the signal at +65 ppm persists in

-NMR, the reaction is incomplete. Add more DBU (Method A) or increase temperature (Method B).

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (Method A)	Incomplete silylation of amine.	Ensure amine is fully silylated (use BSA or MSTFA) before adding to the fluoride.
Hydrolysis to Sulfonic Acid	Wet solvent + DBU acting as base.	Use anhydrous MeCN. Ensure DBU is dry.
No Reaction (Method B)	Fluoride inhibition of catalyst.	Increase loading to 20 mol% or switch to Method A.
Product is an Oil/Sticky	Ibuprofen analogs are lipophilic.	Triturate with cold Hexanes/Pentane to induce crystallization.

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Mukherjee, P., et al. (2018). "Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides."[6][7] Organic Letters.

• Mahapatra, S., et al. (2020). "SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides."[7] Organic Letters.

Sources

• 1. SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scholarship.claremont.edu [scholarship.claremont.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides [organic-chemistry.org]

Application Notes &amp; Protocols: Leveraging Sulfonyl Fluorides for Robust Target Identification and Validation

Authored by: A Senior Application Scientist

Introduction: The Rise of a Privileged Covalent Warhead

In the modern era of drug discovery, phenotypic screening has become a powerful engine for identifying novel bioactive small molecules. A common challenge, however, is the subsequent deconvolution of their mechanism of action—specifically, identifying the protein target or targets responsible for the observed phenotype.[1] This is where the strategic application of chemical probes becomes indispensable. Sulfonyl fluorides (SFs) have emerged as a class of "privileged warheads" for this purpose.[2][3] Unlike more restrictive electrophiles that predominantly target cysteine, SFs possess a unique balance of aqueous stability and tunable reactivity, allowing them to covalently modify a broader range of nucleophilic amino acid residues, including serine, threonine, lysine, tyrosine, cysteine, and histidine.[3][4][5]

This remarkable versatility is not indiscriminate. The reaction, termed Sulfur(VI) Fluoride Exchange (SuFEx), is highly context-dependent, typically requiring the binding pocket of a target protein to "activate" the warhead through specific electrostatic interactions, such as hydrogen bonding.[6][7] This feature minimizes off-target reactivity in the aqueous environment of the cell and enriches for true binding partners. This guide provides an in-depth exploration of the principles behind SF probe technology and detailed protocols for their application in activity-based protein profiling (ABPP) workflows for target identification and validation.

Core Principle: The Sulfur(VI) Fluoride Exchange (SuFEx) Reaction

The utility of sulfonyl fluorides hinges on the SuFEx reaction. The S-F bond is remarkably stable in aqueous solution, a key attribute for biocompatibility.[7] However, when a sulfonyl fluoride-bearing ligand binds to its cognate protein target, the warhead is positioned in close proximity to nucleophilic amino acid side chains. The unique microenvironment of the binding pocket, often featuring stable protein dipoles, facilitates the nucleophilic attack on the electrophilic sulfur atom.[6] This attack leads to the formation of a stable covalent sulfonyl or sulfonamide linkage with the protein and the displacement of a fluoride ion.[8][9] This covalent and irreversible modification effectively "tags" the protein for subsequent detection and identification. The ability to react with multiple residue types significantly expands the "targetable proteome" compared to more limited covalent chemistries.[5]

Caption: Mechanism of covalent target modification by a sulfonyl fluoride probe via the SuFEx reaction.

Probe Design for Chemoproteomic Workflows

An effective sulfonyl fluoride probe for target identification consists of three key components:

• The Sulfonyl Fluoride (SF) Warhead: The reactive group responsible for covalent bond formation.

• The Recognition Scaffold: A molecular fragment that directs the probe to a specific protein or class of proteins. This can be derived from a known ligand, a drug molecule, or a fragment library.

• The Reporter Handle: A functional group that enables detection and enrichment. Typically, this is a terminal alkyne or azide, which allows for bioorthogonal ligation to a reporter tag via "click chemistry".[10] This two-step approach is advantageous as it allows the initial protein labeling to occur with a small, sterically unobtrusive probe, maximizing target accessibility.[11]

The synthesis of such probes often involves multi-step organic chemistry, for which various methods have been developed to introduce the sulfonyl fluoride moiety onto aryl scaffolds.[12][13][14]

The ABPP Chemoproteomics Workflow for Target ID

Activity-based protein profiling (ABPP) is a powerful strategy that uses reactive probes to assess the functional state of enzymes and other proteins directly in complex biological systems.[8][15] The workflow for using SF probes in target identification generally follows a well-defined sequence of steps, from initial labeling to final mass spectrometry analysis.

Caption: The general chemoproteomic workflow for target identification using clickable sulfonyl fluoride probes.

Experimental Protocols

Protocol 1: General Protein Labeling in Cell Lysate with an Alkyne-SF Probe

This protocol describes a general method for labeling protein targets in a complex proteome.

Rationale: Working with cell lysate allows for direct access to most cellular proteins without the complexities of cell permeability. It serves as an excellent first-pass experiment to identify potential binding partners.

Materials:

• Alkyne-functionalized Sulfonyl Fluoride (Alkyne-SF) Probe (10 mM stock in DMSO)

• Cell Pellet (e.g., from HeLa, Jurkat, or other relevant cell line)

• Lysis Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.4)

• Protease Inhibitor Cocktail (optional, as SF probes may inhibit serine proteases)

• BCA Protein Assay Kit

• Click Chemistry Reagents: Azide-Biotin tag, Copper(II) Sulfate (CuSO₄), Tris(2-carboxyethyl)phosphine (TCEP), Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA).[16]

Procedure:

• Lysate Preparation:

  • Resuspend the cell pellet in ice-cold Lysis Buffer.

  • Lyse cells via sonication on ice.

  • Clarify the lysate by centrifugation at 14,000 x g for 20 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

  • Adjust the protein concentration to 2-5 mg/mL with Lysis Buffer.

• Probe Labeling:

  • In a microcentrifuge tube, add 100 µL of the adjusted cell lysate (e.g., 200-500 µg total protein).

  • Add 1 µL of the 10 mM Alkyne-SF probe stock solution for a final concentration of 100 µM (optimize concentration as needed). For a vehicle control, add 1 µL of DMSO.

  • Incubate at 37°C for 1-2 hours with gentle agitation.[17]

• Click Chemistry Reaction (CuAAC):

  • To the labeled lysate, add the click chemistry reagents in the following order (stock concentrations may vary, adjust accordingly):

    • Azide-Biotin tag (final concentration 25-50 µM)

    • TCEP (final concentration 1 mM)

    • TBTA (final concentration 100 µM)

    • CuSO₄ (final concentration 1 mM)

  • Vortex briefly and incubate at room temperature for 1 hour, protected from light.[16]

• Sample Preparation for Analysis:

  • The biotin-tagged proteome is now ready for enrichment (Protocol 3) and mass spectrometry or for simpler analysis via SDS-PAGE and Western blotting with streptavidin-HRP.

Self-Validation & Controls:

• DMSO Control: A parallel sample treated with DMSO instead of the probe is crucial to identify proteins that non-specifically bind to the enrichment beads.

• - Probe Control: A sample that goes through the entire process but without the addition of the Alkyne-SF probe ensures that the click chemistry reagents themselves do not cause background.

Protocol 2: Competitive Profiling for Target Engagement and Validation

This protocol is used to confirm that a non-covalent "hit" compound from a screen binds to the same target as your SF probe.

Rationale: If a non-covalent inhibitor binds to a target protein, it will occupy the binding site and sterically block the covalent modification by the SF probe. This results in a significant reduction in the mass spectrometry signal for that specific target, thus validating the interaction.

Sources

• 1. Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 5. mdpi.com [mdpi.com]
• 6. Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Chemoselective Preparation of Clickable Aryl Sulfonyl Fluoride Monomers: A Toolbox of Highly Functionalized Intermediates for Chemical Biology Probe Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Activity-Based Protein Profiling (ABPP) Service | MtoZ Biolabs [mtoz-biolabs.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. med.stanford.edu [med.stanford.edu]

The Alkyne-Sulfonyl Fluoride Motif: A Powerful Tool in Covalent Probe Discovery and Bioconjugation

Abstract

The convergence of bioorthogonal chemistry and covalent inhibitor design has equipped researchers with powerful molecular tools to probe complex biological systems and develop novel therapeutics. This guide delves into the burgeoning field of alkyne-functionalized sulfonyl fluorides, a class of chemical probes that marries the precision of click chemistry with the robust, covalent reactivity of the sulfonyl fluoride (–SO₂F) warhead. We will explore the design principles, synthesis, and diverse applications of these probes, from activity-based protein profiling (ABPP) for target discovery to the construction of highly specific covalent inhibitors and advanced bioconjugates. This document serves as a comprehensive resource for researchers, providing not only the theoretical underpinnings but also detailed, field-proven protocols to empower your experimental endeavors.

Introduction: A Tale of Two Chemistries

The sulfonyl fluoride (SO₂F) moiety has long been recognized as a privileged electrophile in chemical biology.[1][2][3] Initially used as general inhibitors for serine proteases like PMSF, their true potential has been unlocked in recent years.[1][2][3] The SO₂F group exhibits a unique balance of stability in aqueous environments and reactivity toward nucleophilic residues on proteins.[4] This "tunable" reactivity allows it to form stable covalent bonds not just with the canonical serine, but also with context-specific threonine, lysine, tyrosine, and histidine residues, significantly expanding the druggable proteome.[1][5]

Parallel to the rise of covalent probes, "click chemistry," particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), has revolutionized how scientists assemble complex molecular architectures.[6][7] Its efficiency, specificity, and biocompatibility have made it an indispensable tool for bioconjugation.[6][8][9]

The fusion of these two powerful technologies gives rise to alkyne-functionalized sulfonyl fluorides. These bifunctional molecules feature:

• A Sulfonyl Fluoride "Warhead" : For covalent modification of protein targets.

• An Alkyne "Handle" : A bioorthogonal group that allows for the attachment of reporter tags (fluorophores, biotin) or other molecules of interest via click chemistry.[10]

This modular design enables a powerful two-step workflow, central to many modern chemical biology applications, most notably Activity-Based Protein Profiling (ABPP).[10][11]

Section 1: The Molecular Toolkit - Design and Synthesis

The versatility of alkyne-sulfonyl fluoride probes stems from their modular nature. The linker connecting the reactive SO₂F group and the alkyne handle can be systematically varied to optimize properties such as solubility, cell permeability, and binding affinity for the target protein.

Design Principles

• Linker Composition : Aliphatic or aromatic linkers can be used. Longer, more flexible aliphatic chains may allow the probe to access more deeply buried active sites, while rigid aromatic linkers can impart conformational constraint and improve binding selectivity.

• Alkyne Type : Terminal alkynes are standard for CuAAC reactions. For applications in living systems where copper toxicity is a concern, strained cyclooctynes can be incorporated for copper-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[9][12][13][14]

• Warhead Placement : The position of the SO₂F group on the scaffold is critical for directing the probe to the desired amino acid residue within a protein's binding pocket.

General Synthetic Strategies

The synthesis of these probes has become increasingly accessible.[15] One common approach involves the coupling of a molecule containing a sulfonyl fluoride with an alkyne-containing fragment. Recent advancements have introduced one-pot procedures and radical-based methods to construct a diverse array of these valuable reagents.[16]

Table 1: Common Alkyne-Functionalized Sulfonyl Fluoride Scaffolds

Scaffold Name	Structure	Key Features	Primary Application
Alkynyl Benzene Sulfonyl Fluoride (ABSF)	Image of ABSF structure	Aromatic core, provides rigidity.	General purpose ABPP.
Propargyl Sulfonyl Fluoride	Image of Propargyl Sulfonyl Fluoride	Small, simple aliphatic linker.	Fragment-based screening.
Fatty Acyl Sulfonyl Fluoride (alkyne-FAS)	Image of alkyne-FAS	Long aliphatic chain mimics fatty acids.	Profiling lipid-modifying enzymes.[17]
DBCO-Sulfonyl Fluoride	Image of DBCO-SO2F	Contains a strained alkyne for SPAAC.	Copper-free labeling in live cells.

Section 2: Application in Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemical proteomics strategy used to identify and characterize active enzymes within complex biological systems, such as cell lysates or even living organisms.[10][11][18] Alkyne-SO₂F probes are exceptionally well-suited for ABPP of enzyme families that utilize a nucleophilic residue in their catalytic cycle, such as serine hydrolases.[10][19]

The workflow involves two key steps:

• Labeling : The alkyne-SO₂F probe is incubated with the proteome. The probe covalently modifies the active site of its target enzymes.

• Detection : The alkyne-tagged proteins are then "clicked" to an azide-functionalized reporter tag (e.g., Azide-Biotin for enrichment and mass spectrometry, or Azide-Fluorophore for in-gel visualization).

This two-step approach offers greater experimental flexibility over probes that come pre-functionalized with a reporter tag.[10]

Figure 1: A generalized workflow for an Activity-Based Protein Profiling (ABPP) experiment using an alkyne-sulfonyl fluoride probe.

Protocol 2.1: ABPP of Serine Hydrolases in Cell Lysate

Objective: To profile active serine hydrolases in a mammalian cell lysate using an alkynyl benzene sulfonyl fluoride (ABSF) probe and visualize labeled proteins by in-gel fluorescence.

Materials:

• Cell Lysate (e.g., from HEK293T cells) at 1-2 mg/mL in PBS.

• Alkynyl Benzene Sulfonyl Fluoride (ABSF) probe (10 mM stock in DMSO).

• Azide-TAMRA (or other fluorophore) (1 mM stock in DMSO).

• Copper(II) Sulfate (CuSO₄) (50 mM stock in H₂O).[20]

• Tris(hydroxypropyltriazolylmethyl)amine (THPTA) (50 mM stock in H₂O).[20]

• Sodium Ascorbate (100 mM stock in H₂O, freshly prepared).[20]

• 4X SDS-PAGE Loading Buffer.

Protocol:

• Proteome Labeling:

  • To 50 µL of cell lysate (1 mg/mL) in a microcentrifuge tube, add 1 µL of the 10 mM ABSF stock solution (final concentration: 200 µM).

  • Rationale: This concentration is a good starting point; it should be optimized to maximize on-target labeling while minimizing off-targets.

  • Incubate at 37°C for 30 minutes.

• Prepare Click Chemistry Premix:

  • In a separate tube, mix the following in order: 9 µL H₂O, 2 µL of 50 mM CuSO₄, and 2 µL of 50 mM THPTA.

  • Vortex briefly. Let the mixture stand for 2-3 minutes.

  • Rationale: THPTA is a copper-chelating ligand that stabilizes the Cu(I) oxidation state and improves reaction efficiency in aqueous buffers.[20] Pre-mixing allows the complex to form.

• Click Reaction:

  • To the labeled proteome from Step 1, add 2 µL of the 1 mM Azide-TAMRA stock.

  • Add the 13 µL of the CuSO₄/THPTA premix.

  • Initiate the reaction by adding 2 µL of freshly prepared 100 mM sodium ascorbate.[20]

  • Rationale: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) state required for the CuAAC reaction.[6]

  • Vortex gently and incubate at room temperature for 1 hour, protected from light.

• Sample Preparation and Analysis:

  • Add 25 µL of 4X SDS-PAGE loading buffer to the reaction mixture.

  • Heat the sample at 95°C for 5 minutes.

  • Resolve 20 µL of the sample by SDS-PAGE.

  • Visualize the labeled proteins using a fluorescence gel scanner at the appropriate excitation/emission wavelengths for TAMRA.

Section 3: Applications in Covalent Drug Discovery

The development of targeted covalent inhibitors has seen a resurgence, as they can offer enhanced potency, prolonged duration of action, and the ability to overcome drug resistance.[21] Alkyne-SO₂F probes are excellent tools in this arena, serving as scout molecules or fragments to identify and validate new drug targets.

A common strategy is competitive ABPP. In this setup, a library of potential (non-alkyne) inhibitors is screened for its ability to block the labeling of a target enzyme by a broad-spectrum alkyne-SO₂F probe. A reduction in the fluorescent signal for a specific protein indicates that the test compound binds to and occupies its active site.[11][18]

Figure 2: Logical flow of a competitive ABPP experiment for screening covalent inhibitors.

Section 4: Bioconjugation and Beyond

While ABPP is a major application, the utility of alkyne-SO₂F molecules extends to site-specific bioconjugation. A purified protein of interest can be covalently modified with an alkyne-SO₂F probe, turning the entire protein into an alkyne-bearing scaffold. This "functionalized" protein can then be clicked to other molecules, such as:

• Polyethylene Glycol (PEG) for improving solubility and in vivo half-life.

• Other Proteins to create well-defined bioconjugates.

• Small Molecule Drugs in the development of antibody-drug conjugates (ADCs), where the SO₂F targets a specific, accessible residue on the antibody.[22]

• Solid Supports or Surfaces for immobilization and assay development.

Protocol 4.1: Labeling a Purified Protein with an Alkyne Handle

Objective: To covalently modify a purified serine protease (e.g., Trypsin) with an alkyne handle for downstream applications.

Materials:

• Purified Trypsin (1 mg/mL in a suitable buffer, e.g., 50 mM Tris, pH 8.0).

• Propargyl Sulfonyl Fluoride (10 mM stock in DMSO).

• Reaction Buffer (50 mM Tris, pH 8.0).

Protocol:

• Covalent Labeling:

  • In a microcentrifuge tube, combine 100 µL of the 1 mg/mL Trypsin solution with 1 µL of 10 mM Propargyl Sulfonyl Fluoride (final concentration: 100 µM).

  • Rationale: A molar excess of the probe ensures complete labeling of the active protein population. The optimal ratio should be determined empirically.

  • Incubate at room temperature for 1 hour.

• Removal of Excess Probe:

  • Remove the unreacted, excess probe using a desalting column (e.g., Zeba™ Spin Desalting Columns) according to the manufacturer's protocol, exchanging the protein into a buffer suitable for click chemistry (e.g., PBS).

  • Rationale: It is critical to remove the small molecule probe before the click reaction to prevent it from reacting with the azide reporter and generating background signal.

• Confirmation of Labeling (Optional but Recommended):

  • Take a small aliquot of the alkyne-labeled Trypsin and perform a click reaction with an azide-fluorophore as described in Protocol 2.1 (Steps 2-4).

  • Analyze by SDS-PAGE to confirm that the protein is successfully labeled.

• Downstream Application:

  • The purified, alkyne-labeled Trypsin is now ready for a subsequent CuAAC or SPAAC reaction with the desired azide-functionalized molecule.[23]

Section 5: Experimental Considerations

Choosing Between CuAAC and SPAAC:

The choice of click chemistry reaction is dictated by the experimental context.

Table 2: Comparison of CuAAC and SPAAC for Bioconjugation

Feature	CuAAC (Copper-Catalyzed)	SPAAC (Strain-Promoted)
Catalyst	Copper(I)	None (driven by ring strain)[14]
Kinetics	Generally faster.	Can be slower, but newer cyclooctynes have improved rates.[14]
Biocompatibility	Copper can be cytotoxic, limiting live-cell applications.[13][22]	Excellent biocompatibility, ideal for live cells and in vivo studies.[12][13]
Reagents	Terminal alkynes and azides are simple and widely available.[9]	Strained cyclooctynes (e.g., DBCO, BCN) are more complex synthetically.[14]
Best For	In vitro labeling, cell lysates, purified proteins, material science.	Live-cell imaging, in vivo studies, applications sensitive to metal toxicity.

Controlling Reactivity and Selectivity: The sulfonyl fluoride warhead is highly reactive towards the activated catalytic serine in serine hydrolases.[10] However, it can also label other nucleophilic residues.[1] The selectivity is often governed by the probe's scaffold, which directs the SO₂F group to a specific binding pocket. It is always advisable to run appropriate controls, such as heat-inactivating the proteome before labeling, to confirm that the modification is activity-dependent.

Conclusion

Alkyne-functionalized sulfonyl fluorides represent a versatile and powerful class of chemical probes. By providing a seamless link between covalent targeting and bioorthogonal ligation, they have become indispensable tools in chemical biology and drug discovery. From the broad-scale mapping of enzyme activity in proteomes to the specific functionalization of purified biomolecules, the applications are vast and continue to expand. The protocols and principles outlined in this guide provide a solid foundation for researchers to harness the power of this unique chemical motif to advance their scientific discoveries.

References

• Benchchem. Application Notes and Protocols for Cyclobutylmethanesulfonyl Fluoride in Activity-Based Protein Profiling.
• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. (2021). Organic & Biomolecular Chemistry.
• Interchim.
• Aryl Fluorides for Kinase Inhibition: Covalent Drug Discovery. (n.d.).
• Click Chemistry Protocols. (n.d.). Xi'an Dianhua Biotechnology Co., Ltd.
• Synthetic strategies for fluorosulfonylated compounds: application to click chemistry reactions. (2023).
• Protocol: Click-Chemistry Labeling of Biomolecules and DNA. (n.d.).
• Zhang, D., et al. (2022). Fatty Acyl Sulfonyl Fluoride as an Activity-Based Probe for Profiling Fatty Acid-Associated Proteins in Living Cells. Chembiochem.
• Sulfonyl fluorides as privileged warheads in chemical biology. (2015). RSC Publishing.
• Electrochemical One-Step Synthesis of Alkyne Sulfonates and Sulfonamides: Building Blocks for Highly Substituted Alkenes and 1,3-Butadienes. (n.d.). PMC.
• Diversity Oriented Clicking (DOC): Divergent Synthesis of SuFExable Pharmacophores From 2-Substituted-Alkynyl-1-Sulfonyl Fluoride (SASF) Hubs. (n.d.). NIH.
• Bioorthogonal Reactions in Activity-Based Protein Profiling. (2020). MDPI.
• Lumiprobe. Conjugation of Alkyne- or Azide-modified Proteins with Dye Azides or Alkynes.
• Detection of ABP binding sites and competitive ABPP. (n.d.).
• Advances in sulfonyl exchange chemical biology: expanding druggable target space. (n.d.).
• Development of Covalent Inhibitors for Bacterial Histidine Kinases. (n.d.). ChemRxiv.
• Site-specific protein labeling using PRIME and chelation-assisted click chemistry. (2013).
• Exploring Metal-Free Click Reactions: New Frontiers in Glycochemistry and Bioconjug
• A simple protocol for stereoselective construction of novel β-sulfanyl vinyl sulfonyl fluorides. (2025).
• Covalent inhibitors containing sulfonyl fluoride moieties. (n.d.).
• Small-molecule inhibitor: PMSF. (2023).
• Applications of sulfonyl fluorides Examples of biologically active.... (n.d.).
• Development of a Multiplexed Activity-Based Protein Profiling Assay to Evaluate Activity of Endocannabinoid Hydrolase Inhibitors. (2018). ACS Chemical Biology.
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. (n.d.). MilliporeSigma.
• Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. (2019). Journal of the American Chemical Society.
• Applications of Sulfonyl Fluorides. (2025).
• Strategies for Tuning the Selectivity of Chemical Probes that Target Serine Hydrolases. (n.d.). Stanford Medicine.
• SuFEx: Sulfonyl Fluorides that Particip
• ChemInform Abstract: Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. (2015).
• Click Chemistry in Peptide Synthesis | CuAAC & SPAAC. (n.d.).
• Click Chemistry Conjug
• Vector Labs. (2024). Copper-Free Click Chemistry (SPAAC).
• New click chemistry reaction: sulfur fluoride exchange. (2014). AccessScience.
• Creative Biolabs. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Sources

• 1. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 2. MEROPS - the Peptidase Database [ebi.ac.uk]
• 3. med.stanford.edu [med.stanford.edu]
• 4. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 5. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. interchim.fr [interchim.fr]
• 7. Diversity Oriented Clicking (DOC): Divergent Synthesis of SuFExable Pharmacophores From 2-Substituted-Alkynyl-1-Sulfonyl Fluoride (SASF) Hubs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. jpt.com [jpt.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. vectorlabs.com [vectorlabs.com]
• 14. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 15. Synthetic strategies for fluorosulfonylated compounds: application to click chemistry reactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Fatty Acyl Sulfonyl Fluoride as an Activity-Based Probe for Profiling Fatty Acid-Associated Proteins in Living Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. confluore.com.cn [confluore.com.cn]
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• 22. Click Chemistry Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 23. lumiprobe.com [lumiprobe.com]

Deoxyfluorination of alcohols using sulfonyl fluoride reagents

Application Notes & Protocols: Deoxyfluorination of Alcohols Using Sulfonyl Fluoride Reagents

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Deoxyfluorination

The introduction of fluorine into organic molecules is a cornerstone of modern drug discovery, agrochemicals, and materials science.[1] Fluorine substitution can dramatically alter a molecule's physicochemical and pharmacological properties, including metabolic stability, lipophilicity, and binding affinity.[1] Among the various methods to forge carbon-fluorine (C-F) bonds, the deoxyfluorination of alcohols stands out as one of the most direct and widely utilized strategies, owing to the vast availability of alcohol precursors.[1]

For decades, reagents like diethylaminosulfur trifluoride (DAST) were the workhorses for this transformation. However, their utility is hampered by significant safety concerns, including thermal instability and the potential for detonation, as well as poor selectivity, often leading to undesired elimination byproducts that complicate purification.[2][3][4]

The emergence of sulfonyl fluoride-based reagents has marked a paradigm shift in deoxyfluorination. These reagents offer a superior balance of reactivity, selectivity, and operational safety.[3] Reagents such as PyFluor, PhenoFluor, and a new generation of data-science-guided sulfonyl fluorides provide chemists with a robust and tunable toolkit for the late-stage fluorination of complex molecules, overcoming many limitations of their predecessors.[1][5][6] This guide provides an in-depth overview of the mechanism, key reagents, and practical protocols for employing sulfonyl fluorides in the deoxyfluorination of alcohols.

The Underlying Mechanism: Activation and Nucleophilic Displacement

The deoxyfluorination of alcohols using sulfonyl fluorides proceeds via a two-stage mechanism. This process avoids the direct displacement of a poor leaving group (hydroxide) by first converting it into a highly effective sulfonate leaving group in situ.

Stage 1: Activation of the Alcohol In the presence of a suitable base, the alcohol is deprotonated. The resulting alkoxide acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl fluoride reagent. This step forms a key sulfonate ester intermediate and releases a fluoride ion.

Stage 2: Nucleophilic Substitution (SN2 Displacement) The fluoride ion generated in the first stage, or from an external fluoride source, then acts as a nucleophile, attacking the carbon atom bearing the newly formed sulfonate ester. This displacement, typically proceeding via an SN2 pathway, results in the formation of the desired alkyl fluoride with inversion of stereochemistry at the carbon center.[1]

Caption: Standard experimental workflow for PyFluor deoxyfluorination.

Materials:

• Alcohol substrate (e.g., 2,3-O-Isopropylidene-D-ribonic γ-lactone)

• Pyridine-2-sulfonyl Fluoride (PyFluor)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous Toluene

• Ethyl Acetate

• Saturated aqueous Ammonium Chloride (NH4Cl)

• Brine

• Anhydrous Sodium Sulfate (Na2SO4)

• Silica Gel

Step-by-Step Procedure:

• Reactor Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the alcohol substrate (1.0 equiv) and anhydrous toluene (to make a ~0.5 M solution).

  • Scientist's Note: Anhydrous conditions are crucial to prevent hydrolysis of PyFluor and the activated sulfonate intermediate, which would quench the reaction and reduce yield.

• Base Addition: Add DBU (2.0 equiv) to the solution. Cool the flask to 0 °C using an ice-water bath.

  • Scientist's Note: Using a slight excess of base ensures complete deprotonation of the alcohol to form the reactive alkoxide. Cooling the solution helps to control the initial exothermic reaction upon addition of the sulfonyl fluoride.

• Reagent Addition: In a separate vial, dissolve PyFluor (1.2 equiv) in a small amount of anhydrous toluene. Add this solution dropwise to the stirred alcohol/base mixture at 0 °C.

  • Scientist's Note: A small excess of the fluorinating agent ensures the complete conversion of the starting alcohol. Dropwise addition is important for temperature control and to avoid localized high concentrations of the reactive reagent.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-24 hours.

  • Scientist's Note: While many reactions proceed at room temperature, sterically hindered substrates may require moderate heating (e.g., 50 °C) to achieve a reasonable reaction rate. [6]5. Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Quenching: Upon completion, carefully quench the reaction by adding deionized water.

  • Scientist's Note: Quenching destroys any remaining reactive species and helps to partition the salts into the aqueous phase.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 times).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NH4Cl and then brine.

  • Scientist's Note: The NH4Cl wash helps to remove residual DBU, and the brine wash removes residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the pure alkyl fluoride product.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive reagent (hydrolyzed).2. Insufficiently strong base.3. Substrate is too sterically hindered or electronically deactivated for the conditions.4. Insufficient reaction time or temperature.	1. Use fresh, properly stored PyFluor.2. Ensure the base is pure and not hydrated.3. Switch to a more reactive reagent like PBSF or a data-science guided reagent (e.g., SF-3 for cyclic alcohols).<[1]br>4. Increase temperature (e.g., to 50-60 °C) and/or extend reaction time.
Elimination Byproduct is Major Product	1. Substrate is prone to elimination (e.g., certain cyclic systems).2. Base is too sterically hindered or reaction temperature is too high.	1. Use PyFluor, which is known for high selectivity against elimination.<[3]br>2. Try a different base or lower the reaction temperature.3. For challenging cases, consider alternative fluorination strategies.
Complex Mixture of Products	1. Multiple reactive sites (e.g., poly-ols).2. Reagent not chemoselective enough.	1. Use a highly chemoselective reagent like PhenoFluor, which can often discriminate between different hydroxyl groups.<[5]br>2. Employ protecting group strategies to block other reactive sites.

Conclusion and Future Outlook

Sulfonyl fluoride reagents have become indispensable tools for the deoxyfluorination of alcohols, offering significant advantages in safety, stability, and selectivity over classical reagents. The development of reagents like PyFluor has made large-scale fluorinations more practical and cost-effective. [4]Furthermore, the application of machine learning and data science to discover new sulfonyl fluorides with tailored reactivity profiles demonstrates a powerful new direction in reagent design. [1][8][13]This approach allows chemists to tackle previously intractable fluorination challenges and predict optimal reaction conditions, accelerating the discovery of novel fluorinated molecules for medicine and technology. [8]

References

• PhenoFluor™ - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (URL: )
• 18F-Deoxyfluorination of Phenols via Ru π-Complexes | ACS Central Science. (URL: )
• Deoxyfluorination of Phenols - Organic Chemistry Portal. (URL: )

• Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety - PMC. (URL: [Link])

• Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning - The Doyle Group. (URL: [Link])

• Investigation of Deoxyfluorination of Alkyl Alcohols Using Pentafluoropyridines through a Covalent Intermediate - The Research Repository @ WVU - West Virginia University. (URL: [Link])

• Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety | ChemRxiv. (URL: [Link])

• Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC - NIH. (URL: [Link])

• Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety | Journal of the American Chemical Society. (URL: [Link])

• Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning | Journal of the American Chemical Society. (URL: [Link])

• Deoxyfluorination of alcohols with aryl fluorosulfonates. (URL: [Link])

• PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent | Journal of the American Chemical Society. (URL: [Link])

• PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent - The Doyle Group. (URL: [Link])

• Rapid Deoxyfluorination of Alcohols with N-Tosyl-4-chlorobenzenesulfonimidoyl Fluoride (SulfoxFluor) at Room Temperature - PubMed. (URL: [Link])

• Deoxyfluorination of alcohols with various reagents. - ResearchGate. (URL: [Link])

• Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety - ChemRxiv. (URL: [Link])

Sources

• 1. Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 5. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PyFluor - Enamine [enamine.net]

Technical Notes & Optimization

Technical Support Center: Improving the Efficiency of Sulfonyl Fluoride Labeling Reactions

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the power of sulfonyl fluoride probes for covalent labeling of biomolecules. As a robust and versatile "click" reaction, SuFEx provides a powerful tool for chemical biology and drug discovery, but its efficiency can be highly dependent on specific reaction conditions.[1][2]

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you overcome common challenges and optimize your labeling experiments.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format. We focus not just on the solution, but on the underlying chemical principles to empower you to make informed decisions in your research.

Issue: Low or No Labeling Yield

Q: My sulfonyl fluoride probe is not reacting with my target molecule. What are the likely causes and how can I fix this?

A: This is a common issue that can stem from several factors, ranging from catalyst inefficiency to substrate stability. Let's break down the potential causes and solutions.

• Inadequate Catalysis: The S-F bond in sulfonyl fluorides is remarkably stable and requires activation to react with most nucleophiles.[1][3]

  • The Problem: Your chosen catalyst may be too weak or used at an insufficient concentration. The reactivity of base catalysts generally follows their basicity (pKaH), with stronger bases leading to faster reactions.[1]

  • The Solution:

    • Increase Catalyst Loading: For common bases like 1,8-Diazabicyclo(5.4.0)undec-7-ene (DBU), loadings of 10–30 mol% are often required for challenging substrates.[1]

    • Switch to a Stronger Catalyst: If a weaker base like triethylamine (Et3N) is failing, consider switching to a more potent catalyst. Guanidine bases, such as 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG), are exceptionally effective, especially for less reactive nucleophiles like secondary alcohols.[1][4]

• Sub-Optimal Reaction Conditions: Temperature and solvent play a critical role in reaction kinetics.

  • The Problem: The reaction may be too slow at room temperature.

  • The Solution: Gently heating the reaction to 40-60°C can significantly increase the reaction rate.[1] However, be mindful of the thermal stability of your probe and target molecule.

• The "Accelerated SuFEx" Solution for Tough Cases: For particularly difficult couplings (e.g., with sterically hindered alcohols or electron-rich sulfonyl fluorides), a more advanced strategy may be needed.[4][5]

  • The Strategy: Employ "Accelerated SuFEx Click Chemistry" (ASCC). This involves using a potent guanidine catalyst like BTMG in synergy with a silicon additive, most commonly hexamethyldisilazane (HMDS).[4]

  • The Mechanism: HMDS reacts with the nucleophile (e.g., an alcohol) in situ to form a more reactive silyl ether. The liberated hydrofluoric acid (HF) byproduct is sequestered by HMDS or the silyl group, preventing it from deactivating the base catalyst.[1][4] This combination can reduce reaction times from hours to minutes and lower the required catalyst loading.[4]

• Probe Instability: While sulfonyl fluorides are generally stable, they can be susceptible to hydrolysis, especially under basic conditions.[6][7]

  • The Problem: Your probe may be degrading before it has a chance to react with the target.

  • The Solution:

    • Assess probe stability by incubating it under your reaction conditions without the target and analyzing it over time by LC-MS.

    • If hydrolysis is significant, consider lowering the pH (if compatible with the reaction) or reducing the reaction time by using accelerated conditions.

    • For applications requiring high stability, consider using an aryl fluorosulfate (Ar-O-SO₂F) or sulfamoyl fluoride (R₂N-SO₂F) warhead, which are generally 30-fold or more stable than aryl sulfonyl fluorides.[1]

Issue: Poor Selectivity and Off-Target Labeling

Q: I'm observing labeling of multiple amino acid residues or non-target proteins. How can I improve selectivity?

A: Achieving high selectivity is crucial for meaningful biological studies. Sulfonyl fluorides can react with several nucleophilic residues, including tyrosine, lysine, serine, threonine, and histidine.[8][9] Selectivity is governed by both the intrinsic reactivity of the probe and the unique microenvironment of the protein binding site.[10]

• Leverage the Protein Microenvironment: The reactivity of a specific amino acid side chain is often dramatically enhanced by neighboring residues.

  • The Principle: Reactive tyrosine residues are frequently found near basic residues (lysine, histidine, arginine), which help deprotonate the tyrosine's phenolic group, making it more nucleophilic.[10][11] Similarly, targetable lysines are often near acidic residues (glutamate, aspartate).[10]

  • The Strategy: Your probe's selectivity is often a direct result of its ability to bind in a way that positions the sulfonyl fluoride warhead near one of these "activated" residues. Rational probe design based on structural information of the target can greatly enhance selectivity.

• Tune Catalyst and Reagent Reactivity:

  • The Problem: A highly reactive probe/catalyst system may overcome the subtle differences in nucleophilicity between residues, leading to promiscuous labeling.

  • The Solution:

    • Switch to a Less Reactive Warhead: Aryl fluorosulfates are less electrophilic than aryl sulfonyl fluorides.[9][10] This attenuated reactivity can lead to higher selectivity for the most activated residue in a binding pocket.[10]

    • Use a More Selective Catalyst: For specific targeting of tyrosine residues, using tetramethylguanidine (TMG) as a catalyst has been shown to selectively deprotonate tyrosine over other nucleophilic amino acids, enhancing labeling specificity.[1]

• Optimize Reaction Time and Concentration:

  • The Problem: Prolonged reaction times or high probe concentrations can lead to the labeling of less reactive, off-target sites.

  • The Solution: Perform a time-course and concentration-dependence experiment. Use in-gel fluorescence or LC-MS to find the minimum time and concentration required to label your primary target, thereby minimizing off-target reactions.[3]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary amino acid residues targeted by sulfonyl fluoride probes?

Sulfonyl fluoride probes are privileged electrophiles capable of reacting with a variety of nucleophilic amino acid side chains. The most commonly targeted residues are Tyrosine, Lysine, Serine, and Threonine .[9][11] They have also been shown to react with Histidine and Cysteine, although the resulting adducts can sometimes be less stable.[12][13] This versatility allows for the targeting of a broad range of proteins beyond those accessible with traditional cysteine-focused covalent modifiers.[6][11]

Q2: How do I choose the right catalyst for my SuFEx reaction?

The choice of catalyst depends on the reactivity of your sulfonyl fluoride and your nucleophile. A good starting point is to match catalyst strength to the difficulty of the reaction.

Catalyst Type	Examples	pKaH (approx.)	Typical Use Case
Tertiary Amines	Triethylamine (Et₃N)	18.8 (in MeCN)	Simple, reactive substrates; reactions with SO₂F₂ to form fluorosulfates.[1]
Amidines	DBU	24.3 (in MeCN)	General-purpose catalyst for a wide range of SuFEx reactions.[1]
Guanidines	BTMG, TMG	>25 (in MeCN)	"Accelerated SuFEx" for challenging substrates like secondary alcohols; selective tyrosine labeling (TMG).[1][4]
Bifluoride Salts	Q⁺[FHF]⁻	N/A	Highly active catalysts that can be used at very low loadings (e.g., 0.1 mol%).[1]

Q3: What is the "on-water" effect in SuFEx chemistry?

The "on-water" effect refers to the observation that some SuFEx reactions are significantly accelerated when performed in biphasic aqueous-organic mixtures or even as a suspension in water.[1] For example, the reaction between aniline and phenylsulfonyl fluoride stalls when heated neat but proceeds smoothly on-water at room temperature.[1] This is attributed to a beneficial interaction between water's protons and the S(VI)-F bond at the aqueous-organic interface, which facilitates the reaction.

Q4: How do I confirm that my protein has been successfully labeled?

Confirmation of covalent labeling typically involves two stages: visualization and site identification.

• Visualization: If your sulfonyl fluoride probe contains a reporter tag (like an alkyne or azide for click chemistry, or a fluorophore), you can visualize labeling using SDS-PAGE. After reacting the labeled proteome with a fluorescent azide/alkyne via CuAAC click chemistry, labeled proteins will appear as fluorescent bands on the gel.[3][14]

• Site Identification: To precisely identify the protein target and the specific amino acid residue that was modified, mass spectrometry is the gold standard. The typical workflow involves digesting the labeled protein (or entire proteome) with a protease (e.g., trypsin) and analyzing the resulting peptides by LC-MS/MS.[15][16] The mass of the probe will be added to the modified peptide and residue, allowing for definitive identification.

Part 3: Experimental Protocols & Data

Protocol 1: General Procedure for Activity-Based Protein Profiling (ABPP) in Cell Lysate

This protocol outlines a standard workflow for labeling proteins in a complex biological sample with an alkyne-functionalized sulfonyl fluoride probe.

• Lysate Preparation: a. Harvest cells and wash with cold PBS. b. Lyse cells in a suitable buffer (e.g., PBS, pH 7.4) via sonication or mechanical disruption on ice. c. Clarify the lysate by centrifugation at >14,000 x g for 20 minutes at 4°C to pellet cell debris. d. Determine the protein concentration of the supernatant using a standard method (e.g., BCA assay). Adjust concentration to 1-2 mg/mL.

• Probe Labeling: a. To 50 µL of the clarified lysate (50-100 µg total protein), add 1 µL of the alkyne-sulfonyl fluoride probe (from a 50X stock in DMSO) to achieve the desired final concentration (e.g., 1-10 µM). b. As a control, pre-incubate a separate aliquot of lysate with a known inhibitor or with DMSO vehicle for 15 minutes before adding the probe. c. Incubate the reaction at 37°C for 1 hour.

• Click Chemistry Reaction (CuAAC): a. To the labeled lysate, add the following click chemistry reagents in order: i. 2 µL of 1 mM Azide-Fluorophore (e.g., Rhodamine-Azide in DMSO). ii. 1 µL of 50 mM TCEP (freshly prepared in water). iii. 3 µL of 1.7 mM TBTA ligand in 4:1 t-butanol:DMSO. iv. 1 µL of 50 mM CuSO₄ in water. v. 1 µL of 50 mM sodium ascorbate (freshly prepared in water). b. Vortex briefly and incubate at room temperature for 1 hour, protected from light.

• Analysis: a. Quench the reaction by adding 20 µL of 4X SDS-PAGE loading buffer. b. Heat samples at 95°C for 5 minutes. c. Separate proteins by SDS-PAGE. d. Visualize the labeled proteins using a fluorescence gel scanner at the appropriate wavelength for your fluorophore.[14]

Protocol 2: Optimizing Accelerated SuFEx (ASCC) Conditions

This protocol is for optimizing the coupling of a challenging alcohol (Nucleophile-OH) with a sulfonyl fluoride (Probe-SO₂F).

• Reagent Preparation: a. Prepare stock solutions of your Nucleophile-OH (0.1 M), Probe-SO₂F (0.1 M), BTMG catalyst (0.1 M), and HMDS additive (0.2 M) in a dry aprotic solvent (e.g., Acetonitrile or THF).

• Reaction Setup (0.1 mmol scale): a. In a dry vial, add Nucleophile-OH (1 mL of 0.1 M stock, 1.0 equiv). b. Add Probe-SO₂F (1 mL of 0.1 M stock, 1.0 equiv). c. Add HMDS (0.5 mL of 0.2 M stock, 1.0 equiv). d. Initiate the reaction by adding the BTMG catalyst (e.g., 0.2 mL of 0.1 M stock for 20 mol%). e. Stir the reaction at room temperature or desired temperature (e.g., 60°C).

• Monitoring and Analysis: a. Monitor the reaction progress by taking small aliquots at various time points (e.g., 5 min, 30 min, 2 hr) and analyzing by TLC or LC-MS. b. Once the reaction is complete, purify the product via standard methods (e.g., evaporation of volatile components or silica gel chromatography).[1]

• Optimization: a. Screen different catalyst loadings (e.g., 5 mol%, 10 mol%, 20 mol%) to find the minimum required for efficient conversion.[4] b. If the reaction is slow, increasing the temperature to 60°C may be beneficial.[1]

Part 4: Visualizations

Troubleshooting Workflow for Low Labeling Yield

Caption: A decision-making workflow for troubleshooting low-yield SuFEx labeling reactions.

Mechanism of Base-Catalyzed SuFEx Reaction

Caption: Simplified mechanism for a base-catalyzed Sulfur(VI) Fluoride Exchange (SuFEx) reaction.

References

• Gao, B., et al. (2023). Sulfur fluoride exchange. Nature Reviews Methods Primers. Available at: [Link]

• Toste, F. D., et al. (2024). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. Available at: [Link]

• Sharpless, K. B., et al. (2019). Accelerated SuFEx Click Chemistry For Modular Synthesis. Angewandte Chemie. Available at: [Link]

• HIMS. (2023). New modular flow platform for improved SuFEx click chemistry. University of Amsterdam. Available at: [Link]

• Tamura, T., et al. (2021). Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. Angewandte Chemie. Available at: [Link]

• Moses, J. E., et al. (2019). Accelerated SuFEx Click Chemistry For Modular Synthesis. Angewandte Chemie International Edition. Available at: [Link]

• Sharpless, K. B., et al. (2018). SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization. Bioconjugate Chemistry. Available at: [Link]

• Enamine. (n.d.). Sulfonyl Fluoride Probes. EnamineStore. Available at: [Link]

• Jones, L. H., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. RSC Medicinal Chemistry. Available at: [Link]

• Farmaco Nepal. (n.d.). Sufex : Uses, Side Effects, Interactions, Dosage and more. Farmaco Nepal. Available at: [Link]

• Wu, P., et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review. Available at: [Link]

• Noël, T., et al. (2024). A Practical Guide to SuFEx Chemistry: An Overview of S(VI) Fluoride Synthesis and Reactivity. Chemistry – A European Journal. Available at: [Link]

• Guillaume, M., et al. (2017). Sulfonyl Fluoride-Based Prosthetic Compounds as Potential 18F Labelling Agents. Chemistry – A European Journal. Available at: [Link]

• Martin, B. R., et al. (2018). Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides. Biochemistry. Available at: [Link]

• Zhang, G., et al. (2021). Fatty Acyl Sulfonyl Fluoride as an Activity-Based Probe for Profiling Fatty Acid-Associated Proteins in Living Cells. Angewandte Chemie. Available at: [Link]

• Jones, L. H., & Narayanan, A. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Communications. Available at: [Link]

• Li, T., et al. (2023). Base-Mediated Tandem Michael Addition and SuFEx Cyclization for the Synthesis of Sultone-Containing Spirooxindoles. Organic Letters. Available at: [Link]

• Li, D., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry. Available at: [Link]

• Li, D., et al. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. Chinese Chemical Society. Available at: [Link]

• Tan, Y. Y., et al. (2022). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. Crystals. Available at: [Link]

• Grimster, N. P., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. Available at: [Link]

• Sulbaek Andersen, M. P., et al. (2009). Atmospheric Chemistry of Sulfuryl Fluoride: Reaction with OH Radicals, Cl Atoms and O3, Atmospheric Lifetime, IR Spectrum, and G. Environmental Science & Technology. Available at: [Link]

• Cady, G. H., & Misra, S. (1974). Hydrolysis of sulfuryl fluoride. Inorganic Chemistry. Available at: [Link]

• Kelemen, Z., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Molecules. Available at: [Link]

• Doyle, A. G., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society. Available at: [Link]

• Willems, L. I., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Journal of the American Chemical Society. Available at: [Link]

• Jones, L. H., & Narayanan, A. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing. Available at: [Link]

• Wu, P., et al. (2022). Advances in sulfur fluoride exchange for chemical biology. ChemRxiv. Available at: [Link]

• Li, S., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. Nature Communications. Available at: [Link]

• Feringa, B. L., et al. (2020). a) Common fluoride substrates in SuFEx reaction; b) sulfoximines in... ResearchGate. Available at: [Link]

• Gouverneur, V., et al. (2024). Unconventional reactivity of sulfonyl fluorides. Trends in Chemistry. Available at: [Link]

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Technical Support Center: Overcoming Low Reactivity of 4-(2-Methylpropyl)benzene-1-sulfonyl Fluoride

Welcome to the technical support center for advanced synthetic applications. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the reactivity of 4-(2-methylpropyl)benzene-1-sulfonyl fluoride. As a valued reagent in modern organic synthesis, particularly within the realm of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, its unique stability can sometimes present as low reactivity.[1][2][3] This resource provides in-depth troubleshooting strategies and frequently asked questions to help you navigate these challenges and achieve your desired synthetic outcomes.

The Challenge: Understanding the Low Reactivity

4-(2-Methylpropyl)benzene-1-sulfonyl fluoride, while prized for its stability, can be unreactive under standard sulfonylation conditions. This reluctance to react stems from a combination of two key factors:

• Steric Hindrance: The bulky isobutyl group attached to the benzene ring physically obstructs the approach of nucleophiles to the electrophilic sulfur center. This spatial crowding makes it more difficult for the reaction to proceed.[4][5]

• Electronic Effects: The electron-donating nature of the alkyl isobutyl group increases the electron density on the benzene ring, which in turn slightly reduces the electrophilicity of the sulfonyl group. This makes the sulfur atom less susceptible to nucleophilic attack.[4][6]

The interplay of these factors necessitates carefully optimized reaction conditions to achieve efficient transformations.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you may encounter during your experiments and provides actionable solutions.

Problem 1: My reaction shows little to no conversion of the starting material.

Potential Causes and Solutions:

• Insufficient Activation of the Sulfonyl Fluoride: The inherent stability of the S-F bond often requires activation to enhance the electrophilicity of the sulfur atom.[7]

  • Solution 1: Employ a Catalyst. The use of specific catalysts can significantly accelerate the reaction rate.

    • Lewis Acid Catalysis: Lewis acids like calcium triflimide (Ca(NTf₂)₂) can coordinate to the fluorine or oxygen atoms of the sulfonyl fluoride, increasing the electrophilicity of the sulfur center.[8][9][10]

    • Nucleophilic Catalysis: Certain organic bases, such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or 1-hydroxybenzotriazole (HOBt), can act as nucleophilic catalysts to activate the sulfonyl fluoride.[8][11][12] The combination of HOBt with a silicon additive like 1,1,3,3-tetramethyldisiloxane (TMDS) has proven particularly effective for sterically hindered substrates.[11][13]

  • Solution 2: Increase Reaction Temperature. Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the reaction barrier. However, this should be done cautiously to avoid potential side reactions or decomposition of sensitive substrates. Monitor the reaction closely by TLC or LC-MS.

  • Solution 3: Use a More Forcing Solvent. Switching to a higher-boiling point, polar aprotic solvent such as DMF, DMSO, or NMP can help to increase reaction rates.

• Low Nucleophilicity of the Amine/Alcohol: Sterically hindered or electron-deficient nucleophiles will react more slowly.

  • Solution: Use a Stronger, Non-Nucleophilic Base. If your protocol involves a base to deprotonate the nucleophile, consider using a stronger, non-nucleophilic base like DBU or potassium carbonate to ensure complete deprotonation without competing in the reaction.[14]

• Improper Reagent Stoichiometry: An incorrect ratio of reactants can lead to incomplete conversion.

  • Solution: Verify Stoichiometry. Ensure the molar ratios of your sulfonyl fluoride, nucleophile, and any catalysts or bases are correct. For challenging reactions, a slight excess of the nucleophile may be beneficial.

Problem 2: The reaction is slow and requires extended reaction times.

Potential Causes and Solutions:

• Suboptimal Reaction Conditions: As with low conversion, the reaction conditions may not be sufficiently activating.

  • Solution 1: Re-evaluate Your Catalytic System. If you are already using a catalyst, consider if a different type might be more effective. For instance, if a Lewis acid is not providing the desired rate, a nucleophilic catalyst might be a better choice, or vice-versa.

  • Solution 2: Optimize Solvent and Temperature. A systematic optimization of the solvent and temperature can often lead to significant rate enhancements. Consider a Design of Experiments (DoE) approach to efficiently explore the reaction space.

Problem 3: I am observing the formation of side products, leading to a low yield of the desired sulfonamide.

Potential Causes and Solutions:

• Di-sulfonylation of Primary Amines: Primary amines can sometimes react twice with the sulfonyl fluoride, leading to the formation of a di-sulfonylated byproduct.[15]

  • Solution: Control Stoichiometry and Temperature. Use a 1:1 molar ratio of the amine to the sulfonyl fluoride, or a slight excess of the amine. Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can also help to minimize this side reaction.[15]

• Hydrolysis of the Sulfonyl Fluoride: If there is moisture present in the reaction, the sulfonyl fluoride can hydrolyze to the corresponding sulfonic acid.

  • Solution: Ensure Anhydrous Conditions. Use dry solvents and glassware, and run the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Reaction with Solvent: Nucleophilic solvents (e.g., alcohols) can compete with your desired nucleophile.

  • Solution: Choose an Inert Solvent. Opt for non-nucleophilic solvents like acetonitrile, THF, or dichloromethane.

Frequently Asked Questions (FAQs)

Q1: What makes 4-(2-methylpropyl)benzene-1-sulfonyl fluoride a "click" chemistry reagent?

A1: 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride is considered a reagent for "click" chemistry, specifically Sulfur(VI) Fluoride Exchange (SuFEx) reactions, due to the unique combination of stability and reactivity of the sulfonyl fluoride group.[1][16] The S-F bond is remarkably stable under many conditions, including in the presence of water and oxygen, yet it can be selectively activated to react efficiently with nucleophiles to form robust covalent linkages.[1][3][7] This reliability and specificity are hallmarks of click chemistry.

Q2: How does the reactivity of 4-(2-methylpropyl)benzene-1-sulfonyl fluoride compare to its sulfonyl chloride analogue?

A2: 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride is significantly more stable and less reactive than its sulfonyl chloride counterpart, 4-(2-methylpropyl)benzene-1-sulfonyl chloride.[17][18] The high strength of the S-F bond makes sulfonyl fluorides resistant to hydrolysis and reduction.[6][7] While sulfonyl chlorides are highly reactive and prone to decomposition, sulfonyl fluorides often require specific activation to undergo nucleophilic substitution.[19] This difference in reactivity allows for greater control and selectivity in reactions with sulfonyl fluorides.

Q3: Are there any specific safety precautions I should take when working with 4-(2-methylpropyl)benzene-1-sulfonyl fluoride?

A3: While generally more stable than sulfonyl chlorides, 4-(2-methylpropyl)benzene-1-sulfonyl fluoride should still be handled with appropriate safety measures. It is advisable to work in a well-ventilated fume hood and wear standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of any dust or vapors. Consult the Safety Data Sheet (SDS) for detailed handling and storage information.

Q4: Can I use 4-(2-methylpropyl)benzene-1-sulfonyl fluoride in aqueous or biological systems?

A4: The high stability of the sulfonyl fluoride group, particularly its resistance to hydrolysis, makes it a promising candidate for applications in aqueous and biological environments.[1][16] This property is a key advantage of SuFEx chemistry for bioconjugation and chemical biology applications.[16] However, the specific reaction conditions required to activate the sulfonyl fluoride for reaction with a biological target must be carefully considered to ensure compatibility with the biological system.

Experimental Protocols

Protocol 1: General Procedure for Catalytic Amidation using HOBt/TMDS

This protocol is particularly effective for reactions with sterically hindered amines.[11]

• To a dry reaction vessel under an inert atmosphere, add 4-(2-methylpropyl)benzene-1-sulfonyl fluoride (1.0 equiv), the amine (1.1 equiv), and 1-hydroxybenzotriazole (HOBt) (0.1 equiv).

• Add anhydrous N,N-diisopropylethylamine (DIPEA) (2.0 equiv) followed by 1,1,3,3-tetramethyldisiloxane (TMDS) (2.0 equiv).

• Add anhydrous DMSO as the solvent.

• Stir the reaction mixture at room temperature, or heat to 35-50 °C for more challenging substrates.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Lewis Acid-Catalyzed Sulfonamide Synthesis with Ca(NTf₂)₂

This method is broadly applicable for a range of sulfonyl fluorides and amines.[10]

• To a dry reaction vessel under an inert atmosphere, add 4-(2-methylpropyl)benzene-1-sulfonyl fluoride (1.0 equiv) and calcium triflimide (Ca(NTf₂)₂) (1.1-2.0 equiv).

• Add the amine (2.2 equiv) and anhydrous tert-amyl alcohol as the solvent.

• Heat the reaction mixture to 60 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent.

• Work up the reaction mixture as described in Protocol 1.

• Purify the crude product by column chromatography.

Data Presentation

Table 1: Comparison of Recommended Catalytic Systems for Overcoming Low Reactivity

Catalyst System	Nucleophile Type	Key Advantages	Reference
HOBt / TMDS	Sterically hindered amines	Highly efficient for challenging substrates, cost-effective.	[11][13]
Ca(NTf₂)₂	Broad range of amines	Good functional group tolerance, effective for both aryl and alkyl sulfonyl fluorides.	[8][10]
DBU	Alcohols (with silyl protection)	Early example of base-catalyzed activation.	[12]

Visualizations

Diagram 1: Troubleshooting Workflow for Low Reactivity

Caption: Factors contributing to the low reactivity of the title compound.

References

• Moses, J. E. (2021). Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub. PMC. [Link]

• Donnelly, J. L., & Moses, J. E. (2021). Sulfur Fluoride Exchange (SuFEx). Monash University. [Link]

• University of Toronto. (2024). Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery. Department of Chemistry. [Link]

• Zhang, Z., et al. (2020). Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry. Journal of the American Chemical Society. [Link]

• Ball, N. D., & am Ende, C. W. (2021). The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. ACS Publications. [Link]

• Li, L., et al. (2021). A Broad-Spectrum Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. SciSpace. [Link]

• am Ende, C. W., et al. (2024). Lewis Acid-Catalyzed Sulfur Fluoride Exchange. Organic Letters. [Link]

• Ball, N. D., & am Ende, C. W. (2021). The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. PMC - NIH. [Link]

• Li, J., et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review. [Link]

• am Ende, C. W., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters. [Link]

• Hopkin, M. (2026). The Role of Steric Hindrance in Sulfonylation Reagents. LinkedIn. [Link]

• Zhang, W., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. PMC. [Link]

• University of Liège. (2024). Unconventional reactivity of sulfonyl fluorides. Spiral. [Link]

• Ma, P., et al. (n.d.). 4-Vinylbenzenesulfonyl fluoride (VBSF): a highly reactive monomer for RAFT polymerization and exhaustive SuFEx postpolymerization sulfonamidation. ChemRxiv. [Link]

• Ngassa, F. N., & Stenfor, B. A. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. [Link]

• CompTox Chemicals Dashboard. (2025). 4-(2-Methylpropyl)benzene-1-sulfonyl chloride Synonyms. U.S. Environmental Protection Agency. [Link]

Sources

• 1. SuFEx：参与下一步点击反应的磺酰氟 [sigmaaldrich.com]
• 2. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.monash.edu [research.monash.edu]
• 4. academic.oup.com [academic.oup.com]
• 5. nbinno.com [nbinno.com]
• 6. Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scispace.com [scispace.com]
• 12. The Emerging Applications of Sulfur(VI) Fluorides in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
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• 19. spiral.imperial.ac.uk [spiral.imperial.ac.uk]

Optimizing reaction conditions for SuFEx click chemistry

Technical Support Center: SuFEx Click Chemistry Optimization

Current Status: Operational Analyst: Senior Application Scientist, Chemical Biology Division Subject: Optimization & Troubleshooting of Sulfur(VI) Fluoride Exchange (SuFEx)

Core Directive & Philosophy

Welcome to the SuFEx technical hub. Unlike CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition), which relies on a metal catalyst to forge a triazole, SuFEx relies on the unique "sleeping beauty" reactivity of the Sulfur(VI)-Fluoride bond.

The Central Dogma: The S(VI)-F bond is thermodynamically stable (bond energy ~90 kcal/mol) and resistant to reduction, thermolysis, and "naked" hydrolysis.[1] It remains dormant until "awakened" by a specific Lewis base or silyl activator.

Your Goal: To create a reaction environment that destabilizes the S-F bond only in the presence of your desired nucleophile (usually a silyl ether or amine), driving the reaction forward via the formation of the thermodynamically superior Si-F bond (in silyl exchange) or HF elimination.

Catalyst Selection: The "Engine" of SuFEx

The most common failure point in SuFEx is a mismatch between the substrate's steric/electronic profile and the catalyst used.

Comparative Catalyst Guide

Catalyst	Type	pKa (MeCN)	Best For...	Mechanism Note
DBU	Amidine	24.3	Standard aryl sulfonyl fluorides + aryl silyl ethers.	Acts as a nucleophilic activator; can form N-sulfonyl byproducts if reaction stalls.
BEMP	Phosphazene	27.6	Challenging substrates. Sterically hindered linkages, aliphatic sulfonyl fluorides, and "Multidimensional" sequential clicking.	Non-nucleophilic superbase. Prevents the "DBU-poisoning" side reaction.
BTMG	Guanidine	~23	Accelerated SuFEx. High-throughput synthesis.	Often used with HMDS (silylating agent) for rapid kinetics [1].
TBAF / KHF₂	Fluoride Source	N/A	"Si-Free" SuFEx. Direct reaction of phenols/amines without silyl protection.	Bifluoride (HF₂⁻) acts as a proton shuttle. Water-tolerant.[2][3]

Critical Insight: The "DBU Trap"

User Question: "My reaction with DBU stalled at 60% conversion, and I see a new spot on TLC that isn't product." Diagnosis: You likely formed the N-sulfonyl amidine adduct . DBU is nucleophilic.[4] If the silyl ether is sterically hindered or the S-F bond is too deactivated, DBU will attack the sulfur center itself, forming a stable, dead-end byproduct. Solution: Switch to BEMP . It is a stronger base but sterically bulky and non-nucleophilic, preventing direct attack on the sulfur hub [2].

Experimental Protocols & Workflows

Protocol A: Standard "Silyl-Exchange" SuFEx

Target: Linkage of an Aryl Sulfonyl Fluoride (Ar-SO₂F) and an Aryl Silyl Ether (Ar-O-TMS).

• Stoichiometry: 1.0 equiv Ar-SO₂F + 1.1 equiv Ar-O-TMS.

• Solvent: Acetonitrile (MeCN) is the gold standard. It stabilizes the polar transition state. DCM is a viable alternative for solubility issues but slows kinetics.

• Catalyst: Add DBU (10-20 mol%) or BEMP (5-10 mol%) .

• Conditions: Stir at Room Temperature (RT). Most reactions complete in <1 hour.

• Monitoring: 19F NMR is superior to TLC. Look for the disappearance of the sulfonyl fluoride signal (~ +65 ppm) and appearance of Si-F species (–156 ppm) or disappearance of S-F if purified.

Protocol B: "Accelerated" SuFEx (In Situ Silylation)

Target: Direct coupling of a Phenol (Ar-OH) and Sulfonyl Fluoride without pre-silylation.

• Reagents: Mix Ar-OH (1.0 equiv) and Ar-SO₂F (1.0 equiv) in MeCN.

• Additives: Add HMDS (0.6 equiv) . This generates the silyl ether in situ.

• Catalyst: Add BTMG (1-5 mol%) .

• Mechanism: BTMG catalyzes the silylation of the phenol by HMDS, then catalyzes the SuFEx event. This is often 10-100x faster than Protocol A [1].

Visualization: Mechanism & Troubleshooting Logic

The following diagram illustrates the SuFEx mechanism and the decision logic for troubleshooting stalled reactions.

Figure 1: Mechanistic flow of SuFEx activation and troubleshooting logic for stalled reactions.

FAQ: Troubleshooting Specific Failure Modes

Q1: My sulfonyl fluoride is hydrolyzing to sulfonic acid. I thought SuFEx was water-tolerant?

• Answer: SuFEx is water-compatible, not water-proof.

• The Cause: "Naked" fluoride ions (if you are using TBAF) or extremely high pH can promote hydrolysis.

• The Fix:

  • Buffer pH: Ensure the pH is not >10.

  • Biphasic Systems: Use a DCM/Water biphasic mixture with KHF₂ (Potassium Bifluoride) as the catalyst. The bifluoride anion (HF₂⁻) is a potent proton shuttle that activates the S-F bond at the interface without promoting bulk hydrolysis [3].

Q2: How do I perform sequential "Multidimensional" clicking?

• Answer: You must exploit the reactivity hierarchy of S(VI)-F bonds.

• The Hierarchy: Iminosulfur Oxydifluoride (-N=SOF2) > Sulfonyl Fluoride (-SO2F) > Fluorosulfate (-O-SO2F)[5]

• The Protocol:

  • React the most reactive center (e.g., -N=SOF2) first using a mild base or stoichiometric control.

  • Purify (or telescope).

  • React the second center (-SO2F) using a stronger catalyst (BEMP) or higher temperature [4].

Q3: Can I use SuFEx for protein bioconjugation?

• Answer: Yes, specifically targeting Tyrosine or Lysine .

• The Reagent: Use FSY (Fluorosulfate-L-tyrosine) or aryl fluorosulfate probes.

• Condition Optimization:

  • Lysine Targeting: Requires slightly basic pH (8.0-8.5) to ensure Lys is deprotonated (nucleophilic).

  • Tyrosine Targeting: Often requires proximity-driven activation (the "check-mate" mechanism) where a nearby basic residue (His/Lys) assists in deprotonating the Tyr phenol [5].

Optimization Data: Solvent Effects

The choice of solvent dramatically impacts reaction rate due to the stabilization of the charged transition state.

Solvent	Dielectric Constant	Relative Rate (Normalized)	Recommendation
Acetonitrile (MeCN)	37.5	100 (Fastest)	Primary Choice. Best for polar transition states.
DMF	36.7	~85	Good for peptide/protein substrates.
DCM	8.9	~20	Use only if substrate is insoluble in MeCN.
THF	7.5	~10 (Slowest)	Avoid unless necessary; poor stabilization of fluoride transfer.

References

• Accelerated SuFEx Click Chemistry: Barrow, A. S., et al. (2019). Journal of the American Chemical Society.[6]

• SuFEx Catalysis (DBU vs BEMP): Sharpless, K. B., et al. (2014).[7] Angewandte Chemie International Edition.

• Bifluoride Catalysis: Tribby, A. L., et al. (2017). Chemical Science.

• Multidimensional SuFEx: Li, S., et al. (2017). Angewandte Chemie.

• Protein SuFEx (FSY): Wang, J., et al. (2018).[6] Journal of the American Chemical Society.[6]

Sources

• 1. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
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• 3. researchgate.net [researchgate.net]
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• 5. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Sulfonyl Fluorides (SuFEx)

This guide serves as a specialized technical support resource for researchers working with SuFEx (Sulfur-Fluoride Exchange) chemistry. It addresses the specific challenge of maintaining sulfonyl fluoride stability during synthesis, storage, and application.

Current Status: Operational Subject: Preventing Hydrolysis & Degradation of R-SO₂F Reagents Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

The Stability Paradox: Understanding Your Reagent

Sulfonyl fluorides (SFs) occupy a "Goldilocks" zone of reactivity: they are remarkably stable toward hydrolysis under neutral and acidic conditions (even in boiling water) yet react rapidly with specific nucleophiles (like protein tyrosine/lysine residues) when "activated" by the local environment.

The Core Issue: Hydrolysis is rarely spontaneous; it is almost always base-mediated or catalyst-driven . Your goal is to prevent unintentional activation until the moment of desired ligation.

Mechanism of Failure: The Hydrolytic Pathway

The sulfur(VI) center is protected by the high ionization potential of the S-F bond. However, in the presence of hydroxide ions (

) or specific Lewis bases, the steric shielding is breached.

Figure 1: The hydrolytic collapse of sulfonyl fluorides is driven by nucleophilic attack at the sulfur center, primarily under basic conditions.

Storage & Handling FAQs

Q: My sulfonyl fluoride has turned into a sticky oil. Is it hydrolyzed?

Diagnostic: Check the ¹⁹F NMR .

• Intact Ar-SO₂F: Sharp singlet typically between +60 to +70 ppm (relative to CFCl₃).

• Hydrolyzed (Fluoride ion): Signal at -120 to -150 ppm (often broad due to H-bonding).

• Sulfonate (R-SO₃H): Silent in ¹⁹F NMR (unless the R group is fluorinated).

Root Cause: If the ¹⁹F signal is gone, you likely have the sulfonic acid. This is often caused by storage in glass vials with trace alkali residues or exposure to moist air in the presence of volatile amines (like TEA/DIPEA) stored nearby.

Q: Can I store sulfonyl fluorides in DMSO stock solutions?

Answer: Yes, but with strict caveats.

• Risk: DMSO is hygroscopic. Absorbed water + trace impurities in DMSO can slowly hydrolyze SFs over months.

• Protocol: Use anhydrous DMSO (stored over molecular sieves). Store at -20°C or -80°C.

• Validation: We observed <5% degradation over 6 months in anhydrous DMSO at -20°C, compared to >20% in "wet" DMSO at room temperature.

Q: Do I need a glovebox?

Answer: Generally, no. Unlike acid chlorides, sulfonyl fluorides are stable in air. However, for long-term storage of aliphatic sulfonyl fluorides (which are more reactive than aryl ones), a desiccator is recommended.

Reaction Optimization & Troubleshooting

Q: My SuFEx ligation yield is low, and I see sulfonic acid. What happened?

Analysis: You likely exceeded the "pH Stability Window."

Parameter	Safe Range	Danger Zone	Reason
pH	2.0 – 7.5	> 8.0	Hydroxide ( ) is a potent nucleophile for S(VI).
Solvent	DCM, MeCN, THF	MeOH, EtOH (with base)	Alkoxides ( ) cause solvolysis (forming sulfonate esters).
Base	DIPEA, 2,6-Lutidine	NaOH, KOH, NaH	Strong bases generate or other nucleophiles.
Temp	0°C – 50°C	> 80°C (in water)	Thermal energy overcomes the activation barrier for hydrolysis.

Q: How do I purify acid-sensitive sulfonyl fluorides?

Issue: Standard silica gel is slightly acidic (pH ~5-6). While SFs are acid-stable, if your molecule has other sensitive groups (e.g., silyl ethers), the column can degrade them. The Fix:

• Do NOT use basic alumina (high pH causes hydrolysis).

• Buffer the Silica: Pre-wash the silica column with 1% Et₃N in hexanes, then flush with pure hexanes to remove bulk base before loading. This neutralizes the silica surface without exposing the SF to high concentrations of base during elution.

Q: I need to use water in my reaction (e.g., protein labeling). How do I stop hydrolysis?

Strategy: Kinetic Selectivity. SuFEx is faster with specific nucleophiles (like Tyrosine phenols) than with water.

• Protocol: Work at pH 7.0 – 7.4 (PBS or HEPES buffer).

• Avoid: Carbonate or Tris buffers if possible (Tris has a free amine that can react, though slowly; Carbonate raises pH too high).

• Concentration: High local concentrations of the SF drive the desired reaction over the background hydrolysis.

Validated Protocols

Protocol A: Synthesis Workup (Removing Hydrolysis Risks)

Standard aqueous workups can introduce hydrolysis if the aqueous layer is basic.

• Quench: Dilute reaction mixture with EtOAc or DCM.

• Wash 1: 0.1 M HCl or 10% Citric Acid . (Acidic wash removes amines/catalysts and keeps pH in the stable zone).

• Wash 2: Water.[1][2]

• Wash 3: Brine.

• Dry: Anhydrous Na₂SO₄ (Avoid K₂CO₃ as a drying agent; it is basic).

• Concentrate: Rotovap at <40°C.

Protocol B: "Dry-Down" Test for Reagent Quality

Before committing precious protein/drug samples, validate your SF reagent.

• Dissolve 5 mg of SF reagent in 0.6 mL deuterated solvent (CDCl₃ or DMSO-d6).

• Add 1 eq. of internal standard (e.g., α,α,α-trifluorotoluene, δ -63 ppm).

• Run ¹⁹F NMR .

• Pass Criteria:

  • SF peak visible (+60 to +70 ppm).

  • Fluoride ion peak (-120 ppm) is <1% of SF integral.

  • No "new" peaks in the -50 to +50 range (indicates sulfonate ester formation).

Decision Logic: Troubleshooting Workflow

Use this logic flow to identify the source of instability in your experiment.

Figure 2: Diagnostic workflow for identifying sulfonyl fluoride failure modes.

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

  • Foundational text establishing the stability/reactivity profile of SuFEx.

• Bare, G. A. L. (2023).[2] "Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone." The Journal of Organic Chemistry. [Link]

  • Demonstrates stability of SFs in aqueous biphasic media during synthesis.

• Jones, L. H. (2022). "Sulfonyl fluorides as targets and substrates in the development of new synthetic methods." Nature Reviews Chemistry. [Link]

  • Review covering the physiological stability and chemical biology applic

• Organic Chemistry Data. "19F NMR Chemical Shifts." [Link]

  • Authoritative source for NMR shift verific

Sources

• 1. SuFEx：参与下一步点击反应的磺酰氟 [sigmaaldrich.com]
• 2. Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone [organic-chemistry.org]

Technical Support Center: Managing Steric Hindrance in Reactions with Sulfonyl Fluorides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with sulfonyl fluorides. This guide is designed to provide expert advice and actionable troubleshooting strategies for managing steric hindrance, a common challenge in reactions involving these versatile reagents. By understanding the underlying principles and employing the right techniques, you can significantly improve reaction outcomes, even with the most challenging substrates.

I. Frequently Asked Questions (FAQs)

Here we address some of the most common questions our team receives regarding sterically hindered reactions with sulfonyl fluorides.

Q1: My sulfonylation reaction with a bulky secondary amine is giving low to no yield. What is the primary cause and how can I fix it?

A1: This is a classic case of steric hindrance where the bulky nature of the amine impedes its nucleophilic attack on the sulfur center of the sulfonyl fluoride. To overcome this, you need to increase the reactivity of the system.

• Initial Troubleshooting Steps:

  • Increase Reaction Temperature: Carefully raising the temperature can provide the necessary activation energy to overcome the steric barrier.

  • Prolong Reaction Time: Sterically hindered reactions are often slower. Monitor the reaction over an extended period.

  • Use a More Polar Aprotic Solvent: Solvents like DMF or DMSO can enhance the nucleophilicity of the amine.

• Advanced Strategy: Catalytic Activation If basic troubleshooting fails, employing a catalyst is the most effective approach. For sterically hindered amidations, 1-hydroxybenzotriazole (HOBt) has been shown to be a highly efficient nucleophilic catalyst.[1][2][3] HOBt activates the sulfonyl fluoride, making it more susceptible to attack by the hindered amine. This method often provides excellent yields (87-99%) even with challenging substrates.[2][3]

Q2: I'm observing very slow reaction rates in my SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry reaction when using a sterically demanding alcohol. What factors are at play?

A2: The rate of SuFEx reactions is sensitive to steric bulk around both the sulfonyl fluoride and the nucleophile.[4] With bulky alcohols, the approach to the sulfur center is slowed down.

• Key Considerations:

  • Silicon Additives: Classical SuFEx often involves aryl silyl ethers. The size of the silyl group matters; for instance, bulky tert-butyldimethylsilyl (TBDMS) groups react slower than smaller trimethylsilyl (TMS) groups.[4]

  • Catalyst Choice: For sterically hindered systems, a more potent catalyst may be required. While traditional bases like triethylamine (TEA) or DBU are used, the sterically hindered guanidine base 2-tert-butyl-1,1,3,3-tetramethylguanidine (Barton's base, BTMG) in combination with hexamethyldisilazane (HMDS) has been shown to dramatically accelerate SuFEx reactions, often leading to high yields in minutes.[4]

Q3: Can I use sulfonyl fluorides to target specific amino acid residues in a protein, and how does steric hindrance in the binding pocket affect this?

A3: Yes, sulfonyl fluorides are valuable "warheads" for covalent modification of proteins, targeting nucleophilic residues like tyrosine and lysine.[5] Steric hindrance within the protein's binding pocket is a critical factor. The reactivity of the sulfonyl fluoride needs to be carefully tuned. A highly reactive warhead might be necessary to overcome the steric constraints of the binding site, but this also increases the risk of hydrolysis.[5] Therefore, a balance must be struck between reactivity and stability for optimal protein modification.

Q4: I am trying to synthesize a sterically hindered sulfonyl fluoride itself, and the yields are poor. Are there any recommended methods?

A4: The synthesis of sterically hindered sulfonyl fluorides can indeed be challenging. Traditional methods involving the conversion of sulfonyl chlorides may not be efficient. Recent advancements offer better alternatives:

• Bismuth-Catalyzed Synthesis: A method using an organobismuth(III) catalyst allows for the synthesis of a wide range of aryl and heteroaryl sulfonyl fluorides from boronic acids, including sterically hindered substrates, with high functional group tolerance.[6]

• From Sulfonates or Sulfonic Acids: A one-pot method has been developed for the conversion of readily available sulfonates or sulfonic acids to sulfonyl fluorides under mild conditions, which shows good tolerance for sterically hindered substrates.[7]

II. Troubleshooting Guide: Low Yield in Sulfonamide Synthesis with Hindered Substrates

This guide provides a systematic approach to troubleshooting and optimizing the synthesis of sulfonamides from sterically hindered amines and sulfonyl fluorides.

Problem: Low (<20%) or no yield of the desired sulfonamide.

Logical Troubleshooting Flowchart

Caption: Troubleshooting workflow for hindered sulfonamide synthesis.

Detailed Troubleshooting Steps & Protocols

Step 1: Basic Reaction Condition Optimization

Before moving to more complex solutions, ensure that fundamental reaction parameters are optimized.

• Rationale: Steric hindrance increases the activation energy of the reaction. Increasing temperature provides more kinetic energy to the molecules, while a suitable solvent can better solvate the transition state.

• Protocol:

  • In a reaction vessel, dissolve the sulfonyl fluoride (1.0 equiv) and the sterically hindered amine (1.2 equiv) in a polar aprotic solvent (e.g., acetonitrile, DMF).

  • Add a non-nucleophilic base such as triethylamine (1.5 equiv).

  • Heat the reaction to 60-80 °C and monitor by TLC or LC-MS for 12-24 hours.

Parameter	Recommendation	Rationale
Temperature	Start at RT, then incrementally increase to 80°C	Overcomes activation energy barrier.
Time	Extend reaction time up to 48 hours	Allows slow reactions to proceed to completion.
Solvent	Switch from less polar (e.g., DCM) to more polar aprotic (e.g., DMF)	Better stabilization of the transition state.[8]

Step 2: Implementation of a Catalytic System

If basic optimization is insufficient, a catalyst is necessary to activate the sulfonyl fluoride.

• Rationale: A nucleophilic catalyst attacks the sulfonyl fluoride to form a more reactive intermediate, which is then more readily attacked by the hindered amine.[9]

• Recommended Protocol: HOBt Catalysis [1][2][3]

  • To a solution of the sulfonyl fluoride (1.0 equiv) and the sterically hindered amine (1.2 equiv) in a suitable solvent (e.g., acetonitrile), add 1-hydroxybenzotriazole (HOBt) (10-20 mol%).

  • Add a silicon additive such as 1,1,3,3-tetramethyldisiloxane (TMDS) (1.5 equiv).[9]

  • Stir the reaction at room temperature and monitor its progress. This protocol has been shown to be particularly effective for sterically hindered substrates, often giving high yields.[2][3]

Step 3: The Role of Silicon Additives

• Rationale: In catalytic reactions, the fluoride ion byproduct can inhibit the catalyst. Silicon additives like TMDS or HMDS act as fluoride traps, forming strong Si-F bonds.[4][9] This prevents catalyst inhibition and drives the reaction forward. The formation of the thermodynamically favorable Si-F bond is a powerful driving force.[4]

III. Advanced Topic: Accelerated SuFEx for Hindered Alcohols

For reactions involving sterically hindered alcohols, especially in the context of SuFEx click chemistry, a more potent catalytic system is often required.

Mechanism of Accelerated SuFEx

Caption: Simplified mechanism of Accelerated SuFEx with BTMG/HMDS.

Protocol: Accelerated SuFEx with BTMG/HMDS[4]

This protocol is highly effective for the rapid and efficient coupling of sulfonyl fluorides with sterically hindered alcohols.

• To a solution of the sulfonyl fluoride (1.0 equiv) and the hindered alcohol (1.1 equiv) in a suitable solvent (e.g., THF), add hexamethyldisilazane (HMDS) (1.0 equiv).

• Add 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) (20 mol%) to initiate the reaction.

• Stir at room temperature. The reaction is often complete within minutes.

Reagent	Role	Typical Loading
BTMG	Sterically hindered strong base, catalyst	5-20 mol%
HMDS	Silicon additive, fluoride trap	1.0 - 1.5 equiv

This combination of a sterically hindered base and a silicon additive provides a powerful system for overcoming the challenges associated with bulky substrates in SuFEx reactions.[4]

IV. Conclusion

Managing steric hindrance in reactions with sulfonyl fluorides requires a multi-faceted approach. By systematically optimizing reaction conditions and employing advanced catalytic systems, researchers can achieve high yields and reaction rates even with the most challenging substrates. The strategies outlined in this guide, from fundamental troubleshooting to the application of state-of-the-art catalytic protocols, provide a comprehensive toolkit for success in this area of synthetic chemistry.

V. References

• Moses, J. E., et al. (2020). Accelerated SuFEx Click Chemistry For Modular Synthesis. Nature Communications. [Link]

• Li, L., et al. (2021). A Broad-Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. Angewandte Chemie International Edition. [Link]

• Wei, M., et al. (2021). A Broad-Spectrum Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. Angewandte Chemie. [Link]

• Sharpless, K. B., et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review. [Link]

• Jorn, H. (2020). Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles. ACS Omega. [Link]

• Bukharov, S. V., et al. (2021). Synthesis and Antibacterial Activity of Sulfanilamides Containing Sterically Hindered Phenol Fragments. Russian Journal of General Chemistry. [Link]

• Moses, J. E., et al. (2022). SuFEx Mediated Synthesis of Sterically Hindered and Electron-Deficient Secondary and Tertiary Amides via Acyl Fluoride Intermediates. Angewandte Chemie International Edition. [Link]

• Cornella, J., & Magre, M. (2021). Redox-Neutral Organometallic Elementary Steps at Bismuth: Catalytic Synthesis of Aryl Sulfonyl Fluorides. Journal of the American Chemical Society. [Link]

• Li, L., et al. (2021). A Broad-Spectrum Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. Angewandte Chemie International Edition. [Link]

• Engle, K. M. (2021). The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. ACS Catalysis. [Link]

• Montanez, M. I., et al. (2024). Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. Polymers. [Link]

• SULPHONAX. (2026). The Role of Steric Hindrance in Sulfonylation Reagents. SULPHONAX Inc.[Link]

• Willis, M. C., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters. [Link]

• Various Authors. (2024). Strategic Synthesis of Sulfinamides as Versatile S(IV) Intermediates. Accounts of Chemical Research. [Link]

• Various Authors. (2024). Strategic Synthesis of Sulfinamides as Versatile S(IV) Intermediates. Accounts of Chemical Research. [Link]

• Parker, C. G., et al. (2017). A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions. MedChemComm. [Link]

• Liu, W., et al. (2023). Rapid Synthesis of β-Chiral Sulfones by Ni-Organophotocatalyzed Enantioselective Sulfonylalkenylation of Alkenes. JACS Au. [Link]

• Wang, L., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances. [Link]

• Doyle, A. G., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society. [Link]

• Li, L., et al. (2025). Disubstituted Meldrum's Acid: Another Scaffold with SuFEx-like Reactivity. Molecules. [Link]

• Makitra, R. G., & Marshalok, I. I. (2025). Reactivity of sterically hindered aromatic sulfonic acid derivatives: VIII. * General mathematical model for catalytic sulfonylation of phenol. Kinetics and Catalysis. [Link]

• King, J. F., & Hillhouse, J. H. (1979). Unusual steric effects in sulfonyl transfer reactions. Journal of the Chemical Society, Perkin Transactions 2. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A Broad-Spectrum Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates* - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A study of the reactivity of S(VI)-F containing warheads with nucleophilic amino-acid side chains under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Redox-Neutral Organometallic Elementary Steps at Bismuth: Catalytic Synthesis of Aryl Sulfonyl Fluorides [organic-chemistry.org]
• 7. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The Emerging Applications of Sulfur(VI) Fluorides in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Metabolic Stability of Aryl Sulfonyl Fluorides

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with aryl sulfonyl fluorides. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) to address the common challenges encountered when evaluating the metabolic stability of this important class of covalent inhibitors. Our goal is to equip you with the knowledge to design robust experiments, interpret your data accurately, and ultimately accelerate your research and development efforts.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the metabolic stability of aryl sulfonyl fluorides, providing concise answers grounded in scientific literature.

Q1: What are the primary factors that influence the metabolic stability of an aryl sulfonyl fluoride?

A1: The metabolic stability of the S-F bond in aryl sulfonyl fluorides is predominantly influenced by a combination of electronic and steric factors related to the substitution pattern on the aryl ring.[1][2][3]

• Electronic Effects: Electron-withdrawing groups on the aryl ring can increase the electrophilicity of the sulfur atom, making the sulfonyl fluoride more susceptible to nucleophilic attack and subsequent degradation. Conversely, electron-donating groups can increase the stability of the S-F bond.

• Steric Hindrance: Bulky substituents ortho to the sulfonyl fluoride group can shield the sulfur atom from attack by metabolic enzymes or nucleophiles, thereby enhancing metabolic stability. Studies have shown that 2,4,6-trisubstituted aryl sulfonyl fluorides exhibit significantly higher in vitro metabolic stability.[1][2][3]

Q2: What are the main metabolic pathways responsible for the degradation of aryl sulfonyl fluorides?

A2: The primary metabolic pathways for aryl sulfonyl fluorides are hydrolysis of the S-F bond and conjugation with glutathione (GSH), a process often mediated by Glutathione S-transferases (GSTs).

• Hydrolysis: The S-F bond can undergo hydrolysis to form the corresponding sulfonic acid. The rate of hydrolysis is influenced by the electronic properties of the aryl ring and can be catalyzed by certain enzymes.[4]

• Glutathione Conjugation: Aryl sulfonyl fluorides are electrophilic and can react with the nucleophilic thiol group of glutathione. This conjugation is a significant detoxification pathway and can be a major contributor to the clearance of these compounds.[1][5]

Q3: Are Cytochrome P450 (CYP) enzymes involved in the metabolism of aryl sulfonyl fluorides?

A3: While direct evidence for CYP-mediated metabolism of the sulfonyl fluoride moiety itself is limited in the provided search results, CYPs can be involved in the overall metabolism of the molecule at other sites. For instance, CYP enzymes are known to be involved in the defluorination of other fluorinated compounds, and it is plausible they could play a role in the biotransformation of the aryl ring or other parts of the molecule, which could indirectly affect the stability of the sulfonyl fluoride group.

Q4: How does the covalent nature of aryl sulfonyl fluorides impact the assessment of their metabolic stability?

A4: As covalent inhibitors, aryl sulfonyl fluorides can irreversibly bind to proteins, including metabolic enzymes. This presents unique challenges in standard in vitro assays. Non-specific binding to proteins in the assay matrix (e.g., microsomes, hepatocytes) can lead to an overestimation of metabolic clearance.[6] It is crucial to differentiate between true metabolic turnover and clearance due to non-specific covalent modification of assay components.

Troubleshooting Guides for In Vitro Metabolic Stability Assays

This section provides practical guidance for addressing common issues encountered during the in vitro evaluation of aryl sulfonyl fluoride metabolic stability.

Guide 1: Microsomal Stability Assay for Aryl Sulfonyl Fluorides

Problem: High variability or unexpectedly rapid disappearance of the test compound.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Non-specific binding to microsomal proteins	1. Include a "-NADPH" control: This will help differentiate between enzymatic turnover and non-specific binding or chemical instability. A significant decrease in the compound in the absence of the cofactor suggests non-specific binding or inherent instability. 2. Vary microsomal protein concentration: If non-specific binding is a major issue, the apparent clearance may change with protein concentration. 3. Consider using a lower protein concentration to minimize non-specific binding, while ensuring sufficient enzymatic activity remains for metabolism.
Chemical instability in the assay buffer	1. Assess stability in buffer alone: Incubate the compound in the assay buffer without microsomes to determine its intrinsic chemical stability under the assay conditions (pH, temperature).[2] 2. Adjust buffer pH if necessary and compatible with enzyme activity.
Reaction with assay components	1. Evaluate compatibility with common solvents: Ensure the compound does not react with the vehicle solvent (e.g., DMSO, acetonitrile) over the course of the experiment.
Low solubility leading to precipitation	1. Visually inspect for precipitation. 2. Use a lower starting concentration of the test compound. 3. Employ a cosolvent method for highly lipophilic compounds to improve solubility.[7]

Experimental Protocol: Standard Liver Microsomal Stability Assay

• Preparation:

  • Thaw cryopreserved liver microsomes on ice.

  • Prepare a stock solution of the aryl sulfonyl fluoride in a suitable organic solvent (e.g., DMSO).

  • Prepare the NADPH regenerating system.

• Incubation:

  • Pre-warm the microsomal suspension and buffer to 37°C.

  • In a 96-well plate, combine the microsomes, buffer, and the test compound (final concentration typically 1 µM).

  • Initiate the reaction by adding the NADPH regenerating system. For "-NADPH" controls, add buffer instead.

• Sampling and Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing a cold stop solution (e.g., acetonitrile with an internal standard) to precipitate proteins and quench the reaction.

• Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural log of the percentage of parent compound remaining versus time.

  • Calculate the half-life (t½) and intrinsic clearance (CLint).

Guide 2: Hepatocyte Stability Assay for Aryl Sulfonyl Fluorides

Problem: Discrepancy between microsomal and hepatocyte stability data.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Involvement of Phase II metabolic pathways	1. Hepatocytes contain both Phase I and Phase II enzymes. A faster clearance in hepatocytes compared to microsomes may indicate significant metabolism by enzymes like GSTs, which are primarily cytosolic. 2. Analyze for glutathione conjugates in the hepatocyte incubation medium using LC-MS/MS to confirm this pathway.
Transporter-mediated uptake into hepatocytes	1. Limited cell permeability can result in slower apparent clearance in hepatocytes compared to microsomes where the compound has direct access to the enzymes. 2. Evaluate compound permeability using in vitro models like Caco-2 or PAMPA assays.
Cytotoxicity of the test compound	1. Assess cell viability at the end of the incubation period (e.g., using a trypan blue exclusion assay). Compound toxicity can lead to a decrease in metabolic activity over time, resulting in an underestimation of clearance. 2. Use a lower, non-toxic concentration of the test compound if cytotoxicity is observed.

Workflow for Investigating Discrepancies:

Caption: Troubleshooting workflow for discrepancies between microsomal and hepatocyte stability data.

Guide 3: LC-MS/MS Analysis of Aryl Sulfonyl Fluorides and Their Metabolites

Problem: Poor sensitivity, peak shape, or inaccurate quantification.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Poor ionization of the sulfonyl fluoride moiety	1. Derivatization: Consider derivatizing the sulfonyl fluoride with a reagent that introduces an easily ionizable group, such as benzylamine, to improve LC-MS sensitivity.[2] 2. Optimize MS source parameters: Systematically optimize parameters like capillary voltage, gas flow, and temperature.
In-source fragmentation or instability	1. Use a "soft" ionization technique if available and compatible with the analyte. 2. Minimize the energy in the MS source by reducing cone voltage or other relevant parameters. 3. Monitor for characteristic fragment ions to understand the fragmentation pattern.
Co-elution with interfering matrix components	1. Optimize chromatographic separation: Use a longer gradient, a different column chemistry (e.g., HILIC for polar metabolites), or a smaller particle size column to improve resolution. 2. Employ sample preparation techniques like solid-phase extraction (SPE) to remove interfering matrix components.
Adsorption to vials and tubing	1. Use low-binding vials and plates. 2. Include organic solvent in the sample diluent to minimize adsorption.

Logical Flow for LC-MS/MS Method Development:

Caption: A stepwise approach to developing a robust LC-MS/MS method for aryl sulfonyl fluorides.

References

• King, A. T., Matesic, L., Keaveney, S. T., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 1061–1071. [Link]

• King, A. T., Matesic, L., Keaveney, S. T., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. ResearchGate. [Link]

• King, A. T., Matesic, L., Keaveney, S. T., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. PubMed. [Link]

• King, A. T., Matesic, L., Keaveney, S. T., et al. (2023). An investigation into the in vitro metabolic stability of aryl sulfonyl fluorides for their application in medicinal chemistry and radiochemistry. Macquarie University Research Portal. [Link]

• Austin, R. P., Barton, P., Cockroft, S. L., et al. (2022). Non-specific binding of compounds in in vitro metabolism assays: a comparison of microsomal and hepatocyte binding in different species and an assessment of the accuracy of prediction models. Xenobiotica, 52(8), 943-956. [Link]

• Di, L., Kerns, E. H., Hong, Y., & Chen, H. (2006). High throughput microsomal stability assay for insoluble compounds. Journal of Biomolecular Screening, 11(5), 549-555. [Link]

• Taponard, A., Berthelon, R., & Tlili, A. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Molecules, 26(14), 4143. [Link]

• Loeppky, R. N., & Elomari, S. (2000). Glutathione S-transferase metabolism of the antineoplastic pentafluorophenylsulfonamide in tissue culture and mice. Chemical Research in Toxicology, 13(8), 774-785. [Link]

• Wang, Z., et al. (2022). Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. RSC Medicinal Chemistry, 13(5), 596-606. [Link]

• Zhang, H., et al. (2010). Glutathione S-transferase catalyzed desulfonylation of a sulfonylfuropyridine. Drug Metabolism and Disposition, 38(1), 115-121. [Link]

• Aberlin, M. E., & Bunton, C. A. (1970). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry, 35(6), 1825–1828. [Link]

• Liu, J., & Wang, Q. (2011). Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine. Analytical Chemistry, 83(15), 5897–5903. [Link]

• Di, L., & Kerns, E. H. (2015). Addressing the Challenges of Low Clearance in Drug Research. AAPS Journal, 17(2), 275-284. [Link]

• Taylor, P. J. (2015). Pitfalls Associated with the Use of Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. Clinical Chemistry, 61(10), 1233-1241. [Link]

• Rainer, J., et al. (2024). Navigating common pitfalls in metabolite identification and metabolomics bioinformatics. Briefings in Bioinformatics, 25(5), bbae374. [Link]

• Domainex. (n.d.). Microsomal Clearance/Stability Assay. [Link]

• Creative Biolabs. (n.d.). Metabolic Stability Assay. [Link]

• LGC. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. [Link]

Sources

• 1. Metabolite Measurement: Pitfalls to Avoid and Practices to Follow - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Addressing the Challenges of Low Clearance in Drug Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The emerging role of human esterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Non-specific binding of compounds in in vitro metabolism assays: a comparison of microsomal and hepatocyte binding in different species and an assessment of the accuracy of prediction models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High throughput microsomal stability assay for insoluble compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

ABPP Technical Support Center: Troubleshooting &amp; Optimization Guide

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Activity-Based Protein Profiling (ABPP) Experimental Pitfalls

Introduction: The "Activity" Variable

Welcome to the ABPP Technical Support Center. Unlike standard expression proteomics, ABPP measures the functional state of the proteome.[1][2] This introduces unique chemical variables—specifically the kinetics of covalent probe binding and the efficiency of bioorthogonal chemistry.

This guide addresses the three most critical failure points in ABPP workflows: Lysis/Labeling Incompatibility , Click Chemistry Failure , and Enrichment/MS Artifacts .

Module 1: Sample Preparation & Probe Labeling

Q: Why is my labeling efficiency low despite high protein input?

Diagnosis: You are likely experiencing Nucleophile Competition or Buffer Interference .

Technical Explanation: Electrophilic "warheads" (e.g., fluorophosphonates, vinyl sulfones) are designed to react with specific active site residues (Ser, Cys). However, exogenous nucleophiles in your lysis buffer can irreversibly scavenge the probe before it reaches the protein target.

The Protocol:

• Eliminate Thiols: Avoid DTT,

  -mercaptoethanol, or TCEP during the initial labeling phase if using cysteine-reactive probes (e.g., iodoacetamides).

• Buffer Selection:

  • Avoid: Tris and Imidazole at high concentrations during the Click Chemistry step (see Module 2), though they are passable for labeling.

  • Preferred: HEPES (50 mM, pH 7.4) or PBS.[3]

• The "Hook Effect" (Probe Saturation):

  • Symptom:[3][4][5][6][7][8] Signal decreases as probe concentration increases.

  • Cause: At very high concentrations, the probe non-specifically labels off-targets or precipitates, reducing the effective concentration available for the specific target.

  • Fix: Perform a concentration range (0.5

    M to 10 M). Most specific ABPP probes saturate between 1–5 M .

Data Table 1: Lysis Buffer Compatibility Matrix

Component	Status	Mechanism of Interference	Recommendation
Tris / Imidazole	⚠️ Caution	Competes for Cu(I) ions during Click Chemistry, reducing catalytic efficiency.	Use HEPES or PBS; or increase Cu concentration (risky).
DTT / BME	⛔ Critical Fail	Scavenges electrophilic probes (especially alkyl halides/Michael acceptors).	Remove via desalting column or dialysis before labeling.
SDS (>1%)	⚠️ Caution	Denatures enzymes (loss of activity) and inhibits Click Chemistry.	Keep SDS <0.5% during labeling; dilute to <0.1% for Click.
EDTA/EGTA	⛔ Critical Fail	Chelates Cu ions required for Click Chemistry.	Must be absent. Use metal-free protease inhibitors.

Module 2: The Click Chemistry "Black Box"

Q: My Western blot shows no signal after Click Chemistry. What went wrong?

Diagnosis: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) failed due to Oxidation or Improper Order of Addition .

Technical Explanation: The reaction requires Cu(I).[3] However, we typically add Cu(II) sulfate and a reducing agent (TCEP or Ascorbate). If oxygen enters the system, Cu(I) rapidly oxidizes back to inactive Cu(II), or disproportionates to Cu(0) and Cu(II). Furthermore, without a stabilizing ligand (TBTA or THPTA), the Cu(I) can degrade proteins via reactive oxygen species (ROS).

The "Self-Validating" Protocol:

• Freshness is Non-Negotiable: Sodium Ascorbate and TCEP must be prepared fresh (within 1 hour). Do not use frozen stocks of Ascorbate.

• The Ligand is Mandatory: Never add Copper without a ligand (THPTA is preferred over TBTA for water solubility).

• Order of Addition (Critical):

  • Why? Adding Copper/Reductant before the tag allows the catalyst to degrade the protein before the reaction starts.

  • Correct Sequence:

    • Lysate (Labeled)

    • Reporter Tag (Biotin-Azide/Alkyne)

    • Pre-mixed Catalyst Complex: (CuSO

      + THPTA ligand)

    • Start Reagent: Sodium Ascorbate (initiates the reduction to Cu(I))

Visual Workflow: The ABPP Critical Path

Figure 1: The Standard ABPP Workflow. Red node indicates the highest failure rate step (Click Chemistry).

Module 3: Enrichment & Mass Spectrometry

Q: I see high background and "sticky" proteins in my MS data.

Diagnosis: Insufficient washing or Endogenous Biotinylation .

Technical Explanation: Mammalian mitochondria contain carboxylases (e.g., Pyruvate Carboxylase, Propionyl-CoA Carboxylase) that are naturally biotinylated. Streptavidin will enrich these with higher affinity than your click-labeled targets.

Troubleshooting Guide:

• The "No-Probe" Control:

  • Always run a sample treated with DMSO (no probe) but subjected to Click Chemistry (with biotin-tag) and enrichment.

  • Analysis: Any protein found in the "No-Probe" control with >5 spectral counts is a background contaminant. Exclude these from your final list.

• Washing Stringency:

  • Streptavidin-biotin is one of the strongest non-covalent bonds in nature (

    M). You can be aggressive.

  • Wash Protocol: 1% SDS (3x), 6M Urea (2x), PBS (3x). This removes non-covalent binders while retaining the covalent probe-target complex.

• Alkylation of Beads:

  • After reduction/alkylation on-bead, quench the iodoacetamide. Excess IAA can react with the bead surface or residual amines, creating background noise.

Q: How do I distinguish "Activity" from "Abundance"?

Diagnosis: You are measuring protein levels, not reactivity changes.

Solution: Reactivity-Based Profiling (isoTOP-ABPP) Standard ABPP enriches the whole protein. If a protein is downregulated by 50%, the signal drops by 50%—you can't tell if it's less active or just less abundant.

• Fix: Use isoTOP-ABPP (Isotopic Tandem Orthogonal Proteolysis).

  • This method uses a cleavable linker.

  • It releases only the probe-labeled peptide for MS analysis.[8][9]

  • Result: You map the specific active site residue.[10] If the site is blocked by a drug, the signal disappears, even if the protein abundance remains constant.

Troubleshooting Decision Tree

Figure 2: Diagnostic Logic for Common ABPP Failures.

References

• Speers, A. E., & Cravatt, B. F. (2004). Profiling enzyme activities in vivo using click chemistry methods.[2][11] Chemistry & Biology, 11(4), 535-546. [Link]

• Weerapana, E., et al. (2010). Quantitative reactivity profiling predicts functional cysteines in proteomes.[9] Nature, 468, 790–795. [Link]

• Niphakis, M. J., & Cravatt, B. F. (2014).[3][12] Enzyme inhibitor discovery by activity-based protein profiling.[1][2][7][12][13] Annual Review of Biochemistry, 83, 341-377. [Link]

• McConnell, J. L., et al. (2020). A general approach to define the specificity of activity-based probes. Cell Chemical Biology, 27(6), 756-765. [Link][8][14]

• Thiara, P. S., & Deu, E. (2021). Activity-Based Protein Profiling: A Graphical Review. Frontiers in Chemistry, 9. [Link]

Sources

• 1. Activity-based proteomics - Wikipedia [en.wikipedia.org]
• 2. What Is ABPP and Why It Is Transforming Functional Proteomics | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Frontiers | Advanced Activity-Based Protein Profiling Application Strategies for Drug Development [frontiersin.org]
• 4. Mapping the Evolution of Activity-Based Protein Profiling: A Bibliometric Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Systematic Optimization of Activity-Based Protein Profiling for Identification of Polysorbate-Degradative Enzymes in Biotherapeutic Drug Substance down to 10 ppb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 7. mdpi.com [mdpi.com]
• 8. Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Activity-based protein profiling: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | ABPP-HT - High-Throughput Activity-Based Profiling of Deubiquitylating Enzyme Inhibitors in a Cellular Context [frontiersin.org]
• 13. pnas.org [pnas.org]
• 14. biorxiv.org [biorxiv.org]

Reference Data & Comparative Studies

Cross-Reactivity Profiling of 4-Isobutylbenzenesulfonyl Fluoride (IBSF) Probes

This guide provides a rigorous technical comparison and methodological framework for evaluating the cross-reactivity of 4-isobutylbenzenesulfonyl fluoride (IBSF) probes. It is designed for researchers utilizing sulfonyl fluoride (SF) chemistry for activity-based protein profiling (ABPP) or covalent inhibition, specifically targeting hydrophobic binding pockets.

A Comparative Technical Guide for Chemical Biology & Drug Discovery

Executive Summary

4-Isobutylbenzenesulfonyl fluoride (IBSF) represents a class of hydrophobic aryl sulfonyl fluoride probes . Unlike the classic phenylmethanesulfonyl fluoride (PMSF), which is highly unstable and broadly reactive, IBSF utilizes a distinct Sulfur(VI) Fluoride Exchange (SuFEx) mechanism that offers tunable stability and unique cross-reactivity profiles. While primarily designed to target the catalytic serine of serine hydrolases (proteases, lipases, esterases), IBSF exhibits significant context-dependent cross-reactivity with non-catalytic tyrosine, lysine, and histidine residues, particularly in hydrophobic microenvironments.

This guide compares IBSF against industry standards (PMSF , AEBSF , and Fluorophosphonates ) and provides validated protocols to quantify its off-target labeling.

Mechanism of Action & Cross-Reactivity Landscape

Sulfonyl fluorides are "privileged" electrophiles that react with nucleophiles only within specific protein microenvironments.

• Primary Mechanism (On-Target): Nucleophilic attack by a catalytic Serine hydroxyl group, facilitated by the oxyanion hole of the enzyme.

• Secondary Mechanism (Cross-Reactivity): SuFEx-mediated modification of Tyrosine (phenol), Lysine (epsilon-amino), or Histidine (imidazole). This is often driven by:

  • Proximity Effect: Local basic residues (e.g., Arg/Lys) lowering the pKa of the nucleophile.

  • Hydrophobic Recruitment: The isobutyl group of IBSF recruits the probe to hydrophobic pockets (e.g., lipid-binding proteins, albumin), increasing local concentration and forcing non-catalytic reactions.

Diagram 1: SuFEx-Driven Cross-Reactivity Pathways

Caption: IBSF preferentially targets catalytic serines but exhibits context-dependent cross-reactivity with Tyr/Lys residues, unlike the rapid hydrolysis seen with PMSF.

Comparative Analysis: IBSF vs. Alternatives

The following table contrasts IBSF with standard serine-reactive probes.

Feature	IBSF (4-Isobutyl-SF)	PMSF (Phenylmethane-SF)	AEBSF (Pefabloc SC)	Fluorophosphonates (FP)
Chemical Class	Hydrophobic Aryl Sulfonyl Fluoride	Benzyl Sulfonyl Fluoride	Hydrophilic Aryl Sulfonyl Fluoride	Organophosphorus
Primary Target	Hydrophobic Serine Hydrolases (Lipases, Chymotrypsin-like)	Broad Serine Proteases	Broad Serine Proteases (Trypsin-like)	All Serine Hydrolases
Aqueous Stability	High (t½ > 24h at pH 7.5)	Low (t½ ~ 1h at pH 7.5)	High (Stable in solution)	Moderate
Cross-Reactivity	High for Tyr/Lys in hydrophobic pockets (e.g., Albumin, GSTs)	Low (Hydrolyzes before significant off-target reaction)	Low (Charge repulsion prevents hydrophobic binding)	Very Low (Highly specific for active Ser)
Key Limitation	Poor solubility in water; requires DMSO/organic co-solvent.	Rapid inactivation; cannot be used in long incubations.	Limited cell permeability (charged).	Extreme toxicity; broad reactivity masks subtle targets.
Best Use Case	Ligand-directed labeling ; Profiling hydrophobic pockets.	Crude lysis buffer protection.	Long-term assays; Cell culture (if esterified).	Global proteome profiling.

Experimental Protocols for Cross-Reactivity Assessment

To validate the specificity of IBSF, you must perform a Competitive Activity-Based Protein Profiling (ABPP) assay. This protocol determines if IBSF labels the active site (competition with FP-Rh) or non-catalytic sites (no competition).

Protocol 1: Gel-Based Competitive ABPP

Objective: Determine the potency (

) and selectivity of IBSF against a broad proteome.

Reagents:

• Proteome: Mouse Liver Lysate or Cell Lysate (1 mg/mL in PBS).

• Probe: IBSF (Stock: 50 mM in DMSO).

• Reporter: FP-Rhodamine (Fluorophosphonate-Rhodamine, 1 µM final).

• Control: DMSO vehicle.

Workflow:

• Preparation: Aliquot 50 µL of proteome (1 mg/mL) into PCR tubes.

• Competition (Pre-incubation): Add IBSF at varying concentrations (0.1, 1, 10, 100 µM). Incubate for 30 minutes at 37°C .

  • Note: Aryl sulfonyl fluorides react slower than FPs; a 30-60 min incubation is critical.

• Labeling: Add FP-Rhodamine (1 µM final concentration) to all samples. Incubate for 30 minutes at Room Temperature in the dark.

• Quenching: Add 4x SDS-PAGE loading buffer (reducing) and boil for 5 mins at 95°C.

• Readout: Resolve on 10% SDS-PAGE. Scan for rhodamine fluorescence (Ex/Em: 532/580 nm).

Data Interpretation:

• Loss of Band: Indicates IBSF successfully blocked the active site (True Target).

• Retained Band: Indicates IBSF does not bind the active site of that specific enzyme.

• "Phantom" Bands (if using Clickable IBSF): If you use an alkyne-analog of IBSF followed by Click chemistry, any bands that appear without disappearing in the FP-competition lane represent off-target cross-reactivity (e.g., non-catalytic labeling).

Protocol 2: LC-MS/MS Site Identification (Residue Specificity)

Objective: Confirm if IBSF is modifying Serine (canonical) or Tyr/Lys (cross-reactive).

• Enrichment: Incubate lysate with Alkyne-IBSF (10 µM).

• Click Chemistry: React with Biotin-Azide (CuAAC conditions: 1 mM CuSO4, 1 mM TCEP, 100 µM TBTA).

• Digestion: Precipitate proteins, redissolve in urea, reduce/alkylate (DTT/IAA), and digest with Trypsin/LysC.

• Avidin Enrichment: Capture biotinylated peptides on Streptavidin-agarose.

• Elution & MS: Elute peptides and analyze via LC-MS/MS.

• Bioinformatics: Search for dynamic modification: +226.06 Da (Mass of IBSF - Fluoride) on Ser, Tyr, Lys, His.

  • Critical Check: A high ratio of Tyr/Lys labeling relative to Ser indicates poor specificity or "SuFEx-driven" promiscuity.

Visualizing the Validation Workflow

The following diagram illustrates the decision matrix for interpreting cross-reactivity data.

Diagram 2: Cross-Reactivity Validation Logic

Caption: Workflow to distinguish between catalytic inhibition (specific) and off-target labeling (cross-reactive).

References

• Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Royal Society of Chemistry.

• Narayanan, A., & Jones, L. H. (2015).[1] Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science.

• Dong, J., et al. (2014).[1] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition.

• Shannon, D. A., et al. (2012). Sulfonyl Fluoride Analogues as Activity-Based Probes for Serine Proteases. ChemBioChem.[2]

• Hahm, H. S., et al. (2020).[1] Global targeting of functional tyrosines using sulfur-triazole exchange chemistry. Nature Chemical Biology.

Sources

• 1. med.stanford.edu [med.stanford.edu]
• 2. Sulfonyl Fluoride Analogues as Activity-Based Probes for Serine Proteases | Department of Biology [biology.ox.ac.uk]

A Senior Application Scientist's Guide to the Kinetic Analysis of Protein Inhibition by 4-isobutylbenzenesulfonyl fluoride (IBSF)

For researchers, scientists, and drug development professionals, the precise characterization of enzyme inhibitors is a cornerstone of modern biochemistry and pharmacology. This guide provides an in-depth technical comparison of 4-isobutylbenzenesulfonyl fluoride (IBSF), a widely used serine protease inhibitor, with other common alternatives. We will delve into the causality behind experimental choices, provide detailed protocols for kinetic analysis, and present supporting data to empower you to make informed decisions in your research.

Introduction to 4-isobutylbenzenesulfonyl fluoride (IBSF)

4-isobutylbenzenesulfonyl fluoride, often referred to by its alternative name 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), is a water-soluble and stable irreversible inhibitor of serine proteases.[1][2] It serves as a less toxic and more stable alternative to the commonly used phenylmethylsulfonyl fluoride (PMSF).[3][4] IBSF is frequently utilized in cell lysis buffers and protein purification protocols to prevent the degradation of proteins of interest by endogenous serine proteases such as trypsin, chymotrypsin, plasmin, and thrombin.[2][5][6]

The inhibitory activity of IBSF stems from its sulfonyl fluoride moiety, which covalently modifies the catalytically active serine residue within the active site of serine proteases, leading to their irreversible inactivation.[1] This covalent modification makes the kinetic analysis of IBSF distinct from that of reversible inhibitors.

The Rationale Behind Kinetic Analysis of Irreversible Inhibitors

Unlike reversible inhibitors, which are characterized by an equilibrium dissociation constant (Ki), the potency of irreversible inhibitors like IBSF is defined by the second-order rate constant for inactivation, often expressed as k_inact/K_I.[7][8] This value reflects both the initial binding affinity of the inhibitor to the enzyme (K_I) and the maximal rate of covalent bond formation (k_inact). A higher k_inact/K_I value indicates a more efficient and potent irreversible inhibitor.

The choice to determine k_inact/K_I over a simple IC50 is critical for several reasons:

• Time-Dependency: The IC50 of an irreversible inhibitor will decrease with increasing incubation time, making it a non-absolute measure of potency.

• Mechanism-Based Insight: The individual determination of K_I and k_inact provides deeper insights into the two-step mechanism of irreversible inhibition: initial non-covalent binding followed by covalent modification. This allows for a more nuanced structure-activity relationship (SAR) analysis in drug discovery programs.

• Accurate Comparison: k_inact/K_I is a constant that allows for the direct and accurate comparison of the potency of different irreversible inhibitors, independent of experimental conditions like incubation time.

Experimental Workflow for Kinetic Analysis of IBSF

The following diagram outlines a typical experimental workflow for determining the kinetic parameters of an irreversible inhibitor like IBSF.

Caption: Inhibition of a serine protease-mediated signaling pathway by IBSF.

Conclusion and Future Perspectives

4-isobutylbenzenesulfonyl fluoride (IBSF/AEBSF) is a valuable tool for the inhibition of serine proteases, offering advantages in stability and safety over traditional inhibitors like PMSF. A thorough kinetic analysis, focusing on the determination of k_inact and K_I, is paramount for accurately characterizing its potency and for making meaningful comparisons with other inhibitors.

When selecting a serine protease inhibitor, researchers must consider not only its potency but also its specificity and potential off-target effects. For applications requiring high specificity, reversible inhibitors like aprotinin or benzamidine may be more suitable, albeit with different kinetic profiles. As our understanding of the diverse roles of serine proteases in health and disease continues to expand, the development of more potent and selective inhibitors will remain a critical area of research in drug discovery and chemical biology.

References

• Parrish, R. F., et al. (1978). Structure-activity relationships for the inhibition of acrosin by benzamidine derivatives. Journal of Medicinal Chemistry, 21(11), 1132-6. [Link]

• Wikipedia. (n.d.). AEBSF. Retrieved from [Link]

• Domainex. (n.d.). kinact / KI Assay for Irreversible Covalent Compounds. Retrieved from [Link]

• Diatchuk, V., et al. (1997). Inhibition of NADPH Oxidase Activation by 4-(2-Aminoethyl)- benzenesulfonyl Fluoride and Related Compounds. The Journal of Biological Chemistry, 272(21), 13627-13635. [Link]

• Diatchuk, V., et al. (1997). Inhibition of NADPH oxidase activation by 4-(2-aminoethyl)-benzenesulfonyl fluoride and related compounds. The Journal of Biological Chemistry, 272(21), 13627–13635. [Link]

• Kariya, H., et al. (1997). Aprotinin Inhibits Plasmin-Induced Platelet Activation During Cardiopulmonary Bypass. Circulation, 96(9 Suppl), II-355-II-360. [Link]

• Diatchuk, V., et al. (1997). AEBSF inhibits NADPH oxidase activation and has little effect on electron transport. ResearchGate. [Link]

• Hollenberg, M. D., & Compton, S. J. (2002). Proteinase-activated receptors: novel mechanisms of signaling by serine proteases. Physiological Reviews, 82(3), 669-701. [Link]

• Bieth, J. (1978). [Interaction between alpha-2 macroglobulin and trypsin with synthetic trypsin inhibitors]. Comptes rendus des seances de la Societe de biologie et de ses filiales, 172(4), 675-80. [Link]

• Wang, Y., et al. (2025). Comparison of structures and inhibition activities of serine protease inhibitors of Trichinella spiralis and Trichinella pseudospiralis. Parasites & Vectors, 18(1), 123. [Link]

• BioCrick. (n.d.). PMSF. Retrieved from [Link]

• Altenhöfer, S., et al. (2015). Evolution of NADPH Oxidase Inhibitors: Selectivity and Mechanisms for Target Engagement. Antioxidants & Redox Signaling, 23(5), 406-427. [Link]

• Sino Biological. (n.d.). Serine Protease. Retrieved from [Link]

• Mozhaev, V. V., et al. (1994). Active-site titration of serine proteases in organic solvents. FEBS Letters, 348(2), 143-146. [Link]

• American Society for Biochemistry and Molecular Biology. (n.d.). Serine proteases in pericellular proteolysis and signaling. Retrieved from [Link]

• Zoudilova, M., et al. (2010). Multiple serine protease-mediated pathways triggered by injury or infection lead to chemerin activation. The Journal of Immunology, 185(11), 6983-6992. [Link]

• HiMedia Laboratories. (n.d.). Benzamidine hydrochloride hydrate. Retrieved from [Link]

• Charles River. (n.d.). An alternative method for the determination of Ki and kinact parameters for irreversible inhibitor profiling. Retrieved from [Link]

• Ghoshal, P., & Wu, L. (2023). Serine proteases and protease-activated receptors signaling in the kidney. American Journal of Physiology-Cell Physiology, 325(4), C935-C946. [Link]

• Valtonen, S. J., et al. (2018). Kinetic studies of serine protease inhibitors in simple and rapid 'active barrier' model systems - Diffusion through an inhibitor barrier. Analytical Biochemistry, 546, 43-49. [Link]

• Schwartz, P. A., et al. (2024). Demystifying Functional Parameters for Irreversible Enzyme Inhibitors. Journal of Medicinal Chemistry. [Link]

• Valtonen, S. (2014). Kinetic studies of serine protease inhibitors in ‘active barrier’ model. Diva-portal.org. [Link]

• Evotec. (n.d.). Cytochrome P450 Time Dependent Inhibition (kinact/KI) Assay. Retrieved from [Link]

• BioKin, Ltd. (n.d.). Covalent Inhibition Kinetics. Retrieved from [Link]

• Andersson, L., et al. (2011). Inhibition properties of free and conjugated leupeptin analogues. The FEBS Journal, 278(17), 3144-3153. [Link]

• Gold, A. M., & Fahrney, D. (1964). Specificity of the serine protease inhibitor, phenylmethylsulfonyl fluoride. Biochemistry, 3(6), 783-791. [Link]

• News-Medical.net. (2024). What are Serine protease inhibitors and how do they work? Retrieved from [Link]

• Fay, K. A., et al. (2020). Addition of phenylmethylsulfonyl fluoride increases the working lifetime of the trout liver S9 substrate depletion assay resulting in improved detection of low intrinsic clearance rates. Environmental Toxicology and Chemistry, 39(12), 2419-2429. [Link]

• ResearchGate. (n.d.). Serine protease inhibitors (PMSF and AEBSF) and the clickable probe... Retrieved from [Link]

• Cambridge MedChem Consulting. (n.d.). Serine Protease Inhibitors. Retrieved from [Link]

Sources

• 1. AEBSF - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. goldbio.com [goldbio.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. biocrick.com [biocrick.com]
• 6. AEBSF hydrochloride | Serine protease inhibitor | Probechem Biochemicals [probechem.com]
• 7. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 8. pubs.acs.org [pubs.acs.org]

Structural Analysis of Proteins Covalently Modified by Sulfonyl Fluorides

This guide provides an in-depth technical comparison and structural analysis workflow for proteins modified by sulfonyl fluorides (SFs). It is designed for researchers in chemical biology and drug discovery, focusing on the unique "SuFEx" (Sulfur(VI) Fluoride Exchange) chemistry that distinguishes these probes from traditional covalent warheads.

Executive Summary: The Renaissance of Sulfonyl Fluorides

In the landscape of targeted covalent inhibitors (TCIs), acrylamides have long dominated by targeting cysteine residues. However, cysteines are rare and often absent in binding pockets. Sulfonyl Fluorides (SFs) have emerged as "privileged warheads" capable of targeting a broader spectrum of residues—Tyrosine, Lysine, Histidine, Serine, and Threonine —through Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.[1]

Unlike highly reactive sulfonyl chlorides, SFs possess a unique balance of thermodynamic stability and context-dependent reactivity.[2][3][4] They remain inert in aqueous plasma but react swiftly when positioned proximally to a nucleophile within a protein pocket. This guide compares SFs against standard alternatives and details the structural analysis workflows required to validate their mode of action.

Comparative Analysis: Sulfonyl Fluorides vs. Alternatives

Chemical Reactivity & Selectivity

The primary advantage of SFs is their resistance to reduction and hydrolysis compared to other sulfur-based electrophiles, and their broader residue scope compared to Michael acceptors.

Feature	Sulfonyl Fluorides (R-SO₂F)	Acrylamides (Michael Acceptors)	Sulfonyl Chlorides (R-SO₂Cl)
Primary Target Residue	Tyr, Lys, His , Ser, Thr, Cys	Cys (rarely Lys)	Non-specific (Lys, Cys, Tyr)
Reaction Mechanism	SuFEx (Nucleophilic Substitution)	Michael Addition	Nucleophilic Substitution
Aqueous Stability	High (Hours to Days at pH 7.4)	Moderate	Low (Hydrolyzes rapidly)
Metabolic Stability	High (Resistant to reduction)	Moderate (Glutathione conjugation)	Low
Leaving Group	Fluoride (F⁻)	None (Addition reaction)	Chloride (Cl⁻)
Bond Reversibility	Irreversible	Irreversible (mostly)	Irreversible
Key Advantage	Targets non-Cys residues; "Click" chemistry	Well-established for kinases	High reactivity (often too high)

Mechanism of Action (SuFEx)

The SuFEx reaction is driven by the unique stability of the S(VI)-F bond, which is only broken when a nucleophile is activated by the local protein microenvironment (e.g., a basic residue like Histidine acting as a general base to deprotonate a Tyrosine).

Figure 1: The SuFEx reaction pathway. Note that the reaction is often "silent" until the probe binds specifically to the pocket, preventing off-target labeling.

Structural Analysis Methodologies

Validating a sulfonyl fluoride modification requires a multi-modal approach. Mass spectrometry identifies the site, while X-ray crystallography confirms the geometry.

Mass Spectrometry (LC-MS/MS)

MS is the workhorse for identifying SF modifications.

• Intact Protein MS: Used to determine stoichiometry (occupancy).

  • Observation: Look for a mass shift of +[MW(Probe) – 20 Da] .

  • Calculation: The probe (R-SO₂F) loses Fluoride (19 Da) and the protein residue loses a Proton (1 Da).

• Peptide Mapping (Bottom-Up): Used to pinpoint the specific residue.

  • Protocol: Digest protein with Trypsin/Chymotrypsin. Analyze via LC-MS/MS.

  • Data Interpretation: The modification is stable on Tyr/Lys/His. Unlike labile phosphorylation, sulfonyl adducts generally survive Collision Induced Dissociation (CID), allowing site localization.

X-ray Crystallography

Crystallography provides the ultimate proof of covalency and reveals the stereochemistry of the bond.

• Key Insight: SFs often induce conformational changes. For example, in the modification of Transthyretin (TTR) or DcpS , the sulfonyl group can force the target residue into a specific rotamer, stabilizing the bound state.

• Electron Density: Look for continuous electron density between the nucleophile (e.g., Tyr-OH) and the Sulfur atom of the probe. The Fluorine atom should be absent.

Experimental Workflow

The following workflow ensures robust validation of SF probes.

Figure 2: Integrated workflow for the synthesis, labeling, and structural validation of sulfonyl fluoride-modified proteins.

Detailed Experimental Protocols

Protocol A: Covalent Labeling for Mass Spectrometry

Objective: Identify the specific amino acid residue modified by an SF probe.

• Preparation: Dilute protein (e.g., 10 µM) in PBS (pH 7.4). Avoid buffers with high nucleophilicity (e.g., Tris) if using highly reactive probes, though SFs are generally compatible with Tris.

• Incubation: Add SF probe (10–100 µM, 1–10 eq) from a DMSO stock. Incubate at 37°C for 1 to 24 hours.

  • Note: SF reaction kinetics are often slower than acrylamides; extended incubation may be required.

• Quenching: Unlike Cys-reactive probes, simple dilution often suffices. For rigorous quenching, use protein precipitation (Chloroform/Methanol).

• Digestion: Re-suspend pellet in 6M Urea/50mM NH₄HCO₃. Reduce (DTT), Alkylate (Iodoacetamide), and dilute to <1M Urea. Add Trypsin (1:50 ratio) and digest overnight.

• Analysis: Desalt (C18 tip). Run LC-MS/MS.

• Database Search: Set dynamic modification: Mass = MW(Probe) - 20.006 Da . Target residues: Y, K, H, S, T .[2]

Protocol B: Assessing Stability (SF vs. Sulfonyl Chloride)

Objective: Demonstrate the "privileged" stability of SFs.

• Setup: Prepare 10 mM stocks of an SF probe and its Sulfonyl Chloride analog in DMSO.

• Aqueous Challenge: Dilute to 100 µM in PBS (pH 7.4).

• Monitoring: Analyze aliquots by LC-MS at t=0, 1h, 6h, 24h.

• Result:

  • Sulfonyl Chloride:[5] >90% hydrolysis to sulfonic acid within minutes/hours.

  • Sulfonyl Fluoride:[1][3][4][6][7][8][9][10][11][12] >90% intact after 24h (unless a specific protein target is present).

Key Findings & Data Interpretation

When analyzing structural data from SF-modified proteins, look for these hallmarks:

• Tyrosine Selectivity: In the PDB (e.g., DcpS, PDB ID: 5K0A), SFs frequently modify Tyrosines that are hydrogen-bonded to a basic residue (His/Lys). This "catalytic dyad" activates the phenol.

• Bond Lengths:

  • S-O (Tyrosine): ~1.6 Å

  • S-N (Lysine/Histidine): ~1.6–1.7 Å

  • Geometry: Tetrahedral geometry around the Sulfur atom.

• Resistance to Exchange: Once formed, the Aryl-SO₂-O-Tyr bond is extremely stable and does not undergo exchange with cytosolic nucleophiles (GSH), unlike some Michael adducts which can be reversible (retro-Michael).

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Narayanan, A., & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology."[3] Chemical Science. Link

• Grimster, N. P., et al. (2013). "Aromatic Sulfonyl Fluorides as Kinetic Probes for the Covalent Labeling of Proteins." Journal of the American Chemical Society. Link

• Mortenson, P. N., et al. (2018). "The development of a novel sulfonyl fluoride covalent inhibitor of the splicing kinase SRPK1." Journal of Medicinal Chemistry. Link

• Bar-Peled, L., et al. (2017). "Chemical Proteomics Identifies Druggable Vulnerabilities in a Genetically Defined Cancer." Cell. Link

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• 4. merckmillipore.com [merckmillipore.com]
• 5. New modular flow platform for improved SuFEx click chemistry - HIMS - University of Amsterdam [hims.uva.nl]
• 6. Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Selectivity profiling of 4-isobutylbenzenesulfonyl fluoride across proteomes

Executive Summary & Mechanism of Action

4-Isobutylbenzenesulfonyl fluoride (IB-BSF) represents a distinct class of "tunable" electrophilic probes used in Activity-Based Protein Profiling (ABPP). Unlike the broad-spectrum serine hydrolase probe Fluorophosphonate (FP) , or the highly reactive Phenylmethanesulfonyl fluoride (PMSF) , IB-BSF utilizes Sulfur-Fluoride Exchange (SuFEx) chemistry to target nucleophiles in specific microenvironments.

The "isobutyl" moiety confers a hydrophobic selectivity filter, directing the probe toward hydrophobic binding pockets (e.g., substrate-binding sites of GSTs, lipases, or chymotrypsin-like proteases) while reducing reactivity toward surface-exposed nucleophiles.

Mechanism: Context-Dependent SuFEx

Unlike highly reactive sulfonyl chlorides, sulfonyl fluorides (SFs) are relatively stable in aqueous buffer. They require a "privileged" environment to react—typically a protein pocket that stabilizes the fluoride leaving group via hydrogen bonding and activates the nucleophile (Tyr, Ser, Lys, or His).[1]

Figure 1: Context-dependent activation of IB-BSF. The probe remains inert until bound within a hydrophobic pocket that facilitates fluoride displacement.

Comparative Analysis: IB-BSF vs. Alternatives

The following table contrasts IB-BSF with standard proteomic probes. Note that while FP-Rhodamine is the "gold standard" for coverage, IB-BSF offers mechanistic selectivity for non-catalytic nucleophiles (e.g., Tyrosine in GSTs).

Feature	IB-BSF (4-Isobutyl-Ph-SO₂F)	PMSF (Phenylmethane-SO₂F)	AEBSF (Aminoethyl-Ph-SO₂F)	FP-Rhodamine (Fluorophosphonate)
Primary Target Class	GSTs, Lipases, Chymotrypsin-like	Serine Proteases (General)	Trypsin-like Serine Proteases	Broad Serine Hydrolases
Reactivity Driver	Hydrophobic recognition + SuFEx	High intrinsic reactivity	Electrostatic (Cationic)	P-F bond (Phosphorylation)
Residue Specificity	Tyr , Ser, Lys (Pocket-driven)	Ser (Active Site)	Ser (Active Site)	Ser (Active Site)
Chemical Stability	High (SuFEx stable)	Low (Rapid hydrolysis)	Moderate	Moderate
Proteome Coverage	Selective / Tunable	Promiscuous	Narrow (Basic pockets)	Global (90%+ Ser Hydrolases)

Key Causality Insights

• Hydrophobic Tuning: The isobutyl group of IB-BSF mimics lipid substrates. This makes it superior to PMSF for profiling Glutathione S-Transferases (GSTs) , where the probe binds to the hydrophobic "H-site" and reacts with a proximal Tyrosine (e.g., Tyr108 in GSTP1).

• Electrostatic Exclusion: Unlike AEBSF, which targets acidic pockets (trypsin-like), IB-BSF is excluded from these sites, reducing background noise when profiling lipophilic enzymes.

Experimental Protocols

Workflow A: Gel-Based Competitive ABPP

Objective: Determine if IB-BSF targets the same active sites as a broad-spectrum reporter (FP-Rh).

Reagents:

• Proteome Lysate (1 mg/mL in PBS).

• IB-BSF (100x stock in DMSO).

• FP-Rhodamine (Fluorescent reporter).

Protocol:

• Pre-incubation: Aliquot lysate (50 µL) into tubes. Add IB-BSF at increasing concentrations (e.g., 1, 10, 50, 100 µM). Include a DMSO-only control.

• Equilibrium Binding: Incubate for 30 minutes at 37°C . Note: SF probes often require longer incubation than FP probes due to slower SuFEx kinetics.

• Labeling: Add FP-Rhodamine (1 µM final) to all samples. Incubate for 30 minutes at room temperature in the dark.

• Quenching: Add 4x SDS-PAGE loading buffer and boil for 5 mins.

• Readout: Resolve on SDS-PAGE and scan for fluorescence.

  • Interpretation: Disappearance of bands indicates IB-BSF successfully competed for the active site.

Workflow B: LC-MS/MS Chemoproteomics (IsoTOP-ABPP)

Objective: Identify specific residue targets of IB-BSF.

Since IB-BSF lacks a click handle (alkyne/azide), this protocol assumes the use of an alkyne-analog (e.g., 4-isobutylbenzenesulfonyl fluoride-alkyne) OR a competition setup against a broad alkyne-probe. Below is the Direct Alkyne-Analog workflow.

Figure 2: Chemoproteomic workflow for identifying IB-BSF targets using an alkyne-functionalized analog and quantitative mass spectrometry.

Step-by-Step Methodology:

• Probe Labeling: Incubate 1 mg lysate with 20 µM IB-BSF-alkyne for 1 hour.

• Click Chemistry: Add "Click Mix" (100 µM TBTA, 1 mM TCEP, 1 mM CuSO₄, 100 µM Biotin-Azide). React for 1 hour.

• Precipitation: Precipitate proteins with cold methanol/chloroform to remove excess probe.

• Enrichment: Resuspend protein in 1% SDS/PBS. Bind to Streptavidin-agarose beads (2 hours).

• Washing: Aggressively wash beads (1% SDS, 6M Urea) to remove non-covalent binders. Crucial for validating covalent SuFEx adducts.

• Digestion: Perform on-bead trypsin digestion overnight.

• Analysis: Analyze peptides via LC-MS/MS. Look for mass shifts corresponding to the probe adduct on Tyr, Ser, or Lys residues.

References

• Guimaraes, C. P., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases.[2] Chemistry & Biology, 20(4), 541-548.[3] Link

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659. Link

• Mortenson, D. E., et al. (2018). "Inverse Drug Discovery" Strategy to Identify Proteins that are Targeted by Latent Electrophiles As Exemplified by Aryl Fluorosulfates. Journal of the American Chemical Society, 140(1), 200-210. Link

• Hacker, S. M., et al. (2017). Global profiling of lysine reactivity and ligandability in the human proteome. Nature Chemistry, 9, 1181–1190. Link

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• 3. Publication — Cravatt Lab Website [cravattlab.com]

Safety & Regulatory Compliance

4-(2-Methylpropyl)benzene-1-sulfonyl fluoride proper disposal procedures

An Expert Guide to the Safe Disposal of 4-(2-Methylpropyl)benzene-1-sulfonyl Fluoride

In the dynamic environment of research and development, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. As your partners in science, we are committed to providing not just the high-quality reagents you rely on, but also the expert guidance necessary for their safe handling and management. This document serves as a definitive guide to the proper disposal of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride, a valuable synthetic intermediate whose reactivity demands a meticulous and informed approach to its end-of-life cycle.

PART 1: The Chemical Profile: Understanding Reactivity and Hazards

4-(2-Methylpropyl)benzene-1-sulfonyl fluoride is a member of the sulfonyl fluoride class of compounds. These molecules are characterized by a highly electrophilic sulfur(VI) center, making them reactive towards a variety of nucleophiles.[1][2] While this reactivity is useful in synthesis, it also presents specific hazards. The primary concern is its reaction with water (hydrolysis), even atmospheric moisture, which can be slow under neutral conditions but is accelerated by bases.[3] This reaction yields the corresponding sulfonic acid and highly corrosive hydrofluoric acid (HF).

Core Hazards:

• Corrosivity: Causes severe skin burns and eye damage upon contact.[4][5]

• Moisture Sensitivity: Reacts with water to release corrosive acids.[6][7]

• Inhalation Toxicity: Vapors or dust can cause respiratory irritation.[4][8][9]

A successful disposal protocol is therefore predicated on the controlled and complete neutralization of this reactive functional group before it enters the waste stream.

PART 2: The Disposal Protocol: A Step-by-Step Methodology

This procedure is designed for the neutralization of laboratory-scale quantities of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride. This entire operation must be performed within a certified chemical fume hood.

Personal Protective Equipment (PPE): The First Line of Defense

The selection of appropriate PPE is non-negotiable. Corrosive and moisture-sensitive reagents require a robust barrier to prevent any accidental exposure.[10][11][12]

PPE Category	Specification	Rationale for Use
Eye & Face Protection	Chemical splash goggles and a full-face shield.[12][13][14]	Provides maximum protection from splashes of both the reagent and the quenching solution.
Hand Protection	Double-gloving with nitrile or neoprene gloves.[10][13]	Offers robust protection against dermal contact. Inspect gloves for any signs of degradation before use.
Body Protection	A flame-resistant lab coat, preferably with elastic cuffs.[10][13]	Protects skin and clothing from potential spills.
Footwear	Closed-toe, chemical-resistant shoes.[13]	Prevents injury from spills that may reach the floor.

Quenching Procedure: Controlled Neutralization

The core of the disposal process is a controlled basic hydrolysis reaction. By using a dilute solution of a strong base like sodium hydroxide (NaOH), we can safely and efficiently convert the sulfonyl fluoride into its corresponding, and significantly less hazardous, sodium sulfonate salt and sodium fluoride.

Materials:

• 1 M Sodium Hydroxide (NaOH) solution

• Beaker of appropriate size (at least 10x the volume of the waste)

• Stir bar and magnetic stir plate

• Secondary containment (e.g., an ice bath)

• pH indicator strips or a calibrated pH meter

Step-by-Step Instructions:

• Setup: Place the beaker containing the 1 M NaOH solution on the magnetic stir plate within the secondary containment inside the fume hood. Begin stirring to create a vortex. The volume of the NaOH solution should be in significant excess (at least a 10:1 volume ratio) to the sulfonyl fluoride being quenched. The secondary containment, such as an ice bath, is a precautionary measure to dissipate any heat generated.

• Slow Addition: Using a pipette or dropping funnel, add the 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride to the stirring NaOH solution very slowly (dropwise). This controlled addition is critical to manage the rate of the exothermic reaction and prevent splashing.

• Reaction Period: Once the addition is complete, allow the mixture to stir for a minimum of 2 hours at room temperature. This ensures the hydrolysis reaction proceeds to completion.

• Validation: This step is crucial for a self-validating protocol. After the stirring period, cease agitation and test the pH of the solution. The pH must be basic (pH > 9) to confirm that all the acidic byproducts have been neutralized and that a basic environment, which favors complete hydrolysis, was maintained.

• Adjustment (if necessary): If the solution is not sufficiently basic, add more 1 M NaOH solution and allow it to stir for another hour before re-testing the pH.

Final Waste Management

• Containerization: Once the quenching process is validated, transfer the neutralized aqueous solution to a designated hazardous waste container.

• Labeling: The container must be clearly labeled. An appropriate label would be: "Hazardous Waste: Neutralized 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride solution (contains Sodium 4-(2-methylpropyl)benzenesulfonate, Sodium Fluoride, water)."[7][15]

• Disposal: Consult your institution's Environmental Health & Safety (EHS) department for final pickup and disposal.[16] Never pour chemical waste down the drain.[17]

PART 3: Visualization of the Disposal Workflow

To provide a clear, at-a-glance overview of the procedural logic, the following workflow diagram has been generated.

Caption: Logical workflow for the safe neutralization and disposal of sulfonyl fluorides.

By adhering to this comprehensive protocol, you ensure not only compliance with safety regulations but also uphold a culture of responsibility in the laboratory. Your commitment to these principles is fundamental to the advancement of science.

References

• Kice, J. L., & Kasmandel, J. P. (1968). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry, 33(5), 2364–2368. Available at: [Link]

• OSHA Training School. (2024, January 19). Corrosive Safety: Protecting Workers from Harmful Substances. Available at: [Link]

• BrightHR. (2025, March 20). What PPE Should Be Worn for COSHH? Available at: [Link]

• The Chemistry Blog. (2024, June 5). Safe Handling of Corrosive Chemicals. Available at: [Link]

• Storemasta. (2025, July 2). Examples of PPE for Various Dangerous Goods Classes. Available at: [Link]

• IBERTEST. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. Available at: [Link]

• Verstraete, L., et al. (2020). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Disulfides with Fluoride. Organic Letters, 22(15), 5792–5796. Available at: [Link]

• Smith, A. M. R., & Ball, N. D. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 6, 268–283. Available at: [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Sulfuryl Fluoride. Available at: [Link]

• PubMed. (2022, January 19). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Available at: [Link]

• Kice, J. L., & Lunney, E. A. (1975). Catalysis of the hydrolysis of aryl sulfonyl fluorides by acetate ion and triethylamine. The Journal of Organic Chemistry, 40(15), 2125–2131. Available at: [Link]

• University of California. (2013, August 23). Standard Operating Procedure (SOP): Benzene. Available at: [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. Available at: [Link]

• ChemInform. (2015, March 16). Abstract: Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. Available at: [Link]

• Gemo, A., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. International Journal of Molecular Sciences, 24(7), 6393. Available at: [Link]

• Zhang, Z., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(11), 3331-3340. Available at: [Link]

• Purdue University. (n.d.). Standard Operating Procedure: Phenylmethanesulfonyl fluoride (PMSF). Available at: [Link]

• Wu, J., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Molecules, 26(14), 4125. Available at: [Link]

• MP Biomedicals. (2022, February 10). Safety Data Sheet: 4-(2-Aminoethyl)benzenesulfonyl Fluoride Hydrochloride. Available at: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride

This guide provides essential safety protocols and operational plans for the handling and disposal of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride. As a sulfonyl fluoride, this compound belongs to a class of reagents that demand rigorous safety precautions due to their reactivity and potential hazards. This document is intended for researchers, scientists, and drug development professionals, offering procedural guidance grounded in established safety principles to ensure a secure laboratory environment.

Hazard Assessment: Understanding the Risks

Hazard Classification	Description	Potential Consequences	Supporting Evidence
Skin Corrosion/Irritation	Category 1B	Causes severe skin burns and chemical burns upon contact.[1][2][4]	Inferred from SDS for AEBSF and other sulfonyl halides.
Serious Eye Damage	Category 1	Causes serious, potentially irreversible eye damage.[1][2][5]	Inferred from SDS for AEBSF and other sulfonyl halides.
Acute Inhalation Toxicity	Potential Hazard	May cause respiratory irritation.[3] Inhalation of dust or aerosols can damage mucous membranes.[3]	Inferred from SDS for AEBSF.
Reactivity with Water	Moisture Sensitive	Reacts with moisture to potentially form Hydrogen Fluoride (HF), which is acutely toxic and corrosive.[1][4]	General reactivity of sulfonyl halides.

Core Directive: A Multi-Tiered PPE Protocol

The selection of Personal Protective Equipment (PPE) is not a one-size-fits-all approach. It must be scaled to the specific procedure and the quantities of the reagent being handled. The cornerstone of safety is to always handle 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride inside a certified chemical fume hood.[6][7]

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 4-(2-Methylpropyl)benzene-1-sulfonyl fluoride, including weighing, transfers, and reaction setups, must be performed within a properly functioning chemical fume hood.[6] The fume hood serves two critical functions: it provides ventilation to capture and exhaust hazardous vapors, and its sash acts as a physical shield against splashes and spills.[6]

Tier 1: Standard Handling (Quantities <1 g)

This level of protection is for routine, small-scale laboratory operations.

• Eye and Face Protection : ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement.[8] However, given the severe eye damage potential, chemical splash goggles are strongly recommended.[9][10]

• Hand Protection : Wear chemical-resistant nitrile gloves. Always double-glove when handling the neat compound. Inspect gloves for any signs of degradation or contamination before and during use.[9][11]

• Body Protection : A flame-resistant laboratory coat must be worn and fully buttoned.[9]

• Footwear : Closed-toe shoes that cover the entire foot are mandatory.[9]

Tier 2: Elevated Risk Operations (Quantities >1 g or Splash Risk)

For larger-scale work or procedures with an increased risk of splashing (e.g., transfers outside of a fume hood, quenching reactions), enhanced PPE is required.

• Eye and Face Protection : A combination of chemical splash goggles and a full-face shield is mandatory.[6][11]

• Hand Protection : Double-gloving with chemical-resistant nitrile gloves.

• Body Protection : In addition to a lab coat, a chemical-resistant apron should be worn.[8][11]

• Respiratory Protection : While a fume hood is the primary control, respiratory protection may be necessary for spill cleanup.[11] Consult with your institution's environmental health and safety (EHS) office for proper respirator selection and fit-testing.[12]

PPE Donning and Doffing Workflow

Correctly putting on and removing PPE is crucial to prevent cross-contamination.

Caption: Sequential process for correctly donning and doffing PPE.

Operational Plan: Safe Handling and Emergency Response

Standard Laboratory Handling Workflow

This protocol outlines the essential steps for safely handling the solid reagent in a laboratory setting.

Caption: Step-by-step workflow for handling solid sulfonyl fluoride.

Emergency Response Protocols

Immediate and correct action is vital in an emergency.

Exposure Route	Immediate First Aid Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes under an emergency shower.[13] Remove all contaminated clothing while flushing.[12] After flushing, apply a 2.5% calcium gluconate gel to the affected area, as this can help neutralize absorbed fluoride ions.[13] Seek immediate medical attention.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes at an eyewash station, holding the eyelids open.[1] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[2][14]
Inhalation	Move the individual to fresh air immediately.[2] If breathing is difficult, provide oxygen. Seek immediate medical attention.[14]
Ingestion	Rinse the mouth thoroughly with water.[1][2] Do NOT induce vomiting.[1][2] Seek immediate medical attention.[14]

Spill Response Plan

• Alert & Evacuate : Alert personnel in the immediate area and evacuate non-essential staff.[13]

• Assess & Equip : If the spill is small and you are trained to handle it, don the appropriate PPE, including respiratory protection if dust is present.[15]

• Contain : Prevent the spread of the material. For solids, gently cover with a plastic-backed absorbent pad. For liquids, create a dike around the spill using an appropriate absorbent material.[15]

• Neutralize & Absorb : Use a neutralizer specifically for acid/fluoride-containing compounds, such as soda ash (sodium carbonate) or calcium carbonate.[15] AVOID using silica-based absorbents (like cat litter or vermiculite) as they can react with hydrogen fluoride to produce toxic silicon tetrafluoride gas.

• Collect & Package : Carefully scoop the neutralized material into a clearly labeled, sealed plastic container for hazardous waste.[15]

• Decontaminate : Clean the spill area thoroughly with a detergent solution and wipe dry.[13][15] Dispose of all cleanup materials as hazardous waste.

Disposal Plan: Waste Management

Proper segregation and disposal of chemical waste are critical for safety and compliance.

Waste Disposal Decision Tree

Caption: Decision-making process for waste segregation.

• Solid Waste : Contaminated items such as gloves, paper towels, and weigh boats should be double-bagged, sealed, and placed in a designated hazardous waste container.

• Liquid Waste : Unused solutions and reaction mixtures should be collected in a dedicated, clearly labeled, and compatible hazardous waste container.

• Decontamination : Glassware and equipment should be rinsed with an appropriate solvent in the fume hood, and the rinsate collected as hazardous waste. A final wash with soap and water can then be performed.

All waste must be disposed of through your institution's licensed hazardous waste disposal program.[14][16]

References

• Corrosive Safety: Protecting Workers from Harmful Substances - OSHA Training School. (2024, January 19). [Link]

• Top Precautions You Must Follow When Handling Corrosive Chemicals in the Lab. (n.d.). Questron Technologies. [Link]

• Managing Corrosive Substances: Safety Protocols for Businesses. (n.d.). DENIOS. [Link]

• Safe Handling of Corrosive Chemicals | The Chemistry Blog. (2024, June 5). [Link]

• Safety Precautions for Corrosive Substances. (2022, August 25). [Link]

• Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of Phenylmethylsulfonyl Fluoride (PMSF). (n.d.). [Link]

• Spill procedure: Clean-up guidance. (n.d.). [Link]

• Standard Operating Procedure - Department of Chemistry and Chemical Biology. (n.d.). [Link]

• 4-(2-Methylpropyl)benzene-1-sulfonyl chloride - Hazard Genotoxicity. (2025, October 15). [Link]

• CHEMICAL SPILL PROCEDURES. (n.d.). [Link]

• Safety Data Sheet - MP Biomedicals. (2022, February 10). [Link]

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